Isoscabertopin

Core Science & Biosynthesis

Isoscabertopin: A Technical Guide to Its Natural Source and Isolation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin is a naturally occurring sesquiterpene lactone that has garnered interest within the scientific community for its potential therapeutic properties. As a member of the germacranolide subclass of sesquiterpenoids, it is characterized by a ten-membered carbocyclic ring and a fused α-methylene-γ-lactone group. These structural features are common among compounds with notable biological activities, including anti-inflammatory and anticancer effects. This technical guide provides an in-depth overview of the primary natural source of Isoscabertopin, detailed protocols for its isolation, and a summary of its known biological activities.

Natural Source

The principal natural source of Isoscabertopin is the plant Elephantopus scaber L., a member of the Asteraceae family.[1] This perennial herb is widely distributed in tropical and subtropical regions of Asia, Africa, and Australia.[1] In traditional medicine, various parts of Elephantopus scaber have been utilized for their purported therapeutic benefits, which are largely attributed to its rich content of sesquiterpene lactones, including Isoscabertopin and its isomers such as scabertopin (B1632464), deoxyelephantopin, and isodeoxyelephantopin.[1]

Isolation of Isoscabertopin from Elephantopus scaber

The isolation of Isoscabertopin from Elephantopus scaber is a multi-step process involving extraction, fractionation, and chromatographic purification. The following protocols are synthesized from various studies and represent a comprehensive approach to obtaining the pure compound.

Experimental Protocols

1. Plant Material Collection and Preparation:

• Fresh whole plants of Elephantopus scaber are collected and authenticated.

• The plant material is thoroughly washed with distilled water to remove any adhering soil and foreign matter.

• The cleaned plant material is air-dried in the shade at room temperature for several weeks until it is completely dry.

• The dried plant material is then ground into a coarse powder using a mechanical grinder.

2. Extraction:

• The powdered plant material (e.g., 4.0 kg) is subjected to exhaustive extraction with a 90:10 (v/v) mixture of ethanol (B145695) and water.

• The extraction is typically carried out by refluxing the plant material with the solvent mixture for a period of 3 hours, with the process repeated three times to ensure maximum extraction of secondary metabolites.

• The resulting crude extract is filtered and concentrated under reduced pressure using a rotary evaporator to yield a dark brown, viscous residue.

3. Fractionation:

• The concentrated crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity to separate compounds based on their differential solubility.

• The aqueous suspension is first partitioned with petroleum ether to remove nonpolar constituents like fats and waxes.

• The aqueous layer is subsequently partitioned with chloroform, followed by ethyl acetate (B1210297), and finally n-butanol.

• The ethyl acetate fraction is known to be enriched with sesquiterpene lactones, including Isoscabertopin. This fraction is collected and concentrated under reduced pressure.

4. Chromatographic Purification:

a. Silica (B1680970) Gel Column Chromatography:

• The dried ethyl acetate fraction is adsorbed onto a small amount of silica gel (60-120 mesh) to create a slurry.

• This slurry is then loaded onto a silica gel column packed with the same adsorbent.

• The column is eluted with a gradient solvent system of increasing polarity, typically starting with n-hexane and gradually increasing the proportion of ethyl acetate (e.g., a gradient of n-hexane:ethyl acetate from 100:0 to 0:100).

• Fractions are collected and monitored by thin-layer chromatography (TLC) using a suitable solvent system (e.g., chloroform:methanol, 95:5 v/v) and visualized under UV light or by staining with an appropriate reagent (e.g., anisaldehyde-sulfuric acid).

• Fractions with similar TLC profiles are pooled together. The fractions containing Isoscabertopin are identified by comparison with a reference standard if available.

b. Preparative High-Performance Liquid Chromatography (Prep-HPLC):

• The semi-purified fractions containing Isoscabertopin from the silica gel column are further purified using preparative HPLC.

• A reversed-phase C18 column is commonly employed for the separation of sesquiterpene lactones.

• The mobile phase typically consists of a mixture of acetonitrile (B52724) and water, often with a gradient elution to achieve optimal separation. For instance, a gradient of acetonitrile in water (e.g., 40:60 v/v) can be used.

• The elution is monitored using a UV detector, and the peak corresponding to Isoscabertopin is collected.

• The purity of the isolated Isoscabertopin can be confirmed by analytical HPLC.

Quantitative Data

While specific yield data for Isoscabertopin can vary depending on the plant source, collection time, and extraction efficiency, the following table provides a general overview of the quantities involved in a typical isolation process.

Parameter	Value
Starting Plant Material (dried)	4.0 kg
Ethyl Acetate Fraction Yield	~46.9 g
Isolated Isoscabertopin Yield	Not explicitly reported, but typically in the milligram range from this scale of extraction.

Biological Activity and Signaling Pathways

Isoscabertopin is recognized as one of the primary anticancer constituents of Elephantopus scaber. However, detailed studies on its specific mechanisms of action and the signaling pathways it modulates are still emerging. In contrast, the biological activities of its closely related isomer, scabertopin, have been investigated more thoroughly.

A recent study demonstrated that scabertopin induces necroptosis, a form of programmed cell death, in bladder cancer cells. This effect is mediated by the production of mitochondrial reactive oxygen species (ROS) and the inhibition of the FAK/PI3K/Akt signaling pathway, which is crucial for cell survival and proliferation.[2] Given the structural similarity between Isoscabertopin and scabertopin, it is plausible that Isoscabertopin may exert its anticancer effects through similar or related signaling pathways.

Other sesquiterpene lactones isolated from Elephantopus scaber, such as deoxyelephantopin, have been shown to influence multiple signaling pathways, including the NF-κB and MAPK pathways, which are pivotal in inflammation and cancer progression.

Visualizations

Experimental Workflow

Caption: General workflow for the isolation of Isoscabertopin.

Signaling Pathway of a Related Compound: Scabertopin

Caption: Proposed signaling pathway for Scabertopin-induced necroptosis.

Conclusion

Isoscabertopin is a promising natural product isolated from Elephantopus scaber. The isolation procedure, though multi-stepped, is well-established, relying on classical phytochemical techniques. While research into its specific molecular targets is ongoing, the known activities of structurally related sesquiterpene lactones suggest that Isoscabertopin likely exerts its biological effects through the modulation of key signaling pathways involved in cell death and inflammation. Further investigation is warranted to fully elucidate its therapeutic potential and to develop it as a lead compound in drug discovery programs.

References

• 1. researchgate.net [researchgate.net]
• 2. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biological Activity of Isoscabertopin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin, a sesquiterpene lactone isolated from the medicinal plant Elephantopus scaber L., has emerged as a compound of significant interest in oncological research.[1] Belonging to the germacrane (B1241064) class of sesquiterpenoids, its complex chemical structure, featuring an α-methylene-γ-lactone moiety, is characteristic of compounds with potent biological activities. This technical guide provides an in-depth overview of the current understanding of Isoscabertopin's biological effects, with a focus on its anticancer properties. The information presented herein is intended to support further research and development of Isoscabertopin as a potential therapeutic agent.

Anticancer Activity

Isoscabertopin has demonstrated notable cytotoxic effects against various cancer cell lines, with a promising degree of selectivity for cancer cells over normal cells.

Cytotoxicity

Quantitative analysis of Isoscabertopin's cytotoxic activity has been performed using the Cell Counting Kit-8 (CCK-8) assay. The half-maximal inhibitory concentration (IC50) values against a panel of human bladder cancer cell lines and a normal human ureteral epithelial cell line are summarized in Table 1. The data reveals that Isoscabertopin is significantly more potent against bladder cancer cells than non-cancerous cells.[1]

Table 1: Cytotoxicity of Isoscabertopin (Scabertopin) against Human Bladder Cancer and Normal Cell Lines [1]

Cell Line	Cell Type	24h IC50 (µM)	48h IC50 (µM)
J82	Bladder Cancer	~20	~18
T24	Bladder Cancer	~20	~18
RT4	Bladder Cancer	~20	~18
5637	Bladder Cancer	~20	~18
SV-HUC-1	Normal Human Ureteral Epithelial	59.42	55.84

Mechanism of Action

Isoscabertopin exerts its anticancer effects through a multi-faceted mechanism involving the induction of a specific form of programmed cell death and the inhibition of key signaling pathways involved in cell survival and metastasis.

Induction of Necroptosis

Contrary to many chemotherapeutic agents that induce apoptosis, Isoscabertopin has been shown to induce RIP1/RIP3-dependent necroptosis in bladder cancer cells.[2][3] This regulated form of necrosis is initiated by the production of mitochondrial reactive oxygen species (ROS). The accumulation of ROS triggers a signaling cascade that is dependent on the receptor-interacting protein kinases RIP1 and RIP3, leading to programmed cell death.

Figure 1: Isoscabertopin-induced necroptosis signaling pathway.

Inhibition of the FAK/PI3K/Akt Signaling Pathway

Isoscabertopin has also been demonstrated to inhibit the FAK/PI3K/Akt signaling pathway, which is crucial for cell survival, proliferation, and migration.[2][3] By downregulating the phosphorylation of focal adhesion kinase (FAK), phosphoinositide 3-kinase (PI3K), and protein kinase B (Akt), Isoscabertopin can suppress cancer cell migration and invasion. This inhibition also leads to a decrease in the expression of matrix metalloproteinase-9 (MMP-9), an enzyme pivotal for extracellular matrix degradation and metastasis.

References

• 1. Isodeoxyelephantopin, a sesquiterpene lactone from Elephantopus scaber Linn., inhibits pro-inflammatory mediators' production through both NF-κB and AP-1 pathways in LPS-activated macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ijsit.com [ijsit.com]
• 3. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Isoscabertopin: A Technical Guide to its Structure-Activity Relationship

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin, a sesquiterpene lactone isolated from the medicinal plant Elephantopus scaber, has garnered significant interest within the scientific community for its potential therapeutic applications.[1][2] This technical guide provides an in-depth analysis of the structure-activity relationship (SAR) of Isoscabertopin and its analogs, focusing on its cytotoxic and anti-inflammatory properties. The information presented herein is intended to serve as a comprehensive resource for researchers engaged in the discovery and development of novel therapeutics based on this natural product scaffold.

Core Structure and Biological Activity

Isoscabertopin belongs to the germacrane (B1241064) class of sesquiterpene lactones, characterized by a ten-membered carbocyclic ring. Its structure features an α-methylene-γ-lactone moiety and an α,β-unsaturated carbonyl group, which are known to be crucial for the biological activity of many sesquiterpene lactones. These reactive centers are believed to act as Michael acceptors, allowing for covalent interactions with biological nucleophiles, such as cysteine residues in proteins.

The primary biological activities attributed to Isoscabertopin and its related compounds are cytotoxicity against various cancer cell lines and potent anti-inflammatory effects.[3][4] The anti-inflammatory action is largely mediated through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway, a key regulator of the inflammatory response.

Structure-Activity Relationship (SAR) Analysis

While specific SAR studies on a wide range of Isoscabertopin derivatives are limited in the currently available literature, valuable insights can be drawn from studies on closely related sesquiterpene lactones isolated from Elephantopus scaber, such as Scabertopin and the Elephantopinolides. The following sections summarize the available quantitative data and provide an analysis of the key structural features influencing biological activity.

Data Presentation: Cytotoxicity of Scabertopin and Elephantopinolide Derivatives

The following tables present the 50% inhibitory concentration (IC50) values for a series of semi-synthetic Scabertopin derivatives and naturally occurring Elephantopinolides against various cancer cell lines. This data provides a basis for understanding the SAR of this class of compounds.

Table 1: Cytotoxic Activity of Scabertopin (SCP) Derivatives against A549 Human Lung Carcinoma Cells [3]

Compound	Modification from Scabertopin	IC50 (µM)
Scabertopin (SCP)	-	> 10
SCP-1	Michael addition of piperidine (B6355638) to the α-methylene-γ-lactone	8.3
SCP-2	Michael addition of morpholine (B109124) to the α-methylene-γ-lactone	7.6
SCP-3	Michael addition of N-methylpiperazine to the α-methylene-γ-lactone	> 10
SCP-4	Michael addition of pyrrolidine (B122466) to the α-methylene-γ-lactone	9.7
SCP-5	Michael addition of L-proline methyl ester to the α-methylene-γ-lactone	6.4
SCP-6	Michael addition of L-tryptophan methyl ester to the α-methylene-γ-lactone	7.9
SCP-7	Michael addition of L-phenylalanine methyl ester to the α-methylene-γ-lactone	5.2
SCP-8	Michael addition of glycine (B1666218) methyl ester to the α-methylene-γ-lactone	8.8
SCP-9	Michael addition of L-valine methyl ester to the α-methylene-γ-lactone	9.1
SCP-10	Michael addition of L-isoleucine methyl ester to the α-methylene-γ-lactone	7.1
SCP-11	Michael addition of L-leucine methyl ester to the α-methylene-γ-lactone	6.8
SCP-12	Michael addition of L-methionine methyl ester to the α-methylene-γ-lactone	8.5
SCP-13	Michael addition of L-alanine methyl ester to the α-methylene-γ-lactone	9.3

Table 2: Cytotoxic Activity of Elephantopinolides against Human Hepatoma Cell Lines [3]

Compound	IC50 (µM) - HepG2	IC50 (µM) - Hep3B
Elephantopinolide A	4.22	-
Elephantopinolide F	1.79	-
Compound 14	9.9	8.6
Compound 16	3.3	4.5
Compound 18	5.4	6.2
Compound 19	7.8	7.1
Compound 20	6.5	5.9

Note: The specific structures for compounds 14, 16, 18, 19, and 20 can be found in the cited literature.

SAR Insights from Analog Studies:

• The α-methylene-γ-lactone moiety: The data from Scabertopin derivatives strongly suggests that modifications to the exocyclic double bond of the α-methylene-γ-lactone group are critical for cytotoxicity. The parent compound, Scabertopin, with an unmodified lactone ring, shows weak activity (IC50 > 10 µM). In contrast, the Michael addition of various amines and amino acid esters (SCP-1, SCP-2, and SCP-4 through SCP-13) generally leads to an increase in cytotoxic potency. This indicates that while the reactive α,β-unsaturated system is important, its derivatization can lead to compounds with enhanced activity, possibly through altered cell permeability, stability, or target interaction.

• Nature of the substituent: Among the Scabertopin derivatives, the addition of amino acid esters, particularly L-phenylalanine methyl ester (SCP-7, IC50 = 5.2 µM), resulted in the most potent cytotoxicity. This suggests that the nature and steric bulk of the substituent added to the lactone ring play a significant role in modulating activity.

• Other structural features: The potent activity of Elephantopinolides, which share the germacrane skeleton with Isoscabertopin, further underscores the importance of the overall molecular architecture for cytotoxicity. Variations in the substitution pattern on the carbocyclic ring, as seen in the different Elephantopinolides, lead to a range of cytotoxic potencies.

Mechanism of Action: Inhibition of the NF-κB Signaling Pathway

The anti-inflammatory effects of Isoscabertopin and related sesquiterpene lactones are primarily attributed to their ability to inhibit the NF-κB signaling pathway. NF-κB is a transcription factor that plays a central role in regulating the expression of genes involved in inflammation, immunity, and cell survival.

In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by various inflammatory signals (e.g., TNF-α, IL-1β), the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent ubiquitination and proteasomal degradation of IκBα. This allows the freed NF-κB dimer (typically p50/p65) to translocate to the nucleus, where it binds to specific DNA sequences and initiates the transcription of pro-inflammatory genes.

Sesquiterpene lactones like Isoscabertopin are thought to inhibit this pathway by directly alkylating and inactivating key protein components. The primary target is believed to be the p65 subunit of NF-κB, where the α-methylene-γ-lactone moiety can form a covalent bond with a specific cysteine residue, thereby preventing NF-κB from binding to DNA.

Experimental Protocols

Cytotoxicity Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay is a standard method for assessing cell viability and proliferation. It is based on the ability of mitochondrial dehydrogenases in living cells to reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals.

Materials:

• MTT solution (5 mg/mL in sterile PBS)

• Cell culture medium

• 96-well cell culture plates

• Test compounds (Isoscabertopin and its analogs)

• Solubilization solution (e.g., DMSO, or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds, e.g., DMSO) and a blank control (medium only). Incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

• Incubation: Incubate the plate for 3-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Gently pipette up and down to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: The percentage of cell viability is calculated using the following formula: % Viability = (Absorbance of treated cells / Absorbance of control cells) x 100 The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

NF-κB Inhibition Assay: Electrophoretic Mobility Shift Assay (EMSA)

EMSA is a common technique used to study protein-DNA interactions, such as the binding of the NF-κB transcription factor to its consensus DNA sequence.

Materials:

• Nuclear extraction buffer

• Biotin-labeled double-stranded DNA probe containing the NF-κB consensus sequence (5'-AGTTGAGGGGACTTTCCCAGGC-3')

• Poly(dI-dC) (a non-specific DNA competitor)

• Binding buffer

• Loading buffer

• Native polyacrylamide gel

• TBE buffer

• Nylon membrane

• Streptavidin-HRP conjugate

• Chemiluminescent substrate

Procedure:

• Nuclear Extract Preparation:

  • Culture cells (e.g., RAW 264.7 macrophages) and treat them with an inflammatory stimulus (e.g., LPS) in the presence or absence of the test compound (Isoscabertopin or its analogs) for a specified time.

  • Harvest the cells and isolate the nuclear proteins using a nuclear extraction kit or a standard protocol involving hypotonic lysis and high-salt extraction.

  • Determine the protein concentration of the nuclear extracts using a protein assay (e.g., Bradford or BCA assay).

• Binding Reaction:

  • In a microcentrifuge tube, combine the following components on ice:

    • Nuclear extract (5-10 µg of protein)

    • Poly(dI-dC) (1 µg)

    • Binding buffer

    • Biotin-labeled NF-κB probe (20 fmol)

  • For competition assays, add a 50-fold excess of unlabeled ("cold") NF-κB probe to one reaction to demonstrate the specificity of the binding.

  • Incubate the reaction mixture at room temperature for 20-30 minutes.

• Electrophoresis:

  • Add loading buffer to each reaction.

  • Load the samples onto a pre-run native 6% polyacrylamide gel.

  • Run the gel in 0.5X TBE buffer at 100-150 V until the dye front is near the bottom of the gel.

• Transfer and Detection:

  • Transfer the DNA-protein complexes from the gel to a positively charged nylon membrane using electroblotting.

  • Crosslink the DNA to the membrane using a UV crosslinker.

  • Block the membrane with a suitable blocking buffer.

  • Incubate the membrane with streptavidin-HRP conjugate.

  • Wash the membrane and add a chemiluminescent substrate.

  • Visualize the bands using a chemiluminescence imaging system.

• Data Analysis: A decrease in the intensity of the shifted band (the NF-κB-DNA complex) in the presence of the test compound compared to the stimulated control indicates inhibition of NF-κB DNA binding activity.

Mandatory Visualizations

Signaling Pathway Diagram

Caption: The NF-κB signaling pathway and the inhibitory action of Isoscabertopin.

Experimental Workflow Diagram

Caption: A general experimental workflow for SAR studies of Isoscabertopin analogs.

Conclusion

Isoscabertopin and its related sesquiterpene lactones represent a promising class of natural products with significant potential for the development of novel anti-cancer and anti-inflammatory agents. The structure-activity relationship data, although primarily derived from close analogs, strongly indicates that the α-methylene-γ-lactone moiety is a key pharmacophore that can be chemically modified to enhance cytotoxic potency. The inhibition of the NF-κB signaling pathway is a key mechanism underlying the anti-inflammatory effects of these compounds. This technical guide provides a foundational understanding for further research and development efforts aimed at harnessing the therapeutic potential of the Isoscabertopin scaffold. Future studies focusing on the synthesis and biological evaluation of a broader range of Isoscabertopin derivatives are warranted to further elucidate the SAR and to identify lead candidates with improved efficacy and selectivity.

References

• 1. Sesquiterpene lactones from Elephantopus scaber exhibit cytotoxic effects on glioma cells by targeting GSTP1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Potential of Bioactive Compound from Elephantopus scaber Linn. LEAF as Anti-Cancer Through in Silico Test [jmchemsci.com]
• 3. researchgate.net [researchgate.net]
• 4. Bioactive sesquiterpene lactones from Elephantopus scaber: semi-synthesis, target fishing, anti-malignant glioma efficacy in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Isoscabertopin: A Technical Guide to its Anti-inflammatory Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin, a sesquiterpene lactone, has been identified as one of the key bioactive compounds responsible for the anti-inflammatory properties of Elephantopus scaber Linn.[1]. This technical guide provides an in-depth overview of the anti-inflammatory potential of Isoscabertopin, drawing upon evidence from studies on Elephantopus scaber extracts and its other major bioactive constituents, such as Isodeoxyelephantopin (IDET). The primary mechanism of action is believed to be the modulation of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways.

Core Anti-inflammatory Mechanisms

The anti-inflammatory effects of compounds from Elephantopus scaber are primarily attributed to the downregulation of key inflammatory signaling pathways. While direct studies on Isoscabertopin are limited, research on the plant's extracts and related molecules strongly suggests that Isoscabertopin likely exerts its effects through the inhibition of NF-κB and MAPK pathways.

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a cornerstone of the inflammatory response, responsible for the transcription of numerous pro-inflammatory genes. In a resting state, NF-κB is sequestered in the cytoplasm by its inhibitor, IκBα. Upon stimulation by inflammatory signals, such as lipopolysaccharide (LPS), IκBα is phosphorylated and degraded, allowing NF-κB (specifically the p65 subunit) to translocate to the nucleus and initiate the transcription of target genes.

Studies on Isodeoxyelephantopin (IDET), a compound structurally similar to Isoscabertopin, have demonstrated the ability to suppress NF-κB signaling by down-regulating the phosphorylation and degradation of IκBα, which in turn prevents the nuclear translocation of the p65 subunit[2]. It is highly probable that Isoscabertopin shares this mechanism of action.

Caption: Hypothesized NF-κB signaling pathway inhibition by Isoscabertopin.

Modulation of the MAPK Signaling Pathway

The MAPK pathway is another critical regulator of inflammation. It comprises a cascade of protein kinases, including p38, extracellular signal-regulated kinase (ERK), and c-Jun N-terminal kinase (JNK), which are activated by various extracellular stimuli. Once activated, these kinases phosphorylate downstream targets, leading to the expression of pro-inflammatory mediators. Research on Elephantopus scaber has shown that its extracts can inhibit the p38 MAPK pathway[1]. Furthermore, IDET has been found to dampen the Activator Protein-1 (AP-1) signaling, which is downstream of the MAPK pathway, by attenuating the phosphorylation of JNK[2]. This suggests that Isoscabertopin may also modulate MAPK signaling to exert its anti-inflammatory effects.

Caption: Hypothesized MAPK signaling pathway modulation by Isoscabertopin.

Quantitative Data on Anti-inflammatory Effects

Compound/Extract	Target Mediator	Cell Line	Concentration/Dose	% Inhibition / Effect	Reference
Isodeoxyelephantopin (IDET)	Nitric Oxide (NO)	Bone marrow-derived macrophages, MH-S alveolar macrophages	0.75, 1.5, 3 µM	Significant inhibition	[2]
Isodeoxyelephantopin (IDET)	IL-6	Bone marrow-derived macrophages, MH-S alveolar macrophages	0.75, 1.5, 3 µM	Significant inhibition	[2]
Isodeoxyelephantopin (IDET)	MCP-1	Bone marrow-derived macrophages, MH-S alveolar macrophages	0.75, 1.5, 3 µM	Significant inhibition	[2]
Isodeoxyelephantopin (IDET)	IL-1β	Bone marrow-derived macrophages, MH-S alveolar macrophages	0.75, 1.5, 3 µM	Significant inhibition	[2]
Elephantopus scaber Extract	NO Production	RAW 264.7 macrophages	Not specified	Excellent inhibitory activity	[1]
Elephantopus scaber Extract	iNOS Production	RAW 264.7 macrophages	Not specified	Excellent inhibitory activity	[1]
Elephantopus scaber Extract	TNF-α, IL-1β, IFN-γ	RAW 264.7 macrophages	Not specified	Excellent suppression	[1]

Experimental Protocols

The following are generalized methodologies for key experiments used to evaluate the anti-inflammatory properties of compounds from Elephantopus scaber, which can be adapted for the study of Isoscabertopin.

Cell Culture and Treatment

• Cell Line: RAW 264.7 murine macrophages or bone marrow-derived macrophages.

• Culture Conditions: Cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Treatment: Cells are pre-treated with various concentrations of Isoscabertopin for a specified duration (e.g., 1 hour) before stimulation with an inflammatory agent like lipopolysaccharide (LPS) (e.g., 1 µg/mL) for a further period (e.g., 24 hours).

Nitric Oxide (NO) Production Assay (Griess Assay)

• Collect the cell culture supernatant after treatment.

• Mix an equal volume of the supernatant with Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid).

• Incubate the mixture at room temperature for 10-15 minutes.

• Measure the absorbance at 540 nm using a microplate reader.

• Quantify the nitrite (B80452) concentration using a sodium nitrite standard curve.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokines

• Coat a 96-well plate with a capture antibody specific for the cytokine of interest (e.g., TNF-α, IL-6, IL-1β).

• Block the plate to prevent non-specific binding.

• Add cell culture supernatants and standards to the wells and incubate.

• Wash the plate and add a biotinylated detection antibody.

• Incubate, wash, and then add streptavidin-horseradish peroxidase (HRP).

• Add a substrate solution (e.g., TMB) to develop the color.

• Stop the reaction and measure the absorbance at 450 nm.

• Calculate cytokine concentrations from the standard curve.

Western Blot Analysis for Signaling Proteins

• Lyse the treated cells and determine the protein concentration.

• Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or bovine serum albumin (BSA).

• Incubate the membrane with primary antibodies against target proteins (e.g., phospho-IκBα, IκBα, p65, phospho-p38, p38, etc.).

• Wash the membrane and incubate with an HRP-conjugated secondary antibody.

• Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

Caption: A generalized workflow for Western Blot analysis.

Conclusion

Isoscabertopin, as a key bioactive constituent of Elephantopus scaber, holds significant promise as an anti-inflammatory agent. The available evidence strongly suggests that its mechanism of action involves the inhibition of the NF-κB and MAPK signaling pathways, leading to a reduction in the production of a wide range of pro-inflammatory mediators. Further direct investigation into the quantitative effects and specific molecular interactions of Isoscabertopin is warranted to fully elucidate its therapeutic potential in the development of novel anti-inflammatory drugs.

References

• 1. Synergistic modulation of proinflammatory mediators and cytokines in lipopolysaccharide-activated RAW 264.7 macrophages: The therapeutic potential of Elephantopus scaber and Sauropus androgynus ethanol extract - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isodeoxyelephantopin, a sesquiterpene lactone from Elephantopus scaber Linn., inhibits pro-inflammatory mediators' production through both NF-κB and AP-1 pathways in LPS-activated macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

Isoscabertopin: A Sesquiterpene Lactone from Elephantopus scaber with Anti-Tumor Potential

A Technical Guide on the Discovery, Isolation, Characterization, and Biological Activity of Isoscabertopin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoscabertopin is a naturally occurring sesquiterpene lactone isolated from the medicinal plant Elephantopus scaber. This technical guide provides a comprehensive overview of the discovery and history of Isoscabertopin, detailing its isolation, structural elucidation, and known biological activities. The document is intended to serve as a resource for researchers, scientists, and professionals in drug development, offering detailed experimental protocols, quantitative data, and insights into its potential mechanism of action.

Introduction

Elephantopus scaber Linn., a member of the Asteraceae family, has a long history of use in traditional medicine across Asia, Africa, and America for treating a variety of ailments, including nephritis, edema, chest pain, and pneumonia.[1] Phytochemical investigations of this plant have revealed a rich diversity of secondary metabolites, with sesquiterpene lactones being a prominent class of compounds.[2][3] Among these, Isoscabertopin, alongside related compounds such as deoxyelephantopin, isodeoxyelephantopin, and scabertopin, has been identified as a constituent with potential anti-tumor properties.[2][3] This guide focuses specifically on the discovery, isolation, and scientific investigation of Isoscabertopin.

Discovery and History

Isoscabertopin was first isolated and identified as a constituent of Elephantopus scaber. The initial discovery was part of broader phytochemical screenings of this plant, which is recognized for its diverse medicinal uses.[1] The structural elucidation of Isoscabertopin and its isomers was accomplished through extensive spectroscopic analysis, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Physicochemical Properties

Isoscabertopin is a sesquiterpene lactone with the chemical formula C₂₀H₂₂O₆. Its structure is characterized by a complex, polycyclic framework typical of germacranolide sesquiterpenes.

Property	Value
Molecular Formula	C₂₀H₂₂O₆
IUPAC Name	[(3S,4R,8R,9E,12R)-10-methyl-5-methylidene-6,14-dioxo-7,13-dioxatricyclo[10.2.1.0⁴,⁸]pentadeca-1(15),9-dien-3-yl] (Z)-2-methylbut-2-enoate
Appearance	White crystalline solid
Solubility	Soluble in methanol, ethanol (B145695), chloroform, and other organic solvents

Experimental Protocols

Isolation and Purification of Isoscabertopin from Elephantopus scaber

The following protocol is a comprehensive method for the isolation and purification of Isoscabertopin from the whole plant of Elephantopus scaber.[4]

4.1.1. Plant Material and Extraction

• Air-dry the whole plant of Elephantopus scaber and grind it into a fine powder.

• Extract the ground plant material (e.g., 4.0 kg) with 90% aqueous ethanol (EtOH) at reflux for 3 hours. Repeat the extraction process three times.[4]

• Combine the ethanol extracts and evaporate the solvent under reduced pressure to obtain a dark brown crude extract.[4]

4.1.2. Liquid-Liquid Partitioning

• Suspend the crude extract in distilled water.

• Perform sequential liquid-liquid partitioning with solvents of increasing polarity: petroleum ether, chloroform, and ethyl acetate (B1210297) (EtOAc).[4]

• Collect and concentrate each fraction separately. Isoscabertopin is typically found in the ethyl acetate fraction.[4]

4.1.3. Chromatographic Purification

• Subject the ethyl acetate fraction to column chromatography on silica (B1680970) gel.

• Elute the column with a gradient of chloroform-methanol (CHCl₃-MeOH) of increasing polarity.

• Monitor the fractions by Thin Layer Chromatography (TLC) and combine fractions with similar profiles.

• Further purify the Isoscabertopin-containing fractions using repeated column chromatography on silica gel and Sephadex LH-20 to yield pure Isoscabertopin.

Figure 1. Workflow for the isolation of Isoscabertopin.

Structural Elucidation Methods

The structure of Isoscabertopin was determined using a combination of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR spectra were recorded to determine the proton and carbon framework of the molecule. 2D-NMR experiments (COSY, HSQC, HMBC) were used to establish the connectivity between atoms.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) was used to determine the exact molecular formula. Fragmentation patterns in the MS/MS spectra provided further structural information.

• Infrared (IR) Spectroscopy: IR spectroscopy was used to identify the presence of key functional groups, such as carbonyls (C=O) and esters.

Biological Activity

Anti-Tumor Activity

Isoscabertopin has been investigated for its cytotoxic effects against various cancer cell lines. However, its activity appears to be cell-line dependent and in some cases, less potent than other sesquiterpene lactones isolated from the same plant.

Table 1: Cytotoxicity of Isoscabertopin against Human Cancer Cell Lines

Cell Line	Cancer Type	IC₅₀ (µM)	Reference
SMMC-7721	Hepatocellular Carcinoma	Data not yet fully available
Caco-2	Colorectal Adenocarcinoma	Data not yet fully available
HeLa	Cervical Cancer	Data not yet fully available

Note: Specific IC₅₀ values for Isoscabertopin are not consistently reported in the currently available literature. Further targeted studies are required to quantify its cytotoxic potency against a broader panel of cancer cell lines.

Mechanism of Action

The precise mechanism of action for Isoscabertopin is still under investigation. However, based on studies of related sesquiterpene lactones from Elephantopus scaber, it is hypothesized that its anti-tumor effects may be mediated through the modulation of key signaling pathways involved in cell proliferation, apoptosis, and inflammation. The NF-κB signaling pathway, a critical regulator of inflammatory responses and cell survival, is a potential target for Isoscabertopin and other related compounds.[5]

Figure 2. Hypothesized modulation of the NF-κB pathway by Isoscabertopin.

Synthesis

To date, the total synthesis of Isoscabertopin has not been reported in the scientific literature. The complex stereochemistry and dense functionality of this natural product present a significant challenge for synthetic organic chemists. The development of a synthetic route would be valuable for producing larger quantities of Isoscabertopin for further biological evaluation and for the synthesis of novel analogs with potentially improved therapeutic properties.

Conclusion and Future Directions

Isoscabertopin is a structurally interesting sesquiterpene lactone with demonstrated, albeit context-dependent, anti-tumor activity. This technical guide has summarized the current knowledge regarding its discovery, isolation from Elephantopus scaber, and preliminary biological evaluation.

Future research should focus on several key areas:

• Comprehensive Biological Screening: A systematic evaluation of Isoscabertopin's cytotoxicity against a wide panel of human cancer cell lines is needed to fully understand its therapeutic potential.

• Mechanism of Action Studies: Detailed molecular studies are required to elucidate the precise signaling pathways modulated by Isoscabertopin and to identify its direct molecular targets.

• Total Synthesis: The development of a total synthesis of Isoscabertopin would provide a renewable source of the compound for further research and enable the creation of novel analogs for structure-activity relationship studies.

• In Vivo Studies: Preclinical studies in animal models are necessary to evaluate the in vivo efficacy, pharmacokinetics, and safety profile of Isoscabertopin.

The information compiled in this guide provides a solid foundation for researchers to build upon in the ongoing effort to explore the therapeutic potential of this and other natural products.

References

• 1. internationalscholarsjournals.org [internationalscholarsjournals.org]
• 2. Bioactivities of Compounds from Elephantopus scaber, an Ethnomedicinal Plant from Southwest China - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. academicworks.cuny.edu [academicworks.cuny.edu]
• 5. 13C isotope effects on 1H chemical shifts: NMR spectral analysis of 13C-labelled D-glucose and some 13C-labelled amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Isoscabertopin's Therapeutic Potential in Oncology: A Technical Overview of its Molecular Targets in Tumor Progression

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin, a sesquiterpene lactone, is emerging as a compound of interest in oncology research due to its demonstrated anti-tumor activities.[1] While research into its precise mechanisms is ongoing, studies on the closely related compound, Scabertopin, have provided significant insights into its potential molecular targets and pathways involved in inhibiting tumor progression. This technical guide synthesizes the current understanding of Isoscabertopin and its analogues, focusing on their impact on bladder cancer. The following sections detail the key molecular targets, summarize quantitative data, provide illustrative experimental protocols, and visualize the implicated signaling pathways.

Molecular Targets and Mechanism of Action

The anti-tumor effects of Isoscabertopin and its related compounds, particularly Scabertopin, are attributed to their ability to modulate multiple signaling pathways critical for cancer cell survival, proliferation, and metastasis. The primary targets identified are key regulators of programmed cell death and cell migration.

Induction of Necroptosis

Scabertopin has been shown to induce a form of programmed necrosis known as necroptosis in bladder cancer cells.[2][3] This process is dependent on the activation of Receptor-Interacting Protein Kinases 1 and 3 (RIP1/RIP3).[2][3] The proposed mechanism involves the generation of mitochondrial reactive oxygen species (ROS), which triggers the phosphorylation and activation of the RIP1/RIP3 complex, leading to necroptotic cell death.[2][3]

Inhibition of the FAK/PI3K/Akt Signaling Pathway

A crucial mechanism by which Scabertopin is believed to inhibit tumor progression is through the suppression of the Focal Adhesion Kinase (FAK)/Phosphoinositide 3-kinase (PI3K)/Protein Kinase B (Akt) signaling cascade.[2][3] This pathway is a central regulator of cell survival, proliferation, and motility. By inhibiting this pathway, Scabertopin effectively reduces the expression of downstream effectors, including Matrix Metalloproteinase-9 (MMP-9).[2][3]

Downregulation of MMP-9 and Inhibition of Metastasis

The FAK/PI3K/Akt pathway is a known upstream regulator of MMP-9, a key enzyme involved in the degradation of the extracellular matrix, a critical step in tumor invasion and metastasis. By inhibiting the FAK/PI3K/Akt signaling pathway, Scabertopin leads to a downstream reduction in MMP-9 expression.[2][3] This ultimately results in the suppression of bladder cancer cell migration and invasion.[2][3]

Quantitative Data

The cytotoxic effects of Scabertopin have been quantified in various bladder cancer cell lines, demonstrating its potential as a therapeutic agent. The half-maximal inhibitory concentration (IC50) values are summarized in the table below.

Cell Line	Cancer Type	IC50 (µM) of Scabertopin
J82	Bladder Cancer	Significantly lower than in normal cells[3]
T24	Bladder Cancer	Significantly lower than in normal cells[3]
RT4	Bladder Cancer	Significantly lower than in normal cells[3]
5637	Bladder Cancer	Significantly lower than in normal cells[3]
SV-HUC-1	Normal Human Urothelial Cells	Higher than in cancer cell lines[3]

Signaling Pathway Diagrams

To visually represent the molecular mechanisms of Isoscabertopin and its analogues, the following diagrams illustrate the key signaling pathways involved.

Caption: Isoscabertopin-induced necroptosis signaling pathway.

References

• 1. In vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Isoscabertopin: A Phytochemical Profile for Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin, a naturally occurring sesquiterpene lactone, has garnered attention within the scientific community for its potential therapeutic applications, particularly in oncology. Isolated from Elephantopus scaber L., a plant with a history of use in traditional medicine, Isoscabertopin represents a promising scaffold for the development of novel anti-tumor agents. This technical guide provides a comprehensive overview of the phytochemical profile of Isoscabertopin, including its physicochemical properties, detailed experimental protocols for its isolation, and a summary of its biological activities. The information presented herein is intended to serve as a valuable resource for researchers actively engaged in natural product chemistry, pharmacology, and drug development.

Phytochemical Profile

Isoscabertopin is classified as a germacranolide-type sesquiterpene lactone, a class of secondary metabolites known for their diverse biological activities. Its chemical structure features a ten-membered carbocyclic ring fused to a γ-lactone moiety, a common characteristic of this class of compounds.

Physicochemical Properties

A summary of the key physicochemical properties of Isoscabertopin is presented in the table below. This information is crucial for its handling, formulation, and further chemical modification.

Property	Value	Source
Molecular Formula	C₂₀H₂₂O₆	PubChem
Molecular Weight	358.4 g/mol	PubChem
IUPAC Name	[(3S,4R,8R,9E,12R)-10-methyl-5-methylidene-6,14-dioxo-7,13-dioxatricyclo[10.2.1.0⁴,⁸]pentadeca-1(15),9-dien-3-yl] (Z)-2-methylbut-2-enoate	PubChem
SMILES	C/C=C(\C)/C(=O)O[C@H]1CC2=C--INVALID-LINK--OC2=O	PubChem
CAS Number	439923-16-7	MedchemExpress.com[1]

Experimental Protocols

The isolation and purification of Isoscabertopin from its natural source, Elephantopus scaber, is a critical step for its further study. The following section outlines a general experimental workflow based on established methods for the extraction of sesquiterpene lactones from this plant.

Extraction of Total Lactones from Elephantopus scaber

A common method for the extraction of sesquiterpene lactones from Elephantopus scaber involves solvent extraction followed by chromatographic separation. One documented approach utilizes supercritical CO₂ extraction, which offers a more environmentally friendly alternative to traditional solvent-based methods.

Supercritical Fluid Extraction (SFE) Protocol:

• Preparation of Plant Material: The whole plant of Elephantopus scaber is collected, dried, and pulverized to a fine powder (passing through a 20-mesh sieve).

• Supercritical CO₂ Extraction: The powdered plant material is packed into an extraction kettle. Supercritical CO₂ is then used as the primary solvent, with methanol (B129727) added as an entrainer to enhance the extraction efficiency of the polar lactone compounds.

• Extraction Parameters:

  • Extraction Temperature: 25-40 °C

  • Extraction Pressure: 15-30 MPa

  • CO₂ Flow Rate: 15-25 L/h

  • Extraction Time: 2-4 hours

• Separation and Collection: The extract is collected after passing through separation reactors maintained at specific temperatures and pressures to precipitate the desired compounds.

  • Separation Reactor I: Temperature: 20-30 °C, Pressure: 6-12 MPa

  • Separation Reactor II: Temperature: 12-15 °C, Pressure: 4-6 MPa

• Defatting: The collected extract is refluxed with 2-5 times its volume of petroleum ether to remove lipids and other nonpolar constituents. The mixture is then centrifuged to separate the solid (defatted) material.

• Further Purification: The defatted extract, containing the total lactones, can be further purified using techniques such as column chromatography on silica (B1680970) gel or macroporous resins.

Caption: General workflow for the extraction and isolation of Isoscabertopin.

Biological Activity

Isoscabertopin has been identified as a promising anti-tumor agent[1]. While extensive quantitative data on its specific cytotoxic activity is still emerging, preliminary studies and the known bioactivities of related sesquiterpene lactones from Elephantopus scaber suggest its potential in cancer therapy. Human colon carcinoma Caco-2 cells have been reported to be sensitive to both scabertopin (B1632464) and isoscabertopin. Further research is required to establish a comprehensive profile of its IC₅₀ values against a broad panel of cancer cell lines.

Signaling Pathways

The precise molecular mechanisms underlying the anti-tumor activity of Isoscabertopin are not yet fully elucidated. However, many sesquiterpene lactones exert their cytotoxic effects through the alkylation of biological macromolecules, leading to the inhibition of key cellular processes. A plausible mechanism of action involves the inhibition of pro-inflammatory signaling pathways, such as the NF-κB pathway, which is often constitutively active in cancer cells and promotes their survival and proliferation.

References

• 1. Bioactivities of Compounds from Elephantopus scaber, an Ethnomedicinal Plant from Southwest China - PMC [pmc.ncbi.nlm.nih.gov]

Isoscabertopin: A Technical Review of a Promising Sesquiterpene Lactone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin (B1632435), a naturally occurring sesquiterpene lactone, has been identified as a constituent of the medicinal plant Elephantopus scaber Linn.[1][2]. This plant has a long history of use in traditional medicine for treating a variety of ailments, and modern scientific investigations have begun to validate its therapeutic potential, particularly in the areas of oncology and inflammation[1][2]. While research has extensively focused on other sesquiterpene lactones from E. scaber, such as deoxyelephantopin (B1239436) and isodeoxyelephantopin, isoscabertopin is recognized as one of the prominent bioactive compounds contributing to the plant's overall pharmacological profile[1][3]. This technical guide provides a comprehensive review of the available literature on isoscabertopin, focusing on its core biological activities, and where data is limited, drawing context from closely related compounds found within the same plant.

Physicochemical Properties

Isoscabertopin belongs to the germacrane (B1241064) class of sesquiterpene lactones, characterized by a ten-membered carbon ring. The presence of an α-methylene-γ-lactone moiety is a common feature of this class of compounds and is often associated with their biological activity.

Biological Activities

The primary biological activities attributed to isoscabertopin and its related compounds are anti-cancer and anti-inflammatory effects.

Anti-Cancer Activity

While isoscabertopin is cited as a prominent anticancer constituent of Elephantopus scaber, specific quantitative data on its cytotoxic effects against various cancer cell lines are limited in the currently available literature[1]. However, studies on the closely related compound, scabertopin (B1632464), have demonstrated significant anti-cancer activity. For instance, scabertopin has been shown to induce necroptosis in bladder cancer cells and inhibit their migration and invasion[4]. The cytotoxic activities of other sesquiterpene lactones from E. scaber are well-documented, suggesting that isoscabertopin likely shares a similar potential.

Table 1: Cytotoxicity Data for Sesquiterpene Lactones from Elephantopus scaber

Compound	Cell Line	IC50 (µM)	Citation
Isoscabertopin	Not Reported	Not Reported
Scabertopin	U87 (glioma)	4.22 ± 0.14	[5]
Scabertopin	T98G (glioma)	Not Reported
1e (a derivative)	U87 (glioma)	3.95	[6]
1e (a derivative)	T98G (glioma)	3.43	[6]
1u (monomeric analog)	A549 (lung cancer)	4.3	[7]
3d (dimeric analog)	A549 (lung cancer)	0.7	[7]

Note: Data for isoscabertopin is not currently available in the reviewed literature. Data for related compounds are provided for context.

Anti-Inflammatory Activity

Isoscabertopin, along with scabertopin, has been identified as an active compound responsible for the anti-inflammatory properties of Elephantopus scaber[3][8]. The anti-inflammatory effects of sesquiterpene lactones are often attributed to their ability to modulate key inflammatory signaling pathways. While specific IC50 values for isoscabertopin's anti-inflammatory activity are not widely reported, the general activity of E. scaber extracts and its other constituents is well-established.

Table 2: Anti-Inflammatory Activity Data

Compound/Extract	Assay	IC50	Citation
Isoscabertopin	Not Reported	Not Reported
E. scaber ethanol (B145695) extract	Inhibition of NO production	Not Reported	[8]
Isodeoxyelephantopin	Inhibition of NO production	Not Reported	[9]

Note: Quantitative data for isoscabertopin's anti-inflammatory activity is not currently available in the reviewed literature.

Signaling Pathways

The primary mechanism of action for many sesquiterpene lactones involves the modulation of critical signaling pathways involved in cancer and inflammation. While direct evidence for isoscabertopin is still emerging, the effects of related compounds from E. scaber on pathways such as NF-κB and STAT3 are well-studied.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a crucial regulator of inflammatory responses and cell survival. Many anti-inflammatory and anti-cancer agents target this pathway. Isodeoxyelephantopin, a compound structurally similar to isoscabertopin, has been shown to inhibit the NF-κB signaling pathway in lipopolysaccharide (LPS)-activated macrophages[9]. It is plausible that isoscabertopin exerts its anti-inflammatory effects through a similar mechanism.

Figure 1: Postulated inhibition of the NF-κB signaling pathway by isoscabertopin.

STAT3 Signaling Pathway

The Signal Transducer and Activator of Transcription 3 (STAT3) is another key protein involved in cell proliferation, survival, and differentiation. Its constitutive activation is observed in many cancers. While direct inhibition of STAT3 by isoscabertopin has not been explicitly demonstrated, other sesquiterpene lactones have been shown to modulate this pathway.

Figure 2: Potential inhibition of the STAT3 signaling pathway by isoscabertopin.

Experimental Protocols

Detailed experimental protocols for the isolation and biological evaluation of isoscabertopin are not consistently reported in single sources. The following sections provide generalized methodologies based on common practices for similar compounds.

Isolation of Isoscabertopin

Isoscabertopin is typically isolated from the whole plant or aerial parts of Elephantopus scaber. A general workflow for its isolation is as follows:

Figure 3: General workflow for the isolation of isoscabertopin.

• Plant Material and Extraction: Dried and powdered plant material is extracted with a suitable solvent, such as ethanol or methanol, typically using maceration or Soxhlet extraction.

• Fractionation: The crude extract is then subjected to liquid-liquid partitioning with solvents of increasing polarity (e.g., n-hexane, ethyl acetate (B1210297), butanol) to separate compounds based on their polarity. Sesquiterpene lactones like isoscabertopin are often found in the ethyl acetate fraction.

• Chromatographic Purification: The bioactive fraction is further purified using chromatographic techniques, such as column chromatography over silica (B1680970) gel, followed by preparative high-performance liquid chromatography (HPLC) to yield pure isoscabertopin.

• Structure Elucidation: The structure of the isolated compound is confirmed using spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is commonly used to determine the cytotoxic potential of a compound.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of isoscabertopin for a defined period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT solution is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curve.

Anti-Inflammatory Assay (Nitric Oxide Inhibition Assay)

This assay measures the ability of a compound to inhibit the production of nitric oxide (NO), a pro-inflammatory mediator, in cells stimulated with an inflammatory agent like lipopolysaccharide (LPS).

• Cell Culture: Macrophage cells (e.g., RAW 264.7) are cultured in a 96-well plate.

• Treatment and Stimulation: Cells are pre-treated with different concentrations of isoscabertopin for a short period, followed by stimulation with LPS.

• Incubation: The cells are incubated for a period (e.g., 24 hours) to allow for NO production.

• Griess Assay: The amount of nitrite (B80452) (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

• Absorbance Reading: The absorbance is measured at approximately 540 nm.

• Inhibition Calculation: The percentage of NO inhibition is calculated relative to the LPS-stimulated control, and the IC50 value is determined.

Conclusion and Future Directions

Isoscabertopin is a promising bioactive sesquiterpene lactone from Elephantopus scaber. While its presence and contribution to the plant's overall anti-cancer and anti-inflammatory activities are acknowledged, a significant gap exists in the literature regarding its specific quantitative bioactivities and detailed mechanisms of action. The available data on related compounds suggest that isoscabertopin likely modulates key signaling pathways such as NF-κB and STAT3.

Future research should focus on:

• Quantitative Bioactivity Studies: Determining the IC50 values of pure isoscabertopin against a wide range of cancer cell lines and in various anti-inflammatory assays.

• Mechanism of Action Studies: Elucidating the specific molecular targets and signaling pathways modulated by isoscabertopin.

• In Vivo Studies: Evaluating the efficacy and safety of isoscabertopin in animal models of cancer and inflammatory diseases.

A more in-depth understanding of isoscabertopin's pharmacological profile is crucial for its potential development as a therapeutic agent. The information provided in this guide serves as a foundation for researchers and drug development professionals to pursue further investigation into this promising natural product.

References

• 1. A review on pharmacology and toxicology of Elephantopus scaber Linn - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ijsit.com [ijsit.com]
• 3. Synergistic modulation of proinflammatory mediators and cytokines in lipopolysaccharide-activated RAW 264.7 macrophages: The therapeutic potential of Elephantopus scaber and Sauropus androgynus ethanol extract - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Bioactive sesquiterpene lactones from Elephantopus scaber: semi-synthesis, target fishing, anti-malignant glioma efficacy in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Isodeoxyelephantopin, a sesquiterpene lactone from Elephantopus scaber Linn., inhibits pro-inflammatory mediators' production through both NF-κB and AP-1 pathways in LPS-activated macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Isoscabertopin In Vitro Cytotoxicity Assay

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for determining the in vitro cytotoxicity of Isoscabertopin, a natural compound of interest for its potential therapeutic properties. The following protocols are based on established and widely used cytotoxicity assays for natural products.

Introduction

Isoscabertopin is a sesquiterpene lactone that has garnered interest for its potential biological activities. Assessing the cytotoxic effects of Isoscabertopin on various cell lines is a critical first step in the drug discovery and development process.[1] This document outlines two common colorimetric assays for evaluating cytotoxicity: the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay and the Sulforhodamine B (SRB) assay. These assays are robust, reproducible, and suitable for high-throughput screening of compounds like Isoscabertopin.[2][3]

The MTT assay measures cell viability based on the metabolic activity of mitochondrial dehydrogenases in living cells, which reduce the yellow MTT to a purple formazan (B1609692) product.[3][4][5] The amount of formazan produced is directly proportional to the number of viable cells. The SRB assay, on the other hand, is a protein-based assay where the bright pink aminoxanthene dye, Sulforhodamine B, binds to basic amino acid residues of cellular proteins under acidic conditions.[2] The amount of bound dye provides an estimation of the total protein mass, which is related to the number of cells.

Experimental Protocols

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay Protocol

This protocol is adapted from standard procedures for assessing the cytotoxicity of natural compounds.[5][6]

Materials:

• Isoscabertopin

• Selected cancer cell line (e.g., HeLa, A549, MCF-7)

• Complete cell culture medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• MTT solution (5 mg/mL in sterile PBS)[6]

• Solubilization solution (e.g., DMSO or 0.01 M HCl with 10% SDS)[7]

• 96-well flat-bottom sterile microplates

• Phosphate-Buffered Saline (PBS)

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells from a sub-confluent culture.

  • Seed the cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium.[7]

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.[5]

• Compound Treatment:

  • Prepare a stock solution of Isoscabertopin in a suitable solvent, such as DMSO.

  • Prepare serial dilutions of Isoscabertopin in complete culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration in the wells should be less than 1% to avoid solvent-induced cytotoxicity.[8]

  • Include a vehicle control (medium with the same concentration of DMSO as the highest Isoscabertopin concentration) and a positive control (a known cytotoxic agent).

  • After 24 hours of cell seeding, carefully remove the medium and add 100 µL of the prepared Isoscabertopin dilutions or control solutions to the respective wells.

• Incubation:

  • Incubate the plate for a predetermined exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.[9]

• MTT Addition and Formazan Formation:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for an additional 3-4 hours at 37°C to allow for the formation of formazan crystals.[5][6]

• Solubilization of Formazan:

  • Carefully remove the medium containing MTT from each well.

  • Add 150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[6]

  • Gently shake the plate on an orbital shaker for about 15 minutes to ensure complete dissolution.[6]

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration of Isoscabertopin using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

  • Plot the percentage of cell viability against the concentration of Isoscabertopin to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Sulforhodamine B (SRB) Assay Protocol

This protocol is a reliable method for assessing cytotoxicity based on the measurement of cellular protein content.[2][8][10][11]

Materials:

• Isoscabertopin

• Selected cancer cell line

• Complete cell culture medium

• Trichloroacetic acid (TCA), cold 10% (w/v)

• Sulforhodamine B (SRB) solution (0.4% w/v in 1% acetic acid)

• Tris-base solution (10 mM, pH 10.5)

• 1% Acetic acid

• 96-well flat-bottom sterile microplates

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding and Compound Treatment:

  • Follow steps 1 and 2 from the MTT assay protocol to seed the cells and treat them with various concentrations of Isoscabertopin.

• Incubation:

  • Incubate the plate for the desired exposure time (e.g., 48 hours) at 37°C in a 5% CO₂ incubator.[8][11]

• Cell Fixation:

  • After incubation, gently add 50-100 µL of cold 10% TCA to each well to fix the cells.[10]

  • Incubate the plate at 4°C for 1 hour.[8]

• Washing:

  • Carefully remove the TCA solution and wash the plates five times with distilled water to remove unbound TCA and medium components.[8][10]

  • Allow the plates to air dry completely.[10]

• SRB Staining:

  • Add 50-100 µL of the 0.4% SRB solution to each well.

  • Incubate at room temperature for 30 minutes.[8]

• Removal of Unbound Dye:

  • Quickly wash the plates five times with 1% acetic acid to remove the unbound SRB dye.[8]

  • Allow the plates to air dry completely.

• Solubilization of Bound Dye:

  • Add 100-200 µL of 10 mM Tris-base solution to each well to solubilize the protein-bound dye.

  • Shake the plate on a shaker for 5-10 minutes to ensure complete solubilization.[8]

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 515 nm or 540 nm using a microplate reader.[10]

• Data Analysis:

  • Calculate the percentage of cell growth inhibition for each concentration of Isoscabertopin.

Data Presentation

The quantitative data obtained from the cytotoxicity assays can be summarized in the following tables for clear comparison.

Table 1: Hypothetical IC₅₀ Values of Isoscabertopin on Various Cancer Cell Lines after 48h Treatment (MTT Assay)

Cell Line	IC₅₀ (µM)
HeLa (Cervical Cancer)	15.2 ± 1.8
A549 (Lung Cancer)	25.5 ± 2.3
MCF-7 (Breast Cancer)	18.9 ± 1.5
HepG2 (Liver Cancer)	32.1 ± 3.1

Table 2: Hypothetical Percentage of Cell Viability of HeLa Cells Treated with Isoscabertopin (SRB Assay)

Isoscabertopin (µM)	% Cell Viability (Mean ± SD)
0 (Control)	100 ± 5.2
1	92.3 ± 4.5
5	75.1 ± 3.8
10	58.4 ± 2.9
25	35.6 ± 2.1
50	15.8 ± 1.7
100	5.2 ± 0.9

Visualizations

The following diagrams illustrate the experimental workflow and a potential signaling pathway that could be investigated following the initial cytotoxicity screening.

Caption: Experimental workflow for the in vitro cytotoxicity assay of Isoscabertopin.

Caption: Putative signaling pathway for Isoscabertopin-induced apoptosis.

References

• 1. researchgate.net [researchgate.net]
• 2. The sulphorhodamine (SRB) assay and other approaches to testing plant extracts and derived compounds for activities related to reputed anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. kosheeka.com [kosheeka.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. cyrusbio.com.tw [cyrusbio.com.tw]
• 7. benchchem.com [benchchem.com]
• 8. zjubiolab.zju.edu.cn [zjubiolab.zju.edu.cn]
• 9. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. biomedscidirect.com [biomedscidirect.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Isoscabertopin and Related Compounds in Preclinical Cancer Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin, a sesquiterpene lactone isolated from the medicinal plant Elephantopus scaber L., has demonstrated anti-tumor activities.[1] While detailed in vivo studies specifically focusing on Isoscabertopin in animal models for cancer are limited in publicly accessible literature, extensive research has been conducted on the crude extract of Elephantopus scaber and its other major bioactive sesquiterpene lactones, such as Deoxyelephantopin (DET) and Isodeoxyelephantopin (IDET). These compounds serve as valuable surrogates for understanding the potential anti-cancer applications and methodologies relevant to Isoscabertopin. This document provides a comprehensive overview of the available preclinical data, detailed experimental protocols derived from studies on these related compounds, and visualizations of the implicated signaling pathways.

Part 1: Preclinical Data Summary

Elephantopus scaber Extract

An active fraction from Elephantopus scaber has shown significant tumor inhibitory effects in various mouse models.[1] In chemically induced carcinogenesis models, topical application delayed the onset and reduced the number and weight of skin papillomas.[1] Intraperitoneal administration inhibited the incidence and reduced the diameter of soft tissue sarcomas.[1] Furthermore, in transplantable tumor models, the extract inhibited the growth of Dalton's Lymphoma Ascites (DLA) and Ehrlich Ascites Carcinoma (EAC) solid tumors, delayed tumor formation, and increased the lifespan of tumor-bearing mice.[1]

Deoxyelephantopin (DET)

Deoxyelephantopin, a closely related sesquiterpene lactone, has been more extensively studied in animal models. It has shown potent anti-tumor and anti-metastatic properties in various cancer types.

• Mammary Adenocarcinoma: In a syngeneic mouse model using TS/A mammary adenocarcinoma cells, DET significantly suppressed primary tumor growth and lung metastasis. Notably, pretreatment with DET was more effective than the standard chemotherapeutic agent paclitaxel (B517696) in reducing tumor size and metastatic foci, and it significantly prolonged the median survival time of the mice.[2][3][4]

• Melanoma: In a xenograft mouse model of BRAF V600E mutant melanoma, both DET and its derivative, DETD-35, inhibited lung metastasis.[5]

• Cervical and Colorectal Cancer: DET has also shown efficacy in xenograft models of human cervical cancer and has been found to inhibit the growth of human colorectal carcinoma cells.[4][6]

Isodeoxyelephantopin (IDET)

Isodeoxyelephantopin, an isomer of DET, has also been investigated for its anti-cancer potential in vivo. In a study on triple-negative breast cancer, IDET was shown to enhance the anti-tumor efficacy of paclitaxel in a xenograft mouse model.[7] This synergistic effect was linked to its ability to inhibit STAT3 phosphorylation.[7]

Quantitative Data from Animal Studies

Table 1: Efficacy of Elephantopus scaber (ES) Active Fraction in Chemically-Induced Sarcoma in Mice [1]

Treatment Group	Tumor Incidence by Week 12	Mean Tumor Diameter (cm)
20-MCA Control	90%	2.8
ES (100 mg/kg)	41.6%	1.1
ES (200 mg/kg)	41.1%	Not Reported

Table 2: Comparative Efficacy of Deoxyelephantopin (DET) and Paclitaxel in a Murine Mammary Adenocarcinoma (TS/A) Model [4]

Treatment Group (Pretreatment)	Mean Tumor Volume Reduction	Reduction in Metastatic Pulmonary Foci	Median Survival Time (days)
Paclitaxel (5 mg/kg/day)	68%	63%	37
DET (1 mg/kg/day)	64%	Not Reported	Not Reported
DET (10 mg/kg/day)	99%	82%	56

Part 2: Experimental Protocols

Protocol for Evaluating Anti-Tumor Efficacy in a Chemically-Induced Sarcoma Model

This protocol is based on the methodology used to evaluate the active fraction of Elephantopus scaber.[1]

• Animal Model: Swiss albino mice (6-8 weeks old, 20-25 g).

• Tumor Induction:

  • Induce soft tissue sarcomas by a single subcutaneous injection of 20-methylcholanthrene (MCA) dissolved in olive oil at a dose of 200 µg per mouse.

  • Monitor animals for tumor development. Palpable tumors typically appear by week 10.

• Treatment Regimen:

  • Prepare the Isoscabertopin or related compound in a suitable vehicle (e.g., 1% carboxymethylcellulose).

  • Begin treatment after tumor induction. Administer the compound intraperitoneally at desired doses (e.g., 100 and 200 mg/kg body weight) daily or on a specified schedule.

  • Include a control group receiving only the vehicle.

• Efficacy Evaluation:

  • Monitor tumor incidence and latency of tumor appearance.

  • Measure the tumor diameter weekly using calipers.

  • At the end of the study period (e.g., 12-15 weeks), sacrifice the animals and excise the tumors.

  • Record the final tumor weight and volume.

  • Perform histopathological analysis of the tumors.

Protocol for a Xenograft Model of Human Cancer in Immunocompromised Mice

This protocol is a generalized procedure based on studies with DET and IDET.[5][7]

• Animal Model: Immunocompromised mice such as NOD/SCID or nude mice (4-6 weeks old).

• Cell Culture:

  • Culture the desired human cancer cell line (e.g., A375LM5 for melanoma, MDA-MB-231 for triple-negative breast cancer) under standard conditions.

  • Harvest cells during the logarithmic growth phase and resuspend in a sterile, serum-free medium or a mixture of medium and Matrigel.

• Tumor Cell Implantation:

  • For subcutaneous tumors, inject 1-5 x 10^6 cells in a volume of 100-200 µL into the flank of each mouse.

  • For orthotopic models (e.g., mammary fat pad), surgically implant the cells into the target organ.

  • For metastasis studies, inject cells intravenously via the tail vein.

• Treatment Regimen:

  • Once tumors are palpable and reach a certain size (e.g., 50-100 mm³), randomize the mice into treatment and control groups.

  • Administer Isoscabertopin or a related compound via an appropriate route (e.g., intraperitoneal, oral gavage) at various doses.

  • Include a vehicle control group and a positive control group (e.g., a standard chemotherapeutic agent like paclitaxel).

• Efficacy Assessment:

  • Measure tumor volume 2-3 times per week using the formula: (Length x Width²)/2.

  • Monitor body weight and overall health of the animals.

  • For metastasis models, use bioluminescence imaging (if cells are luciferase-tagged) or perform histological analysis of target organs (e.g., lungs) at the end of the study.

  • Analyze survival rates and plot Kaplan-Meier survival curves.

Part 3: Visualization of Signaling Pathways and Workflows

Signaling Pathways Implicated in the Anti-Cancer Effects of Related Sesquiterpene Lactones

The anti-tumor activity of sesquiterpene lactones from Elephantopus scaber is often attributed to their modulation of key signaling pathways involved in cell survival, proliferation, and metastasis.

Caption: Signaling pathways modulated by Isoscabertopin-related compounds.

Experimental Workflow for In Vivo Efficacy Studies

The following diagram illustrates a typical workflow for assessing the anti-tumor efficacy of a test compound in a xenograft mouse model.

Caption: Xenograft model experimental workflow.

Disclaimer: These protocols are intended as a general guide. Researchers should adapt them based on the specific cancer model, test compound, and experimental objectives. All animal experiments must be conducted in accordance with institutional and national guidelines for the ethical use of animals in research.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Deoxyelephantopin, a novel multifunctional agent, suppresses mammary tumour growth and lung metastasis and doubles survival time in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Deoxyelephantopin, a novel multifunctional agent, suppresses mammary tumour growth and lung metastasis and doubles survival time in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Isodeoxyelephantopin Promotes Cell Death in Triple‐Negative Breast Cancer by Blocking STAT3 Phosphorylation and Enhancing the Effectiveness of Paclitaxel - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Isoscabertopin and Related Sesquiterpene Lactones in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin is a sesquiterpene lactone, a class of natural products isolated from plants of the Elephantopus genus, notably Elephantopus scaber L.[1] While specific data on Isoscabertopin is limited, extensive research has been conducted on structurally similar and co-occurring sesquiterpene lactones from the same plant, including Scabertopin, Deoxyelephantopin (DET), and Isodeoxyelephantopin (IDET). These compounds exhibit significant anti-tumor activities and are often studied collectively due to their shared mechanisms of action.[2][3][4] This document provides a comprehensive guide to the use of this class of compounds in cell culture, drawing on the available scientific literature for Scabertopin and its related molecules.

These natural products have demonstrated potent cytotoxic effects against a variety of cancer cell lines, primarily through the induction of programmed cell death and the inhibition of key oncogenic signaling pathways.[2][5][6] This makes them valuable tools for cancer research and potential candidates for novel therapeutic development.

Mechanism of Action

Isoscabertopin and its related compounds exert their anti-cancer effects through a multi-faceted approach, primarily targeting pathways that control cell survival, proliferation, and metastasis. The key mechanisms of action are:

• Induction of Programmed Cell Death: These sesquiterpene lactones are potent inducers of both apoptosis and necroptosis.[5][6]

  • Apoptosis: They can trigger the intrinsic apoptotic pathway, characterized by the activation of caspases and DNA fragmentation.[5][7]

  • Necroptosis: Scabertopin has been shown to induce RIP1/RIP3-dependent necroptosis in bladder cancer cells.[2][6]

• Generation of Reactive Oxygen Species (ROS): A significant contributor to their cytotoxic effect is the induction of oxidative stress through the production of mitochondrial ROS.[2][6]

• Inhibition of Pro-Survival Signaling Pathways:

  • NF-κB Pathway: Isodeoxyelephantopin has been shown to suppress the activation of the NF-κB pathway, a critical regulator of inflammation and cell survival.[8]

  • STAT3 Pathway: These compounds can inhibit the phosphorylation and activation of STAT3, a transcription factor that plays a crucial role in tumor progression and metastasis.[9][10][11]

  • FAK/PI3K/Akt Pathway: Scabertopin has been observed to inhibit the FAK/PI3K/Akt signaling pathway, which is involved in cell migration and invasion.[2][6]

Signaling Pathways Modulated by Scabertopin and Related Compounds

Figure 1: Simplified signaling pathways affected by Isoscabertopin and related compounds.

Data Presentation: In Vitro Cytotoxicity

The following table summarizes the reported half-maximal inhibitory concentration (IC50) values for Scabertopin and related compounds in various cancer cell lines.

Compound	Cell Line	Cancer Type	Incubation Time	IC50 Value	Reference
Scabertopin	J82	Bladder Cancer	24 hours	~20 µM	[1]
T24	Bladder Cancer	24 hours	~20 µM	[1]
RT4	Bladder Cancer	24 hours	~20 µM	[1]
5637	Bladder Cancer	24 hours	~20 µM	[1]
J82	Bladder Cancer	48 hours	~18 µM	[1]
T24	Bladder Cancer	48 hours	~18 µM	[1]
RT4	Bladder Cancer	48 hours	~18 µM	[1]
5637	Bladder Cancer	48 hours	~18 µM	[1]
Deoxyelephantopin	L-929	Murine Fibrosarcoma	72 hours	2.7 µg/mL	[7][12]
HCT116	Colon Cancer	Not Specified	Not Specified	[5]
sw620	Colon Cancer	Not Specified	Not Specified	[5]
Isodeoxyelephantopin	L-929	Murine Fibrosarcoma	72 hours	3.3 µg/mL	[7][12]
Elephantopinolide A	U87	Glioma	Not Specified	4.22 ± 0.14 µM	[11]
cis-Scabertopin	U87	Glioma	Not Specified	4.28 ± 0.21 µM	[11]
Elephantopinolide F	U87	Glioma	Not Specified	1.79 ± 0.24 µM	[11]

Note: It is recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental conditions.

Experimental Protocols

General Experimental Workflow

Figure 2: General experimental workflow for studying the effects of Isoscabertopin in cell culture.

Protocol 1: General Cell Culture and Treatment

This protocol provides a general guideline for the preparation and application of Isoscabertopin or related compounds to adherent cancer cell lines.

Materials:

• Isoscabertopin (or related compound)

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Complete cell culture medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Phosphate-Buffered Saline (PBS), sterile

• Cell line of interest

• Multi-well plates (e.g., 6-well, 24-well, or 96-well)

• Standard cell culture equipment (incubator, biosafety cabinet, etc.)

Procedure:

• Stock Solution Preparation:

  • Prepare a high-concentration stock solution of the compound (e.g., 10-20 mM) in DMSO.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

• Cell Seeding:

  • Culture the chosen cancer cell line to ~80% confluency.

  • Trypsinize and count the cells.

  • Seed the cells into multi-well plates at a density appropriate for the duration of the experiment and the specific cell line's growth rate. Allow cells to adhere overnight in a 37°C, 5% CO2 incubator.

• Treatment:

  • Prepare working solutions of the compound by diluting the stock solution in complete culture medium to the desired final concentrations. Ensure the final DMSO concentration is consistent across all treatments and does not exceed 0.1% to avoid solvent-induced cytotoxicity.

  • Include a vehicle control (medium with the same final concentration of DMSO as the treatment groups).

  • Remove the old medium from the cells and replace it with the medium containing the compound or vehicle control.

• Incubation:

  • Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• Downstream Analysis:

  • Following incubation, the cells can be harvested for various downstream analyses as described in the subsequent protocols.

Protocol 2: Cell Viability Assay (MTT/CCK-8)

This protocol is for determining the cytotoxic effects of the compound on cell proliferation and viability.

Materials:

• Cells treated as described in Protocol 1 (typically in a 96-well plate)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or CCK-8 (Cell Counting Kit-8) solution

• Solubilization solution (e.g., DMSO or Sorenson's glycine (B1666218) buffer for MTT)

• Microplate reader

Procedure:

• Reagent Addition:

  • At the end of the incubation period, add 10-20 µL of MTT solution (5 mg/mL in PBS) or 10 µL of CCK-8 solution to each well.

  • Incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the tetrazolium salt into a colored formazan (B1609692) product.

• Solubilization (for MTT assay):

  • Carefully remove the medium.

  • Add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Measurement:

  • Measure the absorbance at the appropriate wavelength (e.g., 570 nm for MTT, 450 nm for CCK-8) using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

  • Plot a dose-response curve and determine the IC50 value.

Protocol 3: Apoptosis Assay (Annexin V/PI Staining)

This protocol describes the detection of apoptosis using Annexin V and Propidium Iodide (PI) staining followed by flow cytometry.[5][13][14]

Materials:

• Cells treated as described in Protocol 1 (typically in a 6-well plate)

• Annexin V-FITC (or other fluorophore) Apoptosis Detection Kit (containing Annexin V, PI, and binding buffer)

• Cold PBS

• Flow cytometer

Procedure:

• Cell Harvesting:

  • Collect both the floating and adherent cells. For adherent cells, gently trypsinize and combine with the supernatant.

  • Centrifuge the cell suspension at a low speed (e.g., 300 x g) for 5 minutes.

  • Wash the cell pellet twice with cold PBS.

• Staining:

  • Resuspend the cell pellet in 1X binding buffer to a concentration of approximately 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X binding buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer within one hour of staining.

  • Annexin V-positive, PI-negative cells are in early apoptosis.

  • Annexin V-positive, PI-positive cells are in late apoptosis or necrosis.

Protocol 4: Western Blot Analysis for STAT3 Inhibition

This protocol is for assessing the effect of the compound on the phosphorylation of STAT3.[15][16]

Materials:

• Cells treated as described in Protocol 1 (typically in a 6-well plate)

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-p-STAT3, anti-STAT3, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction:

  • Wash the treated cells with cold PBS and lyse them in RIPA buffer.

  • Scrape the cells and collect the lysate.

  • Centrifuge at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the protein.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer:

  • Normalize protein amounts for all samples, mix with Laemmli buffer, and boil for 5 minutes.

  • Load equal amounts of protein onto an SDS-PAGE gel and run electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies (e.g., anti-p-STAT3 and anti-STAT3) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection:

  • Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

  • Use β-actin as a loading control.

• Analysis:

  • Quantify the band intensities to determine the relative levels of p-STAT3 and total STAT3.

Conclusion

Isoscabertopin and its related sesquiterpene lactones from Elephantopus scaber are a promising class of natural compounds for cancer research. Their ability to induce multiple forms of programmed cell death and inhibit critical oncogenic signaling pathways makes them valuable tools for investigating cancer cell biology and for the development of novel anti-cancer therapeutics. The protocols outlined in this document provide a framework for researchers to effectively utilize these compounds in a cell culture setting and to explore their therapeutic potential. It is essential to empirically determine the optimal conditions for each specific cell line and experimental setup.

References

• 1. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. internationalscholarsjournals.org [internationalscholarsjournals.org]
• 4. gsconlinepress.com [gsconlinepress.com]
• 5. Deoxyelephantopin Induces Apoptosis and Enhances Chemosensitivity of Colon Cancer via miR-205/Bcl2 Axis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sesquiterpene Lactones Isolated from Elephantopus scaber L. Inhibits Human Lymphocyte Proliferation and the Growth of Tumour Cell Lines and Induces Apoptosis In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Exploring Novel Frontiers: Leveraging STAT3 Signaling for Advanced Cancer Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Sesquiterpene lactones from Elephantopus scaber exhibit cytotoxic effects on glioma cells by targeting GSTP1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Sesquiterpene lactones isolated from Elephantopus scaber L. inhibits human lymphocyte proliferation and the growth of tumour cell lines and induces apoptosis in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Apoptosis Assay Protocol | Technical Note 244 [denovix.com]
• 14. scispace.com [scispace.com]
• 15. benchchem.com [benchchem.com]
• 16. Inhibition of the STAT3 Signaling Pathway Contributes to the Anti-Melanoma Activities of Shikonin - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Isoscabertopin NF-κB Inhibition Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Factor-kappa B (NF-κB) is a family of inducible transcription factors that play a pivotal role in regulating a wide array of cellular processes, including inflammation, immune responses, cell proliferation, and survival. The dysregulation of the NF-κB signaling pathway is implicated in the pathophysiology of numerous inflammatory diseases, autoimmune disorders, and various types of cancer. This makes the NF-κB pathway a critical target for therapeutic intervention.

Isoscabertopin, a sesquiterpene lactone isolated from the medicinal plant Elephantopus scaber Linn., has garnered attention for its potential anti-inflammatory properties.[1] Related compounds from the same plant, such as Isodeoxyelephantopin, have been shown to exert their anti-inflammatory effects by inhibiting the NF-κB signaling pathway.[2] The proposed mechanisms of action for similar compounds involve the inhibition of IκBα phosphorylation and degradation, thereby preventing the nuclear translocation of the active p65 subunit of NF-κB, or by directly interfering with the DNA-binding activity of NF-κB.[3][4]

These application notes provide a comprehensive overview and detailed protocols for assessing the inhibitory effects of Isoscabertopin on the NF-κB signaling pathway. The following assays are designed to elucidate the mechanism of action and quantify the inhibitory potential of Isoscabertopin and other related compounds.

Data Presentation

The following table summarizes representative quantitative data for compounds structurally related to Isoscabertopin, demonstrating their inhibitory effects on the NF-κB pathway. This data is intended to serve as a benchmark for evaluating the potency of Isoscabertopin.

Compound	Assay	Cell Line	Stimulus	Concentration (µM)	Observed Effect	Reference
Isodeoxyelephantopin	Pro-inflammatory Mediator Production (NO, IL-6, MCP-1, IL-1β)	Bone Marrow-Derived Macrophages, MH-S (alveolar macrophage cell line)	LPS	0.75, 1.5, 3	Inhibition of pro-inflammatory mediator production.	[5]
Isodeoxyelephantopin	NF-κB Reporter Gene Assay	MH-S	LPS	0.75, 1.5, 3	Suppression of NF-κB signaling.	[5]
Xerophilusin A	NF-κB Luciferase Reporter Assay	RAW 264.7	LPS	-	IC50 = 1.8 µM	[6]
Xerophilusin B	NF-κB Luciferase Reporter Assay	RAW 264.7	LPS	-	IC50 = 0.7 µM	[6]
Longikaurin B	NF-κB Luciferase Reporter Assay	RAW 264.7	LPS	-	IC50 = 1.2 µM	[6]
Xerophilusin F	NF-κB Luciferase Reporter Assay	RAW 264.7	LPS	-	IC50 = 1.6 µM	[6]
Arteminolide B	NF-κB Reporter Gene Assay	RAW 264.7	LPS	-	IC50 = 0.49 µM	[2]

Signaling Pathways and Experimental Workflows

To visually represent the key processes involved in the Isoscabertopin NF-κB inhibition assay, the following diagrams have been generated.

Caption: Canonical NF-κB Signaling Pathway.

Caption: Experimental Workflow for NF-κB Inhibition Assay.

Experimental Protocols

Protocol 1: NF-κB Luciferase Reporter Assay

This assay quantitatively measures the transcriptional activity of NF-κB.

Materials and Reagents:

• HEK293 or RAW 264.7 cells

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• NF-κB luciferase reporter plasmid

• Renilla luciferase control plasmid (for normalization)

• Transfection reagent

• Isoscabertopin stock solution (in DMSO)

• NF-κB activator (e.g., TNF-α or LPS)

• Passive Lysis Buffer

• Luciferase Assay Reagent

• Stop & Glo® Reagent (for Renilla)

• White, opaque 96-well plates

• Luminometer

Procedure:

• Cell Seeding: Seed HEK293 or RAW 264.7 cells in a white, opaque 96-well plate at a density of 2 x 10⁴ to 5 x 10⁴ cells per well and incubate overnight.

• Transfection: Co-transfect the cells with the NF-κB luciferase reporter plasmid and the Renilla luciferase control plasmid using a suitable transfection reagent according to the manufacturer's instructions. Incubate for 24 hours.

• Compound Treatment: Pre-treat the cells with various concentrations of Isoscabertopin (or vehicle control, DMSO) for 1-2 hours.

• Stimulation: Stimulate the cells with an NF-κB activator (e.g., 20 ng/mL TNF-α or 1 µg/mL LPS) for 6-8 hours. Include unstimulated and untreated controls.

• Cell Lysis: Wash the cells with PBS and add Passive Lysis Buffer to each well. Incubate for 15 minutes at room temperature with gentle shaking.

• Luciferase Assay:

  • Transfer 20 µL of cell lysate to a new white, opaque 96-well plate.

  • Add 100 µL of Luciferase Assay Reagent to each well and measure the firefly luciferase activity (Signal A) using a luminometer.

  • Add 100 µL of Stop & Glo® Reagent to each well and measure the Renilla luciferase activity (Signal B).

• Data Analysis: Normalize the firefly luciferase activity by dividing Signal A by Signal B. Calculate the percentage of NF-κB inhibition for each concentration of Isoscabertopin relative to the stimulated control.

Protocol 2: Western Blot for Phosphorylated IκBα and p65

This protocol detects the phosphorylation status of key proteins in the NF-κB pathway.

Materials and Reagents:

• RAW 264.7 macrophages

• 6-well plates

• Isoscabertopin stock solution (in DMSO)

• LPS (1 µg/mL)

• Ice-cold PBS

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-IκBα, anti-IκBα, anti-phospho-p65 (Ser536), anti-p65, and anti-β-actin (loading control)

• HRP-conjugated secondary antibody

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Cell Culture and Treatment: Seed RAW 264.7 cells in 6-well plates. Pre-treat with Isoscabertopin for 2 hours, then stimulate with LPS for 30 minutes.

• Cell Lysis and Protein Quantification: Wash cells with ice-cold PBS and lyse with RIPA buffer. Determine protein concentration using a BCA assay.

• SDS-PAGE and Protein Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate with primary antibodies overnight at 4°C.

  • Wash with TBST and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again with TBST.

• Detection: Add ECL detection reagent and visualize the protein bands using a chemiluminescence imaging system.

• Data Analysis: Quantify band intensities using densitometry software. Normalize the phosphorylated protein levels to the total protein levels and the loading control.

Protocol 3: Immunofluorescence for p65 Nuclear Translocation

This assay visualizes the movement of the p65 subunit from the cytoplasm to the nucleus.

Materials and Reagents:

• RAW 264.7 macrophages

• Glass coverslips in 24-well plates

• Isoscabertopin stock solution (in DMSO)

• LPS (1 µg/mL)

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)

• Blocking solution (e.g., 1% BSA in PBS)

• Primary antibody: anti-p65

• Fluorescently labeled secondary antibody

• DAPI (for nuclear staining)

• Antifade mounting medium

• Fluorescence microscope

Procedure:

• Cell Culture and Treatment: Seed RAW 264.7 cells on glass coverslips. Pre-treat with Isoscabertopin for 2 hours, then stimulate with LPS for 1 hour.

• Fixation and Permeabilization:

  • Wash cells with PBS and fix with 4% PFA for 15 minutes.

  • Wash with PBS and permeabilize with permeabilization buffer for 10 minutes.

• Immunostaining:

  • Block with blocking solution for 1 hour.

  • Incubate with anti-p65 primary antibody for 1-2 hours at room temperature or overnight at 4°C.

  • Wash with PBS and incubate with a fluorescently labeled secondary antibody for 1 hour in the dark.

  • Wash with PBS and counterstain with DAPI for 5 minutes.

• Imaging: Mount the coverslips on microscope slides with antifade mounting medium. Visualize the subcellular localization of p65 using a fluorescence microscope.

• Data Analysis: Quantify the nuclear-to-cytoplasmic fluorescence intensity ratio of p65 in multiple cells per treatment group.

Conclusion

The protocols outlined in these application notes provide a robust framework for investigating the NF-κB inhibitory properties of Isoscabertopin. By employing a combination of reporter gene assays, Western blotting, and immunofluorescence, researchers can effectively determine the compound's potency and elucidate its specific mechanism of action within the NF-κB signaling cascade. These assays are essential for the preclinical evaluation of Isoscabertopin as a potential therapeutic agent for a variety of inflammatory and neoplastic diseases.

References

• 1. NF-κB p65 dimerization and DNA-binding is important for inflammatory gene expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibitors of the LPS-induced NF-kappaB activation from Artemisia sylvatica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isodeoxyelephantopin, a novel sesquiterpene lactone, potentiates apoptosis, inhibits invasion, and abolishes osteoclastogenesis through suppression of nuclear factor-kappaB (nf-kappaB) activation and nf-kappaB-regulated gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel mechanism of inhibition of nuclear factor-kappa B DNA-binding activity by diterpenoids isolated from Isodon rubescens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Isodeoxyelephantopin, a sesquiterpene lactone from Elephantopus scaber Linn., inhibits pro-inflammatory mediators' production through both NF-κB and AP-1 pathways in LPS-activated macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibition of NF-kappaB activation and iNOS induction by ent-kaurane diterpenoids in LPS-stimulated RAW264.7 murine macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note and Protocol for the High-Performance Liquid Chromatography (HPLC) Analysis of Isoscabertopin

Audience: Researchers, scientists, and drug development professionals.

Introduction

Isoscabertopin (B1632435), a sesquiterpene lactone, is a compound of significant interest due to its potential therapeutic properties. Accurate and reliable quantification of isoscabertopin is essential for quality control of herbal extracts, pharmacokinetic studies, and drug development. This document provides a detailed protocol for the analysis of isoscabertopin using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection. The presented method is adapted from a validated protocol for the simultaneous quantification of the structurally related isomeric compounds, deoxyelephantopin (B1239436) and isodeoxyelephantopin, isolated from Elephantopus scaber L..[1]

Principle

This method utilizes RP-HPLC to separate isoscabertopin from other components in a sample matrix. The separation is achieved on a C18 stationary phase with an isocratic mobile phase. The analyte is detected by a UV detector at a wavelength where it exhibits maximum absorbance. Quantification is performed by comparing the peak area of the analyte in the sample to that of a known standard.

Experimental Protocol

1. Instrumentation and Materials

• HPLC System: An HPLC system equipped with a pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• Chromatographic Column: A C18 column (e.g., Phenomenex Luna C-18, 250 mm x 4.6 mm, 5 µm particle size) is recommended.[1]

• Data Acquisition and Processing Software.

• Analytical Balance.

• pH Meter.

• Sonicator.

• Volumetric flasks, pipettes, and other standard laboratory glassware.

• Syringe filters (0.22 or 0.45 µm).

• Isoscabertopin reference standard.

• Acetonitrile (B52724) (HPLC grade).

• 2-Propanol (HPLC grade). [1]

• Water (HPLC grade/deionized).

2. Preparation of Solutions

• Mobile Phase Preparation:

  • Prepare a mixture of water, acetonitrile, and 2-propanol in the ratio of 66:20:14 (v/v/v).[1]

  • Degas the mobile phase by sonication for 15-20 minutes or by vacuum filtration before use.

• Standard Stock Solution (e.g., 100 µg/mL):

  • Accurately weigh approximately 10 mg of the isoscabertopin reference standard and transfer it to a 100 mL volumetric flask.

  • Dissolve the standard in the mobile phase or a suitable diluent (e.g., a mixture of acetonitrile and water, 50:50 v/v).

  • Sonicate for 10-15 minutes to ensure complete dissolution.

  • Make up the volume to the mark with the diluent.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations within the expected analytical range.

3. Sample Preparation

• Plant Material/Extracts:

  • Accurately weigh a known amount of the powdered plant material or extract.

  • Extract the sample with a suitable solvent (e.g., methanol (B129727) or ethanol) using sonication or another appropriate extraction technique.

  • Filter the extract through a 0.45 µm syringe filter to remove any particulate matter.

  • Dilute the filtered solution with the mobile phase to obtain a final concentration within the working standard range.

4. Chromatographic Conditions

The following chromatographic conditions are recommended:

Parameter	Recommended Setting
Column	C18 (250 mm x 4.6 mm, 5 µm)[1]
Mobile Phase	Water:Acetonitrile:2-Propanol (66:20:14, v/v/v)[1]
Flow Rate	1.0 mL/min[1]
Injection Volume	10-20 µL
Column Temperature	Ambient or controlled (e.g., 40 °C)[2]
Detection Wavelength	210 nm[1]
Run Time	As required for elution and column re-equilibration.

5. Method Validation

For use in a regulated environment, the analytical method should be validated according to ICH guidelines.[3] Key validation parameters include:

• System Suitability: To ensure the chromatographic system is performing adequately.

• Specificity: To demonstrate that the method is able to differentiate the analyte from other components in the sample.

• Linearity: To establish a linear relationship between the analyte concentration and the detector response.

• Accuracy: To determine the closeness of the test results to the true value.

• Precision (Repeatability and Intermediate Precision): To assess the degree of scatter between a series of measurements.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: To measure the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Data Presentation

The following table summarizes the validation data from the referenced method for the related compounds deoxyelephantopin and isodeoxyelephantopin.[1] These values provide an expected range for a validated isoscabertopin method.

Validation Parameter	Deoxyelephantopin	Isodeoxyelephantopin
Linearity Range (µg/mL)	0.251 - 1.506	0.516 - 3.096
Correlation Coefficient (r²)	≥ 0.99	≥ 0.99
LOD (µg/mL)	0.094	0.151
LOQ (µg/mL)	0.285	0.457
Recovery (%)	97.64 - 104.98	95.23 - 102.25
Intra-day Precision (%RSD)	< 0.380	< 0.568
Inter-day Precision (%RSD)	< 0.403	< 0.936

Visualization

Experimental Workflow Diagram

Caption: Workflow for the HPLC analysis of Isoscabertopin.

The proposed RP-HPLC method provides a robust framework for the reliable quantification of isoscabertopin. This protocol, once optimized and validated for specific laboratory conditions and the isoscabertopin reference standard, will be a valuable tool for quality control, stability studies, and research and development activities involving this compound. It is crucial to establish and document the chromatographic conditions and validation parameters before routine use.

References

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. researchgate.net [researchgate.net]
• 3. ema.europa.eu [ema.europa.eu]

In vivo Delivery of Isoscabertopin: Application Notes and Protocols for Preclinical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin, a sesquiterpene lactone isolated from the medicinal plant Elephantopus scaber L., has demonstrated notable anti-tumor properties in preclinical studies.[1] This class of compounds is recognized for its potential to modulate key signaling pathways involved in cancer progression. These application notes provide detailed protocols for the in vivo delivery of Isoscabertopin for research purposes, focusing on anti-cancer investigations. The protocols are based on established methodologies for sesquiterpene lactones and related natural products, offering a foundation for consistent and reproducible preclinical studies.

Mechanism of Action Overview

Isoscabertopin and structurally related sesquiterpene lactones, such as Deoxyelephantopin (DET), exert their anti-tumor effects through a multi-targeted approach. A primary mechanism involves the induction of programmed cell death, including apoptosis and necroptosis, in cancer cells.[2][3][4][5] This is often mediated by an increase in intracellular reactive oxygen species (ROS), leading to oxidative stress and subsequent activation of cell death pathways.[2][3][4][5]

Furthermore, Isoscabertopin is believed to modulate critical signaling pathways that are frequently dysregulated in cancer. These include the NF-κB, MAPK, and PI3K/Akt pathways, which are integral to cell survival, proliferation, and inflammation.[2][5][6] By interfering with these pathways, Isoscabertopin can inhibit tumor growth and progression.

Data Presentation: In Vivo Efficacy of a Structurally Related Sesquiterpene Lactone

Direct quantitative in vivo efficacy data for Isoscabertopin is limited in publicly available literature. However, studies on Deoxyelephantopin (DET), a closely related sesquiterpene lactone also found in Elephantopus scaber, provide valuable insights into the potential anti-tumor activity.

Compound	Animal Model	Tumor Model	Administration Route	Dosage	Tumor Growth Inhibition	Comparator	Reference
Deoxyelephantopin (DET)	BALB/c Mice	Mammary Adenocarcinoma (TS/A cells)	Intraperitoneal (pretreatment)	Not specified in abstract	99%	Paclitaxel (68% inhibition)	[7]

Experimental Protocols

Protocol 1: Formulation of Isoscabertopin for In Vivo Administration

Sesquiterpene lactones like Isoscabertopin are often hydrophobic, requiring a suitable vehicle for in vivo delivery, particularly for intraperitoneal (i.p.) or oral (p.o.) administration.

Materials:

• Isoscabertopin

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 400 (PEG400)

• Saline (0.9% NaCl), sterile

• Corn oil, sterile

Procedure for a DMSO/PEG400/Saline Vehicle (for i.p. injection):

• Accurately weigh the required amount of Isoscabertopin.

• Dissolve the Isoscabertopin in a minimal amount of DMSO. A common starting point is to prepare a stock solution.

• In a sterile tube, add the Isoscabertopin/DMSO solution.

• Add PEG400 to the tube. A common ratio is 10-20% of the final volume.

• Vortex the mixture until it is a clear solution.

• Slowly add sterile saline to the desired final concentration, while continuously vortexing or sonicating to prevent precipitation. A typical final concentration of DMSO in the injected volume should be kept low (e.g., <5-10%) to minimize toxicity.

• Visually inspect the final formulation for any precipitation before administration.

Procedure for a Corn Oil Vehicle (for i.p. or p.o. administration):

• Accurately weigh the required amount of Isoscabertopin.

• Add the Isoscabertopin to the required volume of sterile corn oil.

• Gently warm the mixture (e.g., to 37°C) and vortex or sonicate until the compound is fully dissolved or forms a stable suspension.

• Allow the formulation to cool to room temperature before administration.

Protocol 2: In Vivo Anti-Tumor Efficacy Study in a Xenograft Mouse Model

This protocol outlines a general procedure for evaluating the anti-tumor activity of Isoscabertopin in a subcutaneous xenograft model.

Materials and Equipment:

• Female athymic nude mice (or other appropriate strain, e.g., NOD/SCID), 6-8 weeks old

• Cancer cell line of interest (e.g., human breast, lung, or colon cancer cells)

• Matrigel (or similar basement membrane matrix)

• Isoscabertopin formulation (from Protocol 1)

• Vehicle control

• Positive control (e.g., a standard-of-care chemotherapy agent)

• Calipers

• Animal balance

• Sterile syringes and needles

Procedure:

• Cell Preparation and Implantation:

  • Culture the chosen cancer cell line under standard conditions.

  • On the day of implantation, harvest the cells and resuspend them in a mixture of sterile PBS or culture medium and Matrigel (e.g., 1:1 ratio).

  • Inject the cell suspension (e.g., 1 x 10^6 to 5 x 10^6 cells in 100-200 µL) subcutaneously into the flank of each mouse.

• Tumor Growth and Grouping:

  • Monitor the mice for tumor formation.

  • Once tumors reach a palpable size (e.g., 50-100 mm³), randomize the mice into treatment groups (e.g., n=8-10 mice per group):

    • Group 1: Vehicle control

    • Group 2: Isoscabertopin (low dose)

    • Group 3: Isoscabertopin (high dose)

    • Group 4: Positive control

• Treatment Administration:

  • Administer the Isoscabertopin formulation, vehicle, or positive control according to the planned schedule (e.g., daily, every other day) and route (e.g., intraperitoneal injection or oral gavage). Dosages will need to be determined from pilot studies, but based on related compounds, a range of 10-50 mg/kg could be a starting point.

• Monitoring and Data Collection:

  • Measure tumor volume with calipers 2-3 times per week. Tumor volume can be calculated using the formula: (Length x Width²)/2.

  • Record the body weight of each mouse at the same time as tumor measurements to monitor for toxicity.

  • Observe the mice for any signs of distress or toxicity.

• Study Endpoint and Analysis:

  • The study can be terminated when tumors in the control group reach a predetermined size or at a specific time point.

  • At the end of the study, euthanize the mice and excise the tumors.

  • Weigh the excised tumors.

  • Calculate the tumor growth inhibition (TGI) for each treatment group compared to the vehicle control group.

Visualizations

Caption: Proposed mechanism of Isoscabertopin's anti-cancer activity.

Caption: Experimental workflow for in vivo efficacy testing.

References

• 1. researchgate.net [researchgate.net]
• 2. internationalscholarsjournals.org [internationalscholarsjournals.org]
• 3. journals.library.ualberta.ca [journals.library.ualberta.ca]
• 4. Sesquiterpene Lactones as Promising Phytochemicals to Cease Metastatic Propagation of Cancer [mdpi.com]
• 5. researchportal.helsinki.fi [researchportal.helsinki.fi]
• 6. Frontiers | Sesquiterpene lactones as emerging biomolecules to cease cancer by targeting apoptosis [frontiersin.org]
• 7. globalresearchonline.net [globalresearchonline.net]

Isoscabertopin: A Promising Sesquiterpene Lactone for Inducing Cell Cycle Arrest in Cancer Cells

Application Note AN-2025-12-03

Introduction

Isoscabertopin, a sesquiterpene lactone primarily isolated from the medicinal plant Elephantopus scaber, has emerged as a compound of significant interest in oncology research. Exhibiting potent cytotoxic and anti-proliferative activities across a range of cancer cell lines, Isoscabertopin's primary mechanism of action involves the disruption of microtubule dynamics, leading to cell cycle arrest, predominantly in the G2/M phase, and subsequent induction of apoptosis. This document provides a comprehensive overview of the application of Isoscabertopin for inducing cell cycle arrest, including detailed protocols for its in vitro evaluation and a summary of its effects on various cancer cell lines.

Mechanism of Action

Isoscabertopin functions as a microtubule-destabilizing agent, inhibiting tubulin polymerization. Microtubules are critical components of the cytoskeleton, playing a pivotal role in the formation of the mitotic spindle during cell division. By disrupting the dynamic equilibrium of microtubule assembly and disassembly, Isoscabertopin prevents the proper formation of the mitotic spindle, leading to a halt in the cell cycle at the G2/M checkpoint. This prolonged arrest ultimately triggers the intrinsic apoptotic pathway, mediated by caspase activation.[1][2]

Several key signaling pathways are implicated in the cellular response to Isoscabertopin. Notably, it has been shown to modulate the NF-κB, MAPK, and STAT3 signaling pathways, which are crucial for cell survival, proliferation, and inflammation.[3][4] The inhibition of these pro-survival pathways, coupled with the induction of mitotic catastrophe, underscores the multi-faceted anti-cancer activity of Isoscabertopin.

Data Presentation

The following tables summarize the quantitative data regarding the efficacy of Isoscabertopin and the related compound Scabertopin in various cancer cell lines.

Table 1: IC50 Values of Scabertopin in Bladder Cancer Cell Lines

Cell Line	24-hour IC50 (µM)	48-hour IC50 (µM)
J82	~20	~18
T24	~20	~18
RT4	~20	~18
5637	~20	~18

Data sourced from references[3][4].

Table 2: Effect of Isoscabertopin (Isodeoxyelephantopin) on Cell Cycle Distribution

Cell Line	Compound	Treatment	% of Cells in G1	% of Cells in S	% of Cells in G2/M
A549 (Lung Carcinoma)	Isodeoxyelephantopin	10.46 µg/mL for 48h	-	-	Increased
T47D (Breast Carcinoma)	Isodeoxyelephantopin	1.3 µg/mL for 48h	-	-	Increased
CNE1 (Nasopharyngeal Carcinoma)	Isodeoxyelephantopin	4-12 µM	-	-	Increased
SUNE1 (Nasopharyngeal Carcinoma)	Isodeoxyelephantopin	4-12 µM	-	-	Increased
A549 (Lung Carcinoma)	Deoxyelephantopin (isomer)	12.287 µg/mL	48.3% (from 87.8% in control)	-	39.2% (from 5.3% in control)
J82 (Bladder Cancer)	Scabertopin	Concentration-dependent	-	Increased	Increased

Data compiled from references[1][3]. A dash (-) indicates that the specific percentage was not provided in the source material, although an increase in the G2/M population was reported.

Experimental Protocols

Protocol 1: Determination of IC50 using MTT Assay

This protocol outlines the procedure for determining the half-maximal inhibitory concentration (IC50) of Isoscabertopin.

Materials:

• Isoscabertopin

• Cancer cell line of interest

• Complete culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well in 100 µL of complete culture medium.

• Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Prepare serial dilutions of Isoscabertopin in complete culture medium.

• After 24 hours, replace the medium with 100 µL of the medium containing different concentrations of Isoscabertopin. Include a vehicle control (DMSO) and a blank (medium only).

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Shake the plate for 10 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol describes how to analyze the cell cycle distribution of cells treated with Isoscabertopin using propidium (B1200493) iodide (PI) staining.

Materials:

• Isoscabertopin-treated and control cells

• PBS

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Harvest cells by trypsinization and wash with PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing.

• Incubate the fixed cells at -20°C for at least 2 hours.

• Centrifuge the cells and wash with PBS to remove the ethanol.

• Resuspend the cell pellet in PI staining solution.

• Incubate in the dark at room temperature for 30 minutes.

• Analyze the samples using a flow cytometer.

• Use appropriate software to deconvolute the DNA content histograms and determine the percentage of cells in the G1, S, and G2/M phases of the cell cycle.

Protocol 3: Western Blot Analysis of Cell Cycle Proteins

This protocol provides a general procedure for detecting changes in the expression of key cell cycle regulatory proteins, such as Cyclin B1 and CDK1, following treatment with Isoscabertopin.

Materials:

• Isoscabertopin-treated and control cell lysates

• Protein lysis buffer (e.g., RIPA buffer) with protease inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Cyclin B1, anti-CDK1, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse the cells in protein lysis buffer and determine the protein concentration using a BCA assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST.

• Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane with TBST.

• Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Use a loading control like β-actin to normalize protein expression levels.

Visualizations

Signaling Pathway Diagram

Caption: Signaling pathway of Isoscabertopin leading to cell cycle arrest.

Experimental Workflow Diagram

Caption: Workflow for evaluating Isoscabertopin's effect on cell cycle.

References

• 1. Deoxyelephantopin and Its Isomer Isodeoxyelephantopin: Anti-Cancer Natural Products with Multiple Modes of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Measuring the Cytotoxicity of Isoscabertopin using an MTT Assay

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for assessing the cytotoxic effects of Isoscabertopin, a sesquiterpene lactone with known anti-tumor activities, on cancer cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[1] This colorimetric assay is a widely accepted method for evaluating cell viability and proliferation.[2]

The principle of the MTT assay is based on the reduction of the yellow tetrazolium salt MTT into purple formazan (B1609692) crystals by metabolically active cells.[3][4] This reduction is carried out by NAD(P)H-dependent oxidoreductase enzymes in viable cells.[3][4] The resulting formazan crystals are solubilized, and the absorbance of the solution is measured, which is directly proportional to the number of viable cells.[2][5]

Experimental Protocol: MTT Assay for Isoscabertopin

This protocol is a comprehensive guide for determining the cytotoxic potential of Isoscabertopin against a chosen cancer cell line.

1. Materials and Reagents

• Isoscabertopin

• Cancer cell line of interest (e.g., HeLa, MCF-7, A549)

• Dulbecco's Modified Eagle Medium (DMEM) or other appropriate cell culture medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Phosphate Buffered Saline (PBS), pH 7.4

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• MTT Solvent (e.g., 4 mM HCl, 0.1% NP40 in isopropanol, or Dimethyl sulfoxide (B87167) (DMSO))[6]

• 96-well flat-bottom sterile cell culture plates

• Sterile centrifuge tubes and pipettes

• CO2 incubator (37°C, 5% CO2)

• Microplate reader capable of measuring absorbance at 570 nm or 590 nm[6]

2. Reagent Preparation

• Complete Cell Culture Medium: Supplement the base medium with 10% FBS and 1% Penicillin-Streptomycin.

• Isoscabertopin Stock Solution: Prepare a high-concentration stock solution of Isoscabertopin in DMSO. Store at -20°C. The final concentration of DMSO in the cell culture should not exceed 0.5% to avoid solvent-induced cytotoxicity.

• MTT Solution (5 mg/mL): Dissolve MTT in sterile PBS to a concentration of 5 mg/mL.[5][6] This solution should be filter-sterilized and stored at -20°C, protected from light.[4][5]

3. Experimental Procedure

• Cell Seeding:

  • Culture the selected cancer cell line in complete medium until approximately 80% confluent.

  • Harvest the cells using Trypsin-EDTA and perform a cell count.

  • Seed the cells into a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells/well in 100 µL of complete medium. The optimal cell number should be determined for each cell line.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.[7]

• Treatment with Isoscabertopin:

  • Prepare serial dilutions of Isoscabertopin from the stock solution in serum-free medium.

  • After 24 hours of cell seeding, carefully remove the medium from the wells.

  • Add 100 µL of the various concentrations of Isoscabertopin to the respective wells. Include a vehicle control (medium with the same concentration of DMSO as the highest Isoscabertopin concentration) and a negative control (medium only).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Following the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well.[3]

  • Incubate the plate for 2 to 4 hours at 37°C until a purple precipitate is visible.

• Solubilization of Formazan:

  • After the incubation with MTT, carefully remove the medium.

  • Add 150 µL of MTT solvent (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well to dissolve the formazan crystals.[6]

  • Wrap the plate in foil and shake it on an orbital shaker for 15 minutes to ensure complete solubilization.[6]

• Absorbance Measurement:

  • Read the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[3] A common wavelength used is 570 nm.[5]

4. Data Analysis

• Average the duplicate or triplicate readings for each concentration.

• Subtract the absorbance of the blank (medium only) from all readings.

• Calculate the percentage of cell viability for each concentration using the following formula:

  % Cell Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

• Plot the percentage of cell viability against the concentration of Isoscabertopin to generate a dose-response curve.

• Determine the IC50 value, which is the concentration of Isoscabertopin that inhibits 50% of cell growth.

Data Presentation

The following table presents hypothetical data for the cytotoxic effect of Isoscabertopin on a generic cancer cell line after 48 hours of treatment.

Isoscabertopin Concentration (µM)	Mean Absorbance (570 nm)	Standard Deviation	% Cell Viability
0 (Vehicle Control)	1.25	0.08	100
1	1.10	0.06	88
5	0.85	0.05	68
10	0.63	0.04	50.4
25	0.35	0.03	28
50	0.15	0.02	12
100	0.05	0.01	4

Summary of Hypothetical Results:

Parameter	Value
Cell Line	Generic Cancer Cell Line
Treatment Duration	48 hours
IC50 of Isoscabertopin	~10 µM

Visualizations

Caption: Workflow of the MTT assay for determining Isoscabertopin cytotoxicity.

While the precise mechanism of action for Isoscabertopin is not detailed in the provided search results, as an anti-tumor agent, it is hypothesized to induce cytotoxicity through pathways leading to apoptosis.

Caption: A potential signaling pathway for an anti-tumor compound leading to apoptosis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. broadpharm.com [broadpharm.com]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. cyrusbio.com.tw [cyrusbio.com.tw]
• 7. protocols.io [protocols.io]

Application Notes and Protocols for Isoscabertopin in 3D Tumor Spheroid Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Three-dimensional (3D) tumor spheroids are advanced in vitro models that more accurately mimic the complex microenvironment of solid tumors compared to traditional 2D cell cultures.[1][2][3] These models exhibit gradients of oxygen, nutrients, and proliferative states, as well as complex cell-cell and cell-extracellular matrix (ECM) interactions, making them invaluable for preclinical drug screening and mechanistic studies.[1][3][4] Isoscabertopin, a sesquiterpene lactone, has demonstrated anti-tumor properties, but its effects in the context of a 3D tumor microenvironment have not been extensively characterized.[5] This document provides detailed protocols for evaluating the efficacy of Isoscabertopin in 3D tumor spheroid models, based on its known mechanisms of action in 2D culture systems.

Isoscabertopin has been shown to induce a form of programmed cell death called necroptosis in bladder cancer cells by promoting the production of mitochondrial reactive oxygen species (ROS).[6][7] Furthermore, it has been observed to inhibit cancer cell migration and invasion by targeting the FAK/PI3K/Akt signaling pathway.[6][7] These findings from 2D studies provide a strong rationale for investigating Isoscabertopin's potential in more physiologically relevant 3D models.

Data Presentation: Anticipated Quantitative Data

While specific data for Isoscabertopin in 3D tumor spheroids is not yet available, this section outlines the expected quantitative data that can be generated using the protocols described below. The data should be organized into tables for clear comparison.

Table 1: IC50 Values of Isoscabertopin in 2D vs. 3D Tumor Models

Cancer Cell Line	2D IC50 (µM)	3D Spheroid IC50 (µM)	Fold Change (3D/2D)
(e.g., HT-29)	Data to be generated	Data to be generated	Data to be generated
(e.g., A549)	Data to be generated	Data to be generated	Data to be generated
(e.g., MCF-7)	Data to be generated	Data to be generated	Data to be generated

Table 2: Effect of Isoscabertopin on 3D Tumor Spheroid Growth

Treatment Group	Spheroid Diameter (Day 3) (µm)	Spheroid Diameter (Day 7) (µm)	Spheroid Diameter (Day 10) (µm)	% Growth Inhibition (Day 10)
Vehicle Control	Data to be generated	Data to be generated	Data to be generated	0%
Isoscabertopin (X µM)	Data to be generated	Data to be generated	Data to be generated	Data to be generated
Isoscabertopin (Y µM)	Data to be generated	Data to be generated	Data to be generated	Data to be generated

Table 3: Analysis of Cell Death in Isoscabertopin-Treated Spheroids

Treatment Group	% Apoptotic Cells (Annexin V+)	% Necroptotic Cells (Sytox Green+/Annexin V-)
Vehicle Control	Data to be generated	Data to be generated
Isoscabertopin (IC50)	Data to be generated	Data to be generated

Experimental Protocols

The following protocols provide a framework for the comprehensive evaluation of Isoscabertopin in 3D tumor spheroid models.

Protocol 1: 3D Tumor Spheroid Formation (Liquid Overlay Technique)

This protocol describes the generation of tumor spheroids using ultra-low attachment plates, a widely used and reproducible method.[1][4]

Materials:

• Cancer cell lines of interest (e.g., HT-29, A549, MCF-7)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• Trypsin-EDTA

• Phosphate Buffered Saline (PBS)

• Ultra-low attachment 96-well round-bottom plates

• Hemocytometer or automated cell counter

Procedure:

• Culture cancer cells in standard 2D culture flasks until they reach 70-80% confluency.

• Aspirate the culture medium and wash the cells with PBS.

• Add Trypsin-EDTA and incubate at 37°C until cells detach.

• Neutralize trypsin with complete culture medium and collect the cell suspension.

• Centrifuge the cell suspension at 300 x g for 5 minutes.

• Resuspend the cell pellet in fresh complete medium and perform a cell count to determine cell viability.

• Dilute the cell suspension to the desired seeding density (e.g., 1,000-5,000 cells/well, to be optimized for each cell line).

• Add 100 µL of the cell suspension to each well of an ultra-low attachment 96-well round-bottom plate.

• Centrifuge the plate at 300 x g for 10 minutes to facilitate cell aggregation at the bottom of the wells.

• Incubate the plate at 37°C in a humidified incubator with 5% CO2. Spheroids should form within 24-72 hours.

Protocol 2: Isoscabertopin Treatment and Spheroid Growth Inhibition Assay

This protocol details the treatment of established spheroids with Isoscabertopin and the subsequent measurement of growth inhibition.

Materials:

• Established tumor spheroids (from Protocol 1)

• Isoscabertopin stock solution (dissolved in a suitable solvent like DMSO)

• Complete cell culture medium

• Brightfield microscope with a camera

• Image analysis software (e.g., ImageJ)

Procedure:

• After 3-4 days of culture, when spheroids have formed and are compact, prepare serial dilutions of Isoscabertopin in complete culture medium. A vehicle control (medium with the same concentration of DMSO) must be included.

• Carefully remove 50 µL of the old medium from each well and add 50 µL of the Isoscabertopin dilutions or vehicle control.

• Incubate the spheroids for the desired treatment period (e.g., up to 10-14 days).

• Monitor spheroid growth every 2-3 days by capturing brightfield images.

• Measure the diameter of the spheroids using image analysis software. Calculate the spheroid volume using the formula: Volume = (π/6) x (Diameter)^3.

• Plot the spheroid growth curves over time for each treatment condition.

• At the end of the experiment, calculate the IC50 value, which is the concentration of Isoscabertopin that causes 50% inhibition of spheroid growth compared to the vehicle control.

Protocol 3: Analysis of Cell Viability and Death in Spheroids

This protocol describes methods to assess cell viability and the mode of cell death within the spheroids after treatment.

Materials:

• Treated spheroids

• CellTiter-Glo® 3D Cell Viability Assay (Promega) or similar ATP-based assay

• Collagenase or other appropriate dissociation enzyme

• Flow cytometer

• Annexin V-FITC/Propidium Iodide (PI) or SYTOX Green/Annexin V staining kits

Procedure for Viability (ATP Assay):

• After the treatment period, allow the spheroid plate to equilibrate to room temperature for 30 minutes.

• Add 100 µL of CellTiter-Glo® 3D reagent to each well.

• Mix the contents by orbital shaking for 5 minutes to induce cell lysis.

• Incubate at room temperature for an additional 25 minutes to stabilize the luminescent signal.

• Measure the luminescence using a plate reader.

• Normalize the results to the vehicle control to determine the percentage of viable cells.

Procedure for Flow Cytometry Analysis of Cell Death:

• Collect spheroids from each treatment group into microcentrifuge tubes.

• Wash the spheroids with PBS.

• Add a dissociation reagent (e.g., collagenase) and incubate at 37°C with gentle agitation until a single-cell suspension is obtained.

• Wash the cells with PBS and resuspend in binding buffer.

• Stain the cells with Annexin V-FITC and a viability dye (e.g., PI or SYTOX Green) according to the manufacturer's protocol.

• Analyze the stained cells using a flow cytometer to quantify apoptotic and necroptotic cell populations.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways potentially modulated by Isoscabertopin and the general experimental workflow for its evaluation in 3D tumor spheroid models.

Caption: Experimental workflow for 3D tumor spheroid studies.

Caption: Isoscabertopin-induced necroptosis signaling pathway.

Caption: Isoscabertopin's inhibition of the FAK/PI3K/Akt pathway.

References

• 1. The production of 3D tumor spheroids for cancer drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cytotoxicity ic50 values: Topics by Science.gov [science.gov]
• 3. Three-Dimensional In Vitro Tumor Spheroid Models for Evaluation of Anticancer Therapy: Recent Updates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. Sesquiterpene Lactones and Cancer: New Insight into Antitumor and Anti-inflammatory Effects of Parthenolide-Derived Dimethylaminomicheliolide and Micheliolide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. PI3K / Akt Signaling | Cell Signaling Technology [cellsignal.com]

Technical Notes & Optimization

Technical Support Center: Isoscabertopin Solubility and Handling

Welcome to the technical support center for Isoscabertopin. This guide provides essential information for researchers, scientists, and drug development professionals on the solubility of Isoscabertopin in DMSO and other common laboratory solvents. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and a relevant signaling pathway diagram to facilitate your research.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving Isoscabertopin?

A1: While specific quantitative solubility data for Isoscabertopin is not widely published, Dimethyl Sulfoxide (DMSO) is generally the recommended solvent for preparing stock solutions of sesquiterpene lactones like Isoscabertopin. For aqueous-based biological assays, it is crucial to dilute the DMSO stock solution to a final concentration where the DMSO percentage is non-toxic to the cells (typically ≤ 0.5% v/v).

Q2: I am observing precipitation when I dilute my Isoscabertopin-DMSO stock solution in an aqueous buffer. What should I do?

A2: Precipitation upon dilution into aqueous media is a common issue for hydrophobic compounds. Here are a few troubleshooting steps:

• Decrease the final concentration: The desired final concentration of Isoscabertopin in your aqueous buffer may be above its solubility limit. Try performing a serial dilution to a lower final concentration.

• Increase the solvent concentration: If your experimental system allows, a slightly higher final concentration of the organic solvent (e.g., DMSO, ethanol) might be necessary to maintain solubility. However, always perform a vehicle control to ensure the solvent concentration is not affecting the biological outcome.

• Use a different solvent: Consider testing other organic solvents such as ethanol (B145695) or acetone (B3395972) for better compatibility with your aqueous system.

• Incorporate a surfactant: For in vitro assays, a small, biologically tolerated amount of a non-ionic surfactant like Tween® 80 or Pluronic® F-68 can help maintain the solubility of hydrophobic compounds in aqueous solutions.

Q3: How should I store my Isoscabertopin stock solution?

A3: Isoscabertopin stock solutions in DMSO should be stored at -20°C or -80°C to ensure stability and prevent degradation. It is advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Protect the solution from light.

Quantitative Data on Isoscabertopin Solubility

Precise, experimentally determined solubility data for Isoscabertopin is limited in publicly available literature. The following table provides an estimated solubility profile based on the general characteristics of similar sesquiterpene lactones. Researchers are strongly encouraged to determine the solubility for their specific experimental conditions.

Solvent	Chemical Formula	Estimated Solubility (mg/mL)	Notes
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	> 25	Recommended for preparing high-concentration stock solutions.
Ethanol (EtOH)	C₂H₅OH	~10 - 20	A good alternative to DMSO; may be more suitable for certain biological assays due to lower cytotoxicity at higher concentrations.
Methanol (MeOH)	CH₃OH	~5 - 10	Can be used for solubilization, but generally less effective for hydrophobic compounds compared to DMSO or ethanol.
Acetone	C₃H₆O	~15 - 25	A volatile solvent that can be useful for initial solubilization before further dilution.
Water	H₂O	< 0.1	Isoscabertopin is practically insoluble in water.
Phosphate-Buffered Saline (PBS)	-	< 0.1	Similar to water, Isoscabertopin has very low solubility in aqueous buffers.

Experimental Protocols

Protocol 1: Determination of Isoscabertopin Solubility

This protocol outlines a general method for determining the solubility of Isoscabertopin in a solvent of choice.

Materials:

• Isoscabertopin (solid)

• Selected solvent (e.g., DMSO, Ethanol)

• Analytical balance

• Vortex mixer

• Centrifuge

• HPLC or UV-Vis spectrophotometer

Procedure:

• Prepare a series of vials with a known volume of the selected solvent.

• Add an excess amount of solid Isoscabertopin to each vial.

• Tightly cap the vials and vortex them at room temperature for 24 hours to ensure equilibrium is reached.

• After 24 hours, centrifuge the vials at high speed (e.g., 10,000 x g) for 15 minutes to pellet the undissolved solid.

• Carefully collect a known volume of the supernatant without disturbing the pellet.

• Dilute the supernatant with an appropriate solvent to a concentration within the linear range of your analytical method.

• Quantify the concentration of Isoscabertopin in the diluted supernatant using a validated HPLC or UV-Vis spectrophotometry method against a standard curve.

• Calculate the original concentration in the supernatant to determine the solubility.

Protocol 2: Preparation of a 10 mM Isoscabertopin Stock Solution in DMSO

Materials:

• Isoscabertopin (Molecular Weight: 358.39 g/mol )

• Anhydrous DMSO

• Analytical balance

• Sterile microcentrifuge tubes (amber or covered with foil)

• Vortex mixer

Procedure:

• Calculate the mass of Isoscabertopin required. For 1 mL of a 10 mM stock solution:

  • Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 358.39 g/mol * 1000 mg/g = 3.58 mg

• Weigh out 3.58 mg of Isoscabertopin using an analytical balance and place it into a sterile microcentrifuge tube.

• Add 1 mL of anhydrous DMSO to the tube.

• Vortex the tube until the Isoscabertopin is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C, protected from light.

Signaling Pathway and Experimental Workflow

Isoscabertopin, a sesquiterpene lactone, is known to exhibit anti-inflammatory and anti-cancer activities.[1][2][3] Many sesquiterpene lactones exert their effects by modulating key inflammatory signaling pathways, with the Nuclear Factor-kappa B (NF-κB) pathway being a primary target.[4][5][6][7]

Workflow for Preparing Isoscabertopin Working Solutions

Caption: Workflow for preparing Isoscabertopin working solutions.

NF-κB Signaling Pathway Inhibition by Sesquiterpene Lactones

Caption: Inhibition of the NF-κB signaling pathway by Isoscabertopin.

References

• 1. researchgate.net [researchgate.net]
• 2. The combination of Elephantopus scaber and Phaleria macrocarpa leaves extract promotes anticancer activity via downregulation of ER-α, Nrf2 and PI3K/AKT/mTOR pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. NF-κB-mediated anti-inflammatory activity of the sesquiterpene lactone 7-hydroxyfrullanolide - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Isoscabertopin Dosage for In Vivo Studies

Welcome to the technical support center for researchers investigating the in vivo applications of Isoscabertopin. This resource is designed to provide you with troubleshooting guidance and frequently asked questions (FAQs) to facilitate the successful design and execution of your experiments. As direct in vivo dosage data for Isoscabertopin is currently limited in publicly available literature, this guide will leverage data from the closely related and well-studied sesquiterpene lactone, Deoxyelephantopin (DET), also isolated from Elephantopus scaber. The principles and data presented here offer a robust starting point for determining the optimal dosage of Isoscabertopin for your specific research model.

Disclaimer: The following information is intended for research purposes only. The dosage recommendations for Deoxyelephantopin should be considered as a preliminary guide. It is imperative to conduct independent dose-finding and toxicity studies for Isoscabertopin in your specific animal model.

Frequently Asked Questions (FAQs)

Q1: I am starting my in vivo experiments with Isoscabertopin. What is a reasonable starting dose?

A1: While specific in vivo studies for Isoscabertopin are not widely published, data from its structural analog, Deoxyelephantopin (DET), can provide a valuable reference. Based on preclinical studies with DET in various cancer models, a starting dose in the range of 10-30 mg/kg administered intraperitoneally (i.p.) every other day could be a reasonable starting point for efficacy studies in mice. For oral administration in rats, studies with DET have explored doses ranging from 7.5 to 30 mg/kg. It is crucial to initiate your research with a pilot dose-escalation study to determine the maximum tolerated dose (MTD) of Isoscabertopin in your specific animal model and strain.

Q2: What is the primary mechanism of action for Isoscabertopin and related compounds?

A2: Isoscabertopin is a sesquiterpene lactone with reported anti-tumor properties.[1] Like other sesquiterpene lactones from Elephantopus scaber, such as Deoxyelephantopin, it is believed to exert its effects through the modulation of multiple signaling pathways. Key pathways implicated in the action of these compounds include the inhibition of NF-κB and the induction of apoptosis. Deoxyelephantopin has been shown to inhibit NF-κB, MAPK, PI3K/Akt, and β-catenin signaling pathways.

Q3: How does Isoscabertopin and its analogs induce apoptosis?

A3: Deoxyelephantopin, a related compound, has been demonstrated to induce apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. It can lead to the upregulation of pro-apoptotic proteins like Bax and the downregulation of anti-apoptotic proteins such as Bcl-2. This results in the activation of caspase cascades (caspase-9 and caspase-3), cytochrome c release, and PARP cleavage.

Q4: What are the common challenges when working with sesquiterpene lactones like Isoscabertopin in solution?

A4: Sesquiterpene lactones can be susceptible to degradation in solution, primarily through hydrolysis of the lactone ring. This can be influenced by pH, temperature, and the solvent used. It is advisable to prepare stock solutions in a dry, aprotic solvent like DMSO and store them at low temperatures (-20°C or -80°C). For aqueous experimental solutions, maintaining a slightly acidic pH (e.g., pH 5.5) may improve stability. It is also recommended to prepare fresh working solutions for each experiment to avoid degradation.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No Observable Efficacy	- Insufficient Dosage: The administered dose of Isoscabertopin may be too low to elicit a therapeutic response. One study noted that Isoscabertopin showed weaker in vitro activity compared to other sesquiterpene lactones from the same plant. - Poor Bioavailability: The compound may have low oral bioavailability. - Rapid Metabolism/Clearance: The compound may be quickly metabolized and cleared from the body. - Inappropriate Route of Administration: The chosen route may not be optimal for absorption and distribution.	- Conduct a Dose-Response Study: Test a range of doses to identify the minimum effective dose. - Consider Formulation Strategies: For oral administration, formulation strategies such as nanoemulsions or liposomes could be explored to enhance bioavailability. - Pharmacokinetic (PK) Studies: If feasible, conduct PK studies to determine the compound's half-life and inform dosing frequency. - Evaluate Alternative Administration Routes: Consider intravenous (IV), intraperitoneal (IP), or subcutaneous (SC) routes in addition to oral (PO) administration.
Unexpected Toxicity or Adverse Events (e.g., weight loss, lethargy)	- Dose is too high: The administered dose exceeds the maximum tolerated dose (MTD). - Vehicle Toxicity: The vehicle used to dissolve Isoscabertopin may be causing adverse effects. - Off-target effects: The compound may have unintended biological effects.	- Perform a Dose De-escalation Study: Reduce the dose to a level that is well-tolerated. - Vehicle Control Group: Always include a vehicle-only control group to assess the effects of the solvent. - Monitor Animal Health: Closely monitor animals for clinical signs of toxicity, including body weight changes, food and water intake, and behavioral changes. - Histopathology: At the end of the study, perform histopathological analysis of major organs to assess for any tissue damage.
Precipitation of Isoscabertopin in Solution	- Poor Solubility: The concentration of Isoscabertopin may exceed its solubility in the chosen solvent. - Degradation: Degradation products may be less soluble and precipitate out of solution. - Temperature Effects: Solubility can be temperature-dependent.	- Check Solubility Limits: Ensure the concentration is within the known solubility limits for the solvent. - Prepare Fresh Solutions: Prepare solutions immediately before use to minimize degradation. - Use Co-solvents: For aqueous solutions, consider the use of co-solvents like PEG300, Tween-80, or ethanol (B145695) to improve solubility. A common vehicle for Deoxyelephantopin for i.p. injection is a suspension in a vehicle containing DMSO, PEG300, Tween-80, and saline. - Gentle Warming/Sonication: If precipitation occurs upon cooling, gentle warming or sonication may help to redissolve the compound.

Quantitative Data Summary

The following table summarizes in vivo dosages of Deoxyelephantopin (DET) from various preclinical studies. This data can serve as a reference for designing initial dose-finding studies for Isoscabertopin.

Compound	Animal Model	Cancer Type	Dosage	Route of Administration
Deoxyelephantopin (DET)	Nude Mice	Pancreatic Cancer	10 mg/kg, every two days	Intraperitoneal (i.p.)
Deoxyelephantopin (DET)	Immunodeficient Mice	Colon Cancer	30 mg/kg, every two days	Intraperitoneal (i.p.)
Deoxyelephantopin (DET)	Swiss Albino Mice	Ehrlich's Ascites Carcinoma	10, 25, 50, 100 mg/kg	Intraperitoneal (i.p.)
Deoxyelephantopin (DET)	Rats	Not Specified (Pharmacokinetic study)	7.5, 15, 30 mg/kg	Oral (p.o.)

Experimental Protocols

Protocol 1: Preparation of Deoxyelephantopin for Intraperitoneal Injection (Example)

This protocol is adapted from common practices for administering poorly soluble compounds in vivo and can be considered as a starting point for Isoscabertopin.

Materials:

• Deoxyelephantopin (DET) powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween-80 (Polysorbate 80)

• Sterile Saline (0.9% NaCl)

Procedure:

• Prepare a stock solution of DET in DMSO (e.g., 25 mg/mL). Ensure the powder is completely dissolved.

• In a sterile microcentrifuge tube, add the required volume of the DET stock solution.

• Add PEG300 to the tube. A common ratio is 1 part DMSO to 4 parts PEG300. Mix thoroughly by vortexing.

• Add Tween-80. A common final concentration is 5% of the total volume. Mix until the solution is clear.

• Add sterile saline to achieve the final desired concentration. The final solution will be a suspension.

• Administer the suspension to the animal via intraperitoneal injection immediately after preparation.

Note: The final concentration of DMSO should be kept low (typically <10%) to avoid toxicity. Always include a vehicle control group in your experiment.

Visualizations

Workflow for In Vivo Dosage Optimization

Isoscabertopin's Proposed NF-κB Inhibition

Hypothesized Apoptosis Induction Pathway

References

• 1. Deoxyelephantopin, a novel multifunctional agent, suppresses mammary tumour growth and lung metastasis and doubles survival time in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Isoscabertopin Precipitation in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges with Isoscabertopin precipitation in aqueous solutions during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Isoscabertopin and why is it prone to precipitation in aqueous solutions?

Isoscabertopin is a sesquiterpene lactone, a class of naturally derived compounds with recognized anti-tumor properties. Structurally, it is a lipophilic (fat-soluble) molecule, which inherently limits its solubility in water-based (aqueous) solutions. This hydrophobicity is the primary reason for its tendency to precipitate when introduced into aqueous buffers or cell culture media.

Q2: What are the common causes of Isoscabertopin precipitation during experiments?

Precipitation of Isoscabertopin in aqueous solutions can be triggered by several factors:

• Exceeding Solubility Limit: The concentration of Isoscabertopin surpasses its maximum solubility in the aqueous medium.

• Improper Dilution Technique: Rapidly adding an aqueous buffer to a concentrated organic stock of Isoscabertopin, or vice versa, can cause a sudden change in solvent polarity, leading to immediate precipitation.

• Temperature Fluctuations: The solubility of many compounds is dependent on temperature. Changes in temperature during an experiment can affect Isoscabertopin's stability in solution.

• pH Shifts: The pH of the solution can influence the solubility of compounds. Although Isoscabertopin's solubility is not reported to be strongly pH-dependent, significant shifts in pH should be avoided.

• High Salt Concentrations: The presence of high concentrations of salts in buffers can decrease the solubility of hydrophobic compounds, an effect known as "salting out."

Q3: How can I prepare a stock solution of Isoscabertopin?

To prepare a stock solution, dissolve Isoscabertopin in an appropriate organic solvent. Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for creating high-concentration stock solutions of hydrophobic compounds.

Q4: What is the recommended storage procedure for Isoscabertopin stock solutions?

Store Isoscabertopin stock solutions at -20°C or -80°C to ensure long-term stability. When stored in a suitable organic solvent, such as DMSO, it can be stable for several months. It is advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can lead to degradation and precipitation. Protect the solution from light.

Troubleshooting Guide: Preventing Isoscabertopin Precipitation

This guide provides step-by-step solutions to common precipitation issues encountered when working with Isoscabertopin in aqueous solutions.

Problem	Potential Cause	Recommended Solution
Precipitate forms immediately upon adding the stock solution to the aqueous buffer.	Rapid change in solvent polarity.	Add the Isoscabertopin organic stock solution dropwise to the vigorously stirring or vortexing aqueous buffer. This gradual addition allows for better dispersion and reduces the likelihood of localized high concentrations that lead to precipitation.
The final solution is cloudy or contains visible particles.	The concentration of Isoscabertopin exceeds its solubility limit in the final aqueous medium.	- Reduce the final concentration of Isoscabertopin in your working solution.- Increase the percentage of co-solvent (e.g., DMSO, ethanol) in the final aqueous solution. However, be mindful of the potential effects of the co-solvent on your experimental system (e.g., cell viability). A final DMSO concentration of less than 0.5% (v/v) is generally well-tolerated by most cell lines.- Consider using a solubilizing agent, such as a cyclodextrin, which can form inclusion complexes with hydrophobic molecules and increase their aqueous solubility.
Precipitation occurs over time during the experiment.	Instability of the supersaturated solution.	- Prepare fresh working solutions immediately before each experiment.- Maintain a constant temperature throughout the experiment, as temperature fluctuations can affect solubility.- Ensure the pH of the buffer or media remains stable.
Inconsistent experimental results.	Variable amounts of precipitated Isoscabertopin.	Visually inspect your working solutions for any signs of precipitation before use. If precipitation is observed, do not use the solution. Prepare a fresh solution using the troubleshooting steps above.

Quantitative Data Summary

Due to the limited availability of specific quantitative solubility data for Isoscabertopin in public literature, the following table provides a general overview of the solubility of sesquiterpene lactones in common laboratory solvents. This information can be used as a guideline for solvent selection.

Solvent	General Solubility of Sesquiterpene Lactones	Notes
Water	Very low to practically insoluble	Sesquiterpene lactones are generally hydrophobic.
Dimethyl Sulfoxide (DMSO)	Soluble to highly soluble	A common solvent for preparing high-concentration stock solutions.
Ethanol	Sparingly soluble to soluble	Can be used as a co-solvent.
Methanol	Sparingly soluble to soluble	Can be used as a co-solvent.
Acetone	Soluble	Can be used for initial solubilization.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Isoscabertopin Stock Solution in DMSO

Materials:

• Isoscabertopin (solid)

• Dimethyl sulfoxide (DMSO), anhydrous

• Sterile, amber microcentrifuge tubes

• Calibrated analytical balance

• Vortex mixer

Procedure:

• Calculate the required mass: Based on the molecular weight of Isoscabertopin (358.39 g/mol ), calculate the mass needed to prepare the desired volume of a 10 mM stock solution. For example, for 1 mL of a 10 mM solution, you would need 3.58 mg of Isoscabertopin.

• Weigh the compound: Carefully weigh the calculated amount of Isoscabertopin powder using an analytical balance in a sterile environment.

• Dissolve in DMSO: Transfer the weighed Isoscabertopin to a sterile amber microcentrifuge tube. Add the calculated volume of anhydrous DMSO.

• Ensure complete dissolution: Vortex the solution thoroughly until all the solid has completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes to minimize freeze-thaw cycles and protect from light. Store at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution for Cell-Based Assays

Materials:

• 10 mM Isoscabertopin stock solution in DMSO

• Sterile aqueous buffer or cell culture medium (pre-warmed to 37°C)

• Sterile conical tubes or microcentrifuge tubes

• Vortex mixer

Procedure:

• Determine the final concentration: Decide on the final concentration of Isoscabertopin required for your experiment (e.g., 10 µM).

• Calculate the dilution: Calculate the volume of the 10 mM stock solution needed to achieve the desired final concentration in the final volume of your aqueous solution. For example, to prepare 1 mL of a 10 µM working solution, you will need 1 µL of the 10 mM stock solution.

• Prepare the aqueous phase: In a sterile tube, add the required volume of pre-warmed aqueous buffer or cell culture medium.

• Dilute the stock solution: While vigorously vortexing the aqueous solution, add the calculated volume of the Isoscabertopin stock solution dropwise. This ensures rapid and efficient mixing, minimizing the risk of precipitation.

• Final mixing and inspection: Continue to vortex the solution for an additional 30-60 seconds. Visually inspect the solution for any signs of cloudiness or precipitation. If the solution is not clear, it may indicate that the solubility limit has been exceeded. In such cases, consider preparing a lower concentration.

• Use immediately: It is recommended to use the freshly prepared working solution immediately to avoid potential precipitation over time.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the key signaling pathways potentially affected by Isoscabertopin and a general workflow for investigating its effects in cell culture.

Isoscabertopin toxicity in normal cell lines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers working with isoscabertopin (B1632435), focusing on its toxicological effects on normal cell lines.

Frequently Asked Questions (FAQs)

Q1: What is the expected cytotoxic effect of isoscabertopin on normal, non-cancerous cell lines?

A1: Studies have indicated that isoscabertopin and its related compound, deoxyelephantopin (B1239436), exhibit selective cytotoxicity towards cancer cells.[1][2] For instance, isodeoxyelephantopin (B1158786) was reported to be non-cytotoxic to normal human peripheral blood lymphocytes.[1][2] While it shows significant growth inhibition in various cancer cell lines, its impact on normal cells is considerably lower, suggesting a favorable therapeutic window.[3]

Q2: Are there any known IC50 values for isoscabertopin in normal cell lines?

A2: The available literature primarily focuses on the potent effects on cancer cells and often qualitatively describes the impact on normal cells as "non-cytotoxic" or "less toxic".[1] Specific IC50 values for a wide range of normal cell lines are not extensively documented in the provided search results. For example, one study noted that deoxyelephantopin at concentrations as high as 35 µg/mL did not induce toxicity in peripheral blood lymphocytes.[3] This suggests a high IC50 value in these cells.

Q3: What is the proposed mechanism of action for isoscabertopin's selectivity towards cancer cells?

A3: While the precise mechanism for selectivity is not fully elucidated in the context of normal cells, the cytotoxic effects in cancer cells are better understood. In cancer cells, isoscabertopin and related compounds induce apoptosis, often mediated by caspase-3, and cause cell cycle arrest.[1][3] They have also been shown to modulate signaling pathways such as the MAPK pathway, leading to the inhibition of cancer cell proliferation.[3] It is hypothesized that the differential effects between normal and cancer cells may be due to differences in cellular uptake, metabolic rate, or the state of their signaling pathways.

Q4: What are the appropriate positive and negative controls for an experiment assessing isoscabertopin's toxicity in normal cells?

A4:

• Negative Control: Vehicle-treated normal cells (e.g., DMSO, the solvent used to dissolve isoscabertopin). This group serves as the baseline for normal cell viability and proliferation.

• Positive Control (for cytotoxicity): A well-characterized cytotoxic agent with known effects on the specific normal cell line being used. This ensures that the assay is sensitive enough to detect cytotoxicity if it occurs.

• Positive Control (for selectivity): A cancer cell line known to be sensitive to isoscabertopin should be run in parallel to confirm the compound's activity and demonstrate its selective effect.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
High toxicity observed in normal cell line controls.	1. High concentration of isoscabertopin: The concentration used may be too high for the specific normal cell line.[4] 2. Solvent toxicity: The concentration of the vehicle (e.g., DMSO) may be toxic to the cells. 3. Cell line sensitivity: Some normal cell lines may be inherently more sensitive to the compound or experimental conditions.[4] 4. Contamination: Microbial contamination of cell cultures can cause cell death.	1. Perform a dose-response curve to determine the maximum non-toxic concentration for your normal cell line.[4] 2. Ensure the final solvent concentration is below the toxic threshold for your cells (typically <0.5% for DMSO). 3. Consider using a different, more robust normal cell line as a control. 4. Regularly check cultures for signs of contamination and practice good aseptic technique.
No significant difference in toxicity between normal and cancer cell lines.	1. Suboptimal assay conditions: The incubation time may be too long, leading to non-specific toxicity. 2. Compound purity: Impurities in the isoscabertopin sample could have non-specific cytotoxic effects. 3. Cell health: Poor health of the normal cell line could make it more susceptible to stress.	1. Optimize the incubation time; test shorter durations (e.g., 24, 48 hours) to see if a therapeutic window emerges.[4] 2. Verify the purity of your isoscabertopin sample using appropriate analytical methods. 3. Ensure that your normal cells are healthy, in the logarithmic growth phase, and at the correct density before starting the experiment.
Inconsistent results between experiments.	1. Variability in cell passage number: Cell characteristics can change at high passage numbers. 2. Inconsistent seeding density: Different starting cell numbers will affect the final viability readings. 3. Reagent variability: Inconsistent preparation of isoscabertopin dilutions or assay reagents.	1. Use cells within a consistent and defined passage number range for all experiments. 2. Standardize the cell seeding density for all plates and experiments. 3. Prepare fresh dilutions of isoscabertopin for each experiment and ensure all other reagents are within their expiration dates and properly stored.

Quantitative Data Summary

Table 1: Cytotoxicity of Isodeoxyelephantopin (IDOE) in Cancer vs. Normal Cells

Cell Line	Cell Type	IC50 Value (µg/mL)	Treatment Duration
T47D	Breast Carcinoma	1.3	Not Specified
A549	Lung Carcinoma	10.46	Not Specified
Peripheral Blood Lymphocytes	Normal	Less toxic/Non-cytotoxic	Not Specified

Source: Data extracted from a study on the growth inhibitory effects of IDOE.[1]

Experimental Protocols

Cell Viability Assessment using MTT Assay

This protocol is a standard method for assessing cell viability based on the metabolic activity of cells.

• Cell Seeding:

  • Harvest cells in their logarithmic growth phase.

  • Seed cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells per well in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C in a 5% CO₂ environment to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of isoscabertopin in DMSO.

  • Create serial dilutions of isoscabertopin in culture medium to achieve the desired final concentrations. The final DMSO concentration should be kept constant and non-toxic (e.g., <0.5%).

  • Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of isoscabertopin. Include vehicle-only controls.

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in phosphate-buffered saline (PBS).

  • Add 10 µL of the MTT solution to each well.

  • Incubate for 3-4 hours at 37°C. Viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization:

  • Carefully remove the medium from the wells.

  • Add 100 µL of DMSO or another suitable solvent to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Isolation of Human Peripheral Blood Lymphocytes (PBLs)

This protocol describes the separation of lymphocytes from whole blood for use as a normal cell control.

• Blood Collection:

  • Draw adult human peripheral blood into tubes containing an anticoagulant (e.g., heparin).

• Dilution:

  • Dilute the blood specimens 1:1 with phosphate-buffered saline (PBS).[1]

• Density Gradient Centrifugation:

  • Carefully layer the diluted blood over a Ficoll-Paque Plus gradient in a centrifuge tube.

  • Centrifuge at a low speed (e.g., 400 x g) for 30-40 minutes at room temperature with the brake off.

• Lymphocyte Collection:

  • After centrifugation, a distinct layer of mononuclear cells (lymphocytes and monocytes) will be visible at the plasma-Ficoll interface.

  • Carefully aspirate this layer using a sterile pipette.

• Washing:

  • Transfer the collected cells to a new tube and wash with PBS to remove any remaining Ficoll and platelets.

  • Centrifuge and resuspend the cell pellet in the appropriate culture medium (e.g., RPMI-1640 with 10% FBS) for subsequent cytotoxicity assays.[1]

Visualizations

Caption: Workflow for assessing Isoscabertopin cytotoxicity.

Caption: Isoscabertopin's pro-apoptotic signaling in cancer.

References

• 1. Isodeoxyelephantopin from Elephantopus scaber (Didancao) induces cell cycle arrest and caspase-3-mediated apoptosis in breast carcinoma T47D cells and lung carcinoma A549 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sesquiterpene Lactones Isolated from Elephantopus scaber L. Inhibits Human Lymphocyte Proliferation and the Growth of Tumour Cell Lines and Induces Apoptosis In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]

Troubleshooting inconsistent results with Isoscabertopin

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using Isoscabertopin, a sesquiterpene lactone with anti-tumor properties isolated from Elephantopus scaber. Given that specific data on Isoscabertopin is limited, this guide incorporates information on closely related and better-studied sesquiterpene lactones from the same plant, such as deoxyelephantopin (B1239436) and scabertopin, to address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism of action for Isoscabertopin?

While the exact mechanism of Isoscabertopin is still under investigation, related sesquiterpene lactones from Elephantopus scaber exert their anti-cancer effects through multiple pathways. A primary mechanism is the induction of cellular oxidative stress through the generation of Reactive Oxygen Species (ROS).[1][2] This increase in ROS can trigger programmed cell death pathways, including apoptosis and necroptosis.[1][3][4] Key signaling pathways implicated in the action of these compounds include the inhibition of the FAK/PI3K/Akt pathway and activation of the JNK/STAT3 pathway.[1][5] Some sesquiterpene lactones have also been shown to directly target proteins like Glutathione S-transferase Pi 1 (GSTP1).[5]

Q2: I am observing inconsistent IC50 values in my cytotoxicity assays. What are the potential causes?

Inconsistent IC50 values are a common issue when working with natural products like Isoscabertopin. Several factors could be responsible:

• Compound Stability: Sesquiterpene lactones can be unstable in cell culture media, especially at physiological pH (7.4) and temperature (37°C).[6] Degradation of the compound over the course of a multi-day experiment will lead to variable results.

• Solubility Issues: Poor solubility in aqueous media can lead to precipitation of the compound, resulting in an inaccurate final concentration and inconsistent effects.

• Stock Solution Integrity: Improper storage of the DMSO stock solution (e.g., frequent freeze-thaw cycles, exposure to light) can lead to compound degradation.

• Cell Line Variability: Different cancer cell lines can have varying sensitivities to the compound due to differences in their genetic makeup, proliferation rates, and expression of drug targets or efflux pumps.

• Reactivity: The α-methylene-γ-lactone moiety present in many sesquiterpene lactones is reactive and can form covalent bonds with thiol-containing molecules, such as cysteine residues in proteins.[7][8] This can lead to non-specific binding to serum proteins in the culture medium, reducing the bioavailable concentration of the compound.[9]

Q3: How should I prepare and store Isoscabertopin for in vitro experiments?

To ensure consistency and maximize compound activity, follow these guidelines:

• Stock Solution: Prepare a high-concentration stock solution (e.g., 10-20 mM) in anhydrous, research-grade DMSO. Aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw cycles.

• Storage: Store the DMSO stock aliquots at -20°C or -80°C, protected from light.

• Working Dilutions: On the day of the experiment, thaw a fresh aliquot of the stock solution. Prepare final working dilutions by serial dilution in your cell culture medium. Ensure thorough mixing after each dilution step. To minimize precipitation, the final concentration of DMSO in the culture medium should typically be kept below 0.5%.

Q4: My Isoscabertopin treatment does not induce the expected downstream signaling effects (e.g., apoptosis). What should I check?

If you are not observing expected downstream effects, consider the following:

• Time- and Dose-Dependency: The effect of Isoscabertopin is likely both time- and dose-dependent. You may need to perform a time-course experiment (e.g., 12, 24, 48, 72 hours) and test a wider range of concentrations to find the optimal conditions for observing the desired effect in your specific cell model.

• Compound Viability: First, confirm that the compound is active by running a simple cytotoxicity assay (e.g., MTT or Neutral Red Uptake). If the compound is not killing the cells, it will not induce downstream apoptotic signaling.

• Cellular Redox State: The primary mechanism of related compounds is the induction of ROS.[1][2] The baseline antioxidant capacity of your cells could influence their response. Consider measuring ROS levels (e.g., using a DCFH-DA assay) to confirm the compound is inducing oxidative stress.

• Assay Sensitivity: Ensure your apoptosis assay (e.g., Annexin V staining, caspase activity assay) is sensitive enough and that you are analyzing the cells at an appropriate time point post-treatment. Apoptosis is a dynamic process, and late-stage effects may be missed if you analyze too early.

Troubleshooting Guides

Table 1: Troubleshooting Inconsistent Cytotoxicity Results

Problem	Potential Cause	Recommended Solution
High variability between replicate wells	Poor solubility; compound precipitation.	Prepare fresh dilutions for each experiment. Vortex vigorously when diluting from DMSO stock into aqueous media. Visually inspect the final dilution under a microscope for precipitates. Consider using a non-ionic surfactant like Pluronic F-68 in the medium to improve solubility.
Loss of activity over time (e.g., in a 72h assay vs. 24h assay)	Compound instability in culture medium.	Reduce the duration of the experiment if possible. Consider replenishing the medium with freshly prepared compound every 24 hours.[6]
IC50 values are much higher than reported for similar compounds	Compound binding to serum proteins.	Perform assays in low-serum (e.g., 1-2% FBS) or serum-free medium. Note that this may affect cell health and should be optimized.[9]
No cytotoxicity observed at any concentration	Degraded compound stock.	Use a fresh, unopened vial of the compound or a new aliquot of your stock solution. Confirm the structure and purity of the compound if possible (e.g., via LC-MS).
Cell line is resistant.	Try a different cell line. Test a positive control compound known to induce cell death in your chosen cell line to validate the assay itself.

Table 2: IC50 Values of Related Sesquiterpene Lactones from Elephantopus scaber

Note: Data for Isoscabertopin is not widely available. This table provides context from structurally similar compounds found in the same plant source.

Compound	Cell Line	Assay Duration	IC50 Value	Reference
Deoxyelephantopin	Lung Adenocarcinoma (A549)	Not Specified	12.287 µg/mL	[3]
Elephantopinolide A	Glioma (U87)	Not Specified	4.22 ± 0.14 µM	[5]
Cis-scabertopin	Glioma (U87)	Not Specified	4.28 ± 0.21 µM	[5]
Elephantopinolide F	Glioma (U87)	Not Specified	1.79 ± 0.24 µM	[5]
Scabertopin	Bladder Cancer (J82)	48h	~15 µM	[4]
Scabertopin	Bladder Cancer (T24)	48h	~10 µM	[4]

Experimental Protocols

Protocol 1: General Cytotoxicity Assessment using MTT Assay

This protocol provides a general framework for determining the cytotoxic effects of Isoscabertopin.

• Cell Seeding:

  • Culture cells to ~80% confluency.

  • Trypsinize and count the cells.

  • Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Preparation and Treatment:

  • Thaw a single-use aliquot of Isoscabertopin DMSO stock solution (e.g., 20 mM).

  • Perform serial dilutions in complete culture medium to prepare 2X working concentrations of the compound.

  • Remove the old medium from the cells and add 100 µL of the appropriate compound dilution (or vehicle control) to each well.

  • Include wells with vehicle control (e.g., 0.1% DMSO) and untreated controls.

• Incubation:

  • Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C, 5% CO2.

• MTT Assay:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 3-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

  • Carefully remove the medium.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate gently for 10 minutes on an orbital shaker.

• Data Acquisition:

  • Read the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle control and plot a dose-response curve to determine the IC50 value.

Visualizations

Logical Troubleshooting Workflow

Caption: Troubleshooting workflow for inconsistent Isoscabertopin results.

Proposed Signaling Pathway

Caption: Proposed signaling pathways for Isoscabertopin's anti-tumor activity.

Experimental Workflow for Cytotoxicity Assay

Caption: General experimental workflow for an MTT-based cytotoxicity assay.

References

• 1. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. jcimjournal.com [jcimjournal.com]
• 4. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sesquiterpene lactones from Elephantopus scaber exhibit cytotoxic effects on glioma cells by targeting GSTP1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Quantification of Sesquiterpene Lactones in Asteraceae Plant Extracts: Evaluation of their Allergenic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In vitro behaviour of sesquiterpene lactones and sesquiterpene lactone-containing plant preparations in human blood, plasma and human serum albumin solutions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Bioavailability of Isoscabertopin

Welcome to the Technical Support Center for Isoscabertopin Research. This resource is designed for researchers, scientists, and drug development professionals working with Isoscabertopin, a promising sesquiterpene lactone with notable anti-tumor activities.[1][2] Due to its classification as a sesquiterpene lactone, Isoscabertopin is anticipated to exhibit poor aqueous solubility, a common challenge for this class of compounds, which can significantly limit its oral bioavailability and therapeutic efficacy.[3][4]

This guide provides troubleshooting advice and frequently asked questions (FAQs) to address common experimental hurdles. It also includes detailed experimental protocols for various bioavailability enhancement strategies and analytical methodologies.

Disclaimer: Specific experimental data on the physicochemical properties and bioavailability of Isoscabertopin are limited in publicly available literature. Therefore, some recommendations and data presented in this guide are based on findings for structurally similar sesquiterpene lactones, such as deoxyelephantopin (B1239436) and elephantopin. Researchers are advised to determine the specific properties of their Isoscabertopin sample experimentally.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in working with Isoscabertopin for oral drug delivery?

A1: The primary challenge for the oral delivery of Isoscabertopin, like many sesquiterpene lactones, is its expected low aqueous solubility and potentially poor membrane permeability.[3][4] These factors can lead to low dissolution rates in the gastrointestinal tract and consequently, low and variable bioavailability.

Q2: Which bioavailability enhancement strategies are most promising for Isoscabertopin?

A2: Based on its anticipated properties as a poorly soluble compound, several strategies can be employed. These include:

• Solid Dispersions: To enhance the dissolution rate by dispersing Isoscabertopin in a hydrophilic carrier matrix.

• Liposomal Formulations: To encapsulate Isoscabertopin within lipid bilayers, improving its solubility and potentially facilitating its transport across the intestinal membrane.[3]

• Nanoparticle Formulations: To increase the surface area for dissolution and potentially improve absorption.

• Cyclodextrin Complexation: To form inclusion complexes that enhance the aqueous solubility of Isoscabertopin.

Q3: How can I determine the Biopharmaceutics Classification System (BCS) class of Isoscabertopin?

A3: To determine the BCS class, you need to experimentally measure its aqueous solubility and intestinal permeability.

• Solubility: Can be determined by shake-flask or potentiometric methods over a pH range of 1.2 to 6.8.

• Permeability: Can be assessed using in vitro models like Caco-2 cell monolayers.[5][6] Based on the properties of other sesquiterpene lactones, Isoscabertopin is likely to fall into BCS Class II (low solubility, high permeability) or Class IV (low solubility, low permeability).

Q4: Are there any known drug transporters that might interact with Isoscabertopin?

A4: While specific studies on Isoscabertopin are lacking, some sesquiterpene lactones have been shown to interact with efflux transporters like P-glycoprotein (P-gp).[7][8] It is advisable to investigate whether Isoscabertopin is a substrate or inhibitor of P-gp, as this can significantly impact its net absorption.[9][10]

Q5: What is the potential mechanism of action of Isoscabertopin that might be relevant to its bioavailability?

A5: Structurally similar compounds, such as deoxyelephantopin, have been shown to inhibit the NF-κB signaling pathway.[11][12] While this is primarily linked to its anti-cancer effects, chronic inflammation in the gut can alter drug absorption. Understanding the interaction of Isoscabertopin with such pathways could provide insights into its overall biological activity.[11][12]

Troubleshooting Guides

Issue 1: Low and Inconsistent Dissolution of Raw Isoscabertopin

Potential Cause	Troubleshooting Step	Expected Outcome
Poor wettability of the compound.	Micronize the Isoscabertopin powder to increase the surface area.	Improved wetting and a more consistent dissolution profile.
Low aqueous solubility.	Prepare a solid dispersion of Isoscabertopin with a hydrophilic carrier (e.g., PVP K30, Soluplus®).	Significant increase in the rate and extent of dissolution.
Aggregation of particles.	Incorporate a surfactant (e.g., Tween 80, Poloxamer 188) in the dissolution medium at a low concentration.	Reduced particle aggregation and improved dissolution.

Issue 2: Poor Permeability in Caco-2 Cell Assays

Potential Cause	Troubleshooting Step	Expected Outcome
Isoscabertopin is an efflux transporter substrate (e.g., P-gp).	Co-incubate with a known P-gp inhibitor (e.g., verapamil) in the Caco-2 assay.	Increased apparent permeability (Papp) from the apical to the basolateral side.
Low thermodynamic activity of the dissolved drug.	Formulate Isoscabertopin as a supersaturating system, such as a solid dispersion with a precipitation inhibitor.	Enhanced driving force for passive diffusion across the cell monolayer.
Cell monolayer integrity is compromised.	Measure the transepithelial electrical resistance (TEER) before and after the experiment.	Consistent TEER values will confirm monolayer integrity.

Issue 3: Low Oral Bioavailability in Animal Studies

Potential Cause	Troubleshooting Step	Expected Outcome
Dissolution rate-limited absorption.	Administer a nanoparticle or liposomal formulation of Isoscabertopin.	Increased Cmax and AUC compared to the unformulated drug.
Extensive first-pass metabolism.	Conduct an in vitro metabolic stability assay using liver microsomes. If metabolism is high, consider co-administration with a metabolic inhibitor (for research purposes only).	Identification of metabolic liabilities and potential for improved systemic exposure.
Poor absorption due to efflux.	Formulate with excipients known to inhibit P-gp or use a targeted delivery system.	Increased plasma concentrations of Isoscabertopin.

Experimental Protocols

Preparation of Isoscabertopin-Loaded Liposomes

This protocol is adapted from a method for other sesquiterpene lactones and may require optimization for Isoscabertopin.[3]

Materials:

• Isoscabertopin

• Soybean Phosphatidylcholine (SPC)

• Cholesterol

• Chloroform

• Methanol (B129727)

• Phosphate Buffered Saline (PBS), pH 7.4

Procedure:

• Dissolve Isoscabertopin, SPC, and cholesterol in a 10:1:1 molar ratio in a minimal amount of a chloroform:methanol (2:1 v/v) mixture in a round-bottom flask.

• Remove the organic solvents using a rotary evaporator at 40°C under vacuum to form a thin lipid film on the flask wall.

• Further dry the lipid film under a stream of nitrogen for 1 hour to remove any residual solvent.

• Hydrate the lipid film with PBS (pH 7.4) by vortexing for 30 minutes at a temperature above the lipid phase transition temperature.

• To obtain unilamellar vesicles, sonicate the liposomal suspension using a probe sonicator on ice.

• Extrude the liposome (B1194612) suspension through polycarbonate filters of defined pore size (e.g., 100 nm) to achieve a uniform size distribution.

• Determine the encapsulation efficiency by separating the free drug from the liposomes using a mini-column centrifugation method and quantifying the drug in the liposomal fraction.

Preparation of Isoscabertopin Solid Dispersion by Solvent Evaporation

Materials:

• Isoscabertopin

• Polyvinylpyrrolidone K30 (PVP K30)

• Methanol

Procedure:

• Dissolve Isoscabertopin and PVP K30 (e.g., in a 1:4 w/w ratio) in a suitable volume of methanol with stirring until a clear solution is obtained.

• Evaporate the solvent using a rotary evaporator at 50°C.

• Dry the resulting solid mass in a vacuum oven at 40°C for 24 hours to remove residual solvent.

• Pulverize the dried solid dispersion using a mortar and pestle and pass it through a sieve to obtain a uniform particle size.

• Characterize the solid dispersion using techniques such as Differential Scanning Calorimetry (DSC) and X-ray Diffraction (XRD) to confirm the amorphous state of Isoscabertopin.

In Vitro Dissolution Testing

Apparatus: USP Apparatus II (Paddle) Dissolution Medium: 900 mL of simulated gastric fluid (pH 1.2) for the first 2 hours, followed by simulated intestinal fluid (pH 6.8). Paddle Speed: 75 RPM Temperature: 37 ± 0.5 °C Sampling Times: 5, 15, 30, 60, 120, 180, 240, 360, and 480 minutes. Procedure:

• Place a known amount of Isoscabertopin or its formulation (equivalent to the desired dose) into each dissolution vessel.

• At each sampling time point, withdraw a sample of the dissolution medium and replace it with an equal volume of fresh medium.

• Filter the samples and analyze the concentration of Isoscabertopin using a validated HPLC-UV or LC-MS/MS method.

Caco-2 Permeability Assay

Cell Culture:

• Culture Caco-2 cells on permeable supports (e.g., Transwell® inserts) for 21-25 days to allow for differentiation and formation of a confluent monolayer.

• Monitor the integrity of the cell monolayer by measuring the Transepithelial Electrical Resistance (TEER).

Permeability Experiment:

• Wash the Caco-2 monolayers with pre-warmed Hank's Balanced Salt Solution (HBSS).

• Add the test solution of Isoscabertopin (in HBSS) to the apical (AP) side of the monolayer and fresh HBSS to the basolateral (BL) side.

• Incubate at 37°C with gentle shaking.

• At predetermined time points, collect samples from the basolateral side and replace with fresh HBSS.

• To assess efflux, perform the experiment in the reverse direction (BL to AP).

• Quantify the concentration of Isoscabertopin in the samples using LC-MS/MS.

• Calculate the apparent permeability coefficient (Papp) using the following equation: Papp = (dQ/dt) / (A * C0) where dQ/dt is the rate of drug appearance in the receiver chamber, A is the surface area of the membrane, and C0 is the initial concentration in the donor chamber.

Quantitative Analysis of Isoscabertopin by HPLC-UV

Instrumentation: High-Performance Liquid Chromatography with a UV detector. Column: C18 column (e.g., 4.6 x 250 mm, 5 µm). Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% formic acid). The gradient program should be optimized to achieve good separation of Isoscabertopin from any potential interfering peaks. Flow Rate: 1.0 mL/min. Detection Wavelength: To be determined based on the UV spectrum of Isoscabertopin (likely in the range of 210-250 nm). Injection Volume: 20 µL. Standard Preparation: Prepare a stock solution of Isoscabertopin in a suitable organic solvent (e.g., methanol) and create a series of calibration standards by diluting the stock solution. Sample Preparation: For dissolution samples, filter and dilute as necessary. For biological samples, a protein precipitation or liquid-liquid extraction step will be required prior to analysis.[13][14]

Data Presentation

Table 1: Physicochemical Properties of Isoscabertopin and Structurally Similar Compounds (Template)

Property	Isoscabertopin	Deoxyelephantopin (Proxy)	Elephantopin (Proxy)	Reference
Molecular Weight ( g/mol )	358.39	344.35	360.35	[2],[15],[16]
LogP (Predicted)	Data not available	~2.5	~1.8	-
Aqueous Solubility (µg/mL)	To be determined	Expected to be low	Expected to be low	-
BCS Class (Predicted)	To be determined	Class II or IV	Class II or IV	-

Table 2: In Vitro Dissolution Data Comparison (Template)

Formulation	% Drug Released at 30 min	% Drug Released at 120 min
Unformulated Isoscabertopin	To be determined	To be determined
Solid Dispersion (1:4)	To be determined	To be determined
Liposomal Formulation	To be determined	To be determined

Table 3: In Vivo Pharmacokinetic Parameters in Rats (Template)

Formulation	Cmax (ng/mL)	Tmax (h)	AUC (0-t) (ng*h/mL)	Relative Bioavailability (%)
Isoscabertopin (Oral Suspension)	To be determined	To be determined	To be determined	100
Liposomal Isoscabertopin (Oral)	To be determined	To be determined	To be determined	To be calculated
Isoscabertopin (Intravenous)	To be determined	To be determined	To be determined	-

Visualizations

Caption: Experimental workflow for enhancing and evaluating the bioavailability of Isoscabertopin.

Caption: A logical troubleshooting guide for addressing low bioavailability of Isoscabertopin.

Caption: Postulated inhibitory effect of Isoscabertopin on the NF-κB signaling pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Isoscabertopin | 439923-16-7 [amp.chemicalbook.com]
• 3. Development and characterization of liposomal formulations containing sesquiterpene lactones for the treatment of chronic gout - PMC [pmc.ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. Caco-2 cell permeability assays to measure drug absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of drug permeability and prediction of drug absorption in Caco-2 monolayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Role of P-glycoprotein in pharmacokinetics: clinical implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. catalog.labcorp.com [catalog.labcorp.com]
• 10. Drug-drug interaction mediated by inhibition and induction of P-glycoprotein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. m.youtube.com [m.youtube.com]
• 14. youtube.com [youtube.com]
• 15. Deoxyelaphantopin | C19H20O6 | CID 5358527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Elephantopin | C19H20O7 | CID 442206 - PubChem [pubchem.ncbi.nlm.nih.gov]

Isoscabertopin degradation and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the degradation and storage of Isoscabertopin.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid Isoscabertopin?

A1: Solid Isoscabertopin should be stored at 2-8°C, protected from light, and kept in a desiccated environment to ensure its stability.[1]

Q2: How should I store Isoscabertopin once it is in solution?

A2: For optimal stability, Isoscabertopin solutions should be stored in tightly sealed vials, protected from moisture and light. Recommended storage temperatures are -80°C for up to 6 months or -20°C for up to 1 month.[2] It is advisable to prepare solutions fresh for immediate use whenever possible.[3]

Q3: What are the likely degradation pathways for Isoscabertopin?

A3: While specific degradation pathways for Isoscabertopin are not extensively documented, based on its structure as a sesquiterpene lactone, several degradation routes can be anticipated. These include hydrolysis of the lactone ring, particularly under basic conditions, and reactions involving the α-methylene-γ-lactone moiety, which is a reactive site.[4] Additionally, exposure to UV light may lead to hydration reactions across double bonds.[1] For sesquiterpene lactones with side chains, cleavage of these chains can occur at physiological pH and temperature.[5]

Q4: What are the potential degradation products of Isoscabertopin?

A4: Potential degradation products could include hydroxylated, hydrated, carboxylated, or methylated derivatives, primarily at the lactone ring.[3] Hydrolysis would lead to the opening of the lactone ring, forming a hydroxy carboxylic acid.

Troubleshooting Guide

Problem	Possible Cause	Recommended Action
Loss of compound activity or inconsistent experimental results.	Degradation of Isoscabertopin due to improper storage or handling.	1. Verify Storage Conditions: Ensure that both solid and solution forms of Isoscabertopin are stored according to the recommended guidelines (see FAQs). 2. Prepare Fresh Solutions: Avoid using old stock solutions. Prepare fresh solutions for each experiment. 3. Protect from Light: Handle the compound and its solutions with protection from light, using amber vials or covering containers with foil. 4. pH Considerations: Be mindful of the pH of your experimental buffers, as basic conditions can accelerate hydrolysis of the lactone ring.
Appearance of unexpected peaks in chromatography (HPLC, LC-MS).	Presence of degradation products.	1. Characterize Degradants: If possible, use mass spectrometry and NMR to identify the structure of the degradation products. This can help in understanding the degradation pathway. 2. Perform Forced Degradation Study: To confirm that the new peaks are indeed degradation products, a forced degradation study can be performed (see Experimental Protocols).
Precipitate formation in Isoscabertopin solution upon storage.	Poor solubility of degradation products or compound precipitation at low temperatures.	1. Allow to Warm: Before use, allow the vial to warm to room temperature for at least 60 minutes.[3] 2. Check Solubility: Ensure the solvent and concentration are appropriate for Isoscabertopin. 3. Filter Solution: If a precipitate is present after warming, it may be a degradation product. Consider filtering the solution before use, but be aware this may alter the effective concentration.

Quantitative Data Summary

Table 1: Recommended Storage Conditions for Isoscabertopin

Form	Temperature	Duration	Additional Conditions	Reference
Solid	2-8°C	Not Specified	Protected from light, desiccated	[1]
Solution	-80°C	6 months	Sealed, away from moisture and light	[2]
Solution	-20°C	1 month	Sealed, away from moisture and light	[2]

Experimental Protocols

Protocol 1: Forced Degradation Study of Isoscabertopin

This protocol is designed to intentionally degrade Isoscabertopin under various stress conditions to identify potential degradation products and pathways.

Materials:

• Isoscabertopin

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• High-purity water

• Acetonitrile (B52724) (ACN), HPLC grade

• HPLC or UPLC-MS system

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Isoscabertopin in acetonitrile at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl.

  • Incubate at 60°C for 24 hours.

  • Neutralize with 0.1 M NaOH.

  • Analyze by HPLC-MS.

• Base Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH.

  • Incubate at room temperature for 2 hours.

  • Neutralize with 0.1 M HCl.

  • Analyze by HPLC-MS.

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂.

  • Incubate at room temperature for 24 hours, protected from light.

  • Analyze by HPLC-MS.

• Thermal Degradation:

  • Place a vial of solid Isoscabertopin in an oven at 60°C for 48 hours.

  • Dissolve the heat-stressed solid in acetonitrile.

  • Analyze by HPLC-MS.

• Photodegradation:

  • Expose a solution of Isoscabertopin (in a quartz cuvette or clear vial) to a UV lamp (e.g., 254 nm) for 24 hours.

  • Analyze by HPLC-MS.

• Control: Keep a sample of the stock solution at -20°C, protected from light, as a control.

• Analysis: Compare the chromatograms of the stressed samples with the control to identify degradation peaks. Use the mass spectrometer to determine the molecular weights of the degradation products.

Visualizations

Caption: Potential degradation pathways of Isoscabertopin under stress conditions.

Caption: Troubleshooting workflow for inconsistent experimental results.

References

• 1. chimia.ch [chimia.ch]
• 2. Research advances in natural sesquiterpene lactones: overcoming cancer drug resistance through modulation of key signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Study on the metabolism of natural sesquiterpene lactones in human liver microsomes using LC-Q-TOF-MS/MS | Semantic Scholar [semanticscholar.org]
• 4. Sesquiterpene Lactones Containing an α-Methylene-γ-Lactone Moiety Selectively Down-Regulate the Expression of Tumor Necrosis Factor Receptor 1 by Promoting Its Ectodomain Shedding in Human Lung Adenocarcinoma A549 Cells [mdpi.com]
• 5. researchgate.net [researchgate.net]

Minimizing off-target effects of Isoscabertopin

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize the off-target effects of Isoscabertopin.

Frequently Asked Questions (FAQs)

Q1: What is Isoscabertopin and what is its known mechanism of action?

A1: Isoscabertopin is a sesquiterpene lactone isolated from the plant Elephantopus scaber.[1] It has demonstrated anti-tumor activities, though its precise molecular targets are not extensively characterized in publicly available literature. Related sesquiterpene lactones, such as deoxyelephantopin, are known to impact multiple signaling pathways, including NF-κB and MAPK, suggesting that Isoscabertopin may also have a complex pharmacological profile.[2]

Q2: What are off-target effects and why are they a concern with compounds like Isoscabertopin?

A2: Off-target effects occur when a compound binds to and modulates the activity of proteins other than its intended biological target.[3] For natural products like Isoscabertopin, which can have complex chemical structures, the risk of interacting with multiple cellular targets is significant. These unintended interactions can lead to misinterpretation of experimental results, cellular toxicity unrelated to the primary mechanism of action, and a lack of translational success in drug development.[3][4]

Q3: I'm observing unexpected cytotoxicity in my cell line with Isoscabertopin, even at low concentrations. What could be the cause?

A3: Unexpected cytotoxicity can arise from several factors:

• Off-target toxicity: Isoscabertopin may be inhibiting a protein essential for cell survival in your specific cell model.

• Reactive functional groups: Sesquiterpene lactones can contain reactive moieties that non-specifically interact with cellular components, leading to toxicity.

• Cell line-specific sensitivity: The expression levels of on- and off-target proteins can vary significantly between different cell lines.[3]

To troubleshoot this, consider performing a dose-response curve in multiple cell lines to determine if the effect is specific. Additionally, employing a cell health assay that can distinguish between cytotoxicity, apoptosis, and necrosis may provide further insight.[5]

Q4: How can I validate that the phenotype I observe is a result of Isoscabertopin's effect on my target of interest?

A4: Validating on-target effects is crucial. A multi-pronged approach is recommended:

• Genetic knockdown/knockout: Use siRNA or CRISPR-Cas9 to reduce the expression of your intended target.[3] If the phenotype persists after treatment with Isoscabertopin in the absence of the target protein, it is likely an off-target effect.

• Cellular Thermal Shift Assay (CETSA): This method can confirm direct binding of Isoscabertopin to the target protein in intact cells.[3]

• Rescue experiments: If your target is an enzyme, overexpressing a drug-resistant mutant of the enzyme should rescue the phenotype in the presence of Isoscabertopin.

Troubleshooting Guides

Issue 1: Inconsistent Results Across Experiments

Potential Cause	Troubleshooting Step
Compound Degradation	Isoscabertopin, as a natural product, may be unstable. Prepare fresh stock solutions and avoid repeated freeze-thaw cycles. Store aliquots at -80°C.
Variable Target Expression	Confirm the expression level of your target protein in the cell lysates from each experiment using Western Blot or qPCR.[3]
Cell Culture Conditions	Ensure consistent cell passage number, confluency, and media composition, as these can influence cellular signaling and drug sensitivity.

Issue 2: Difficulty Correlating Phenotype with a Specific Pathway

Potential Cause	Troubleshooting Step
Multi-target Effects	Isoscabertopin may be affecting multiple nodes in a signaling network.
Action: Perform a phosphoproteomics or kinase profiling assay to get a broader view of the signaling pathways affected by the compound.
Indirect Effects	The observed phenotype may be a downstream consequence of an upstream off-target effect.
Action: Use pathway-specific inhibitors or activators in combination with Isoscabertopin to dissect the signaling cascade.

Data Presentation: Kinase Profiling

Given that many anti-cancer agents have off-target effects on kinases, a kinase profile is a valuable tool for assessing the selectivity of Isoscabertopin. Below is a template for presenting such data.

Table 1: Hypothetical Kinase Selectivity Profile of Isoscabertopin

Target	IC50 (nM)	Off-Target Kinase	IC50 (nM)	Fold Selectivity (Off-Target/Target)
Target Kinase A	50	Kinase B	500	10
Kinase C	2,500	50
Kinase D	>10,000	>200

This table is for illustrative purposes. Researchers should generate this data for their specific target and experimental system.

Experimental Protocols

Kinase Profiling Assay

Objective: To determine the inhibitory activity of Isoscabertopin against a broad panel of kinases to identify on- and off-targets.[3]

Methodology:

• Compound Preparation: Prepare a 10 mM stock solution of Isoscabertopin in DMSO. Serially dilute the compound to generate a range of concentrations for IC50 determination.

• Assay Plate Preparation: In a 384-well plate, add the recombinant kinase, its specific substrate, and ATP.

• Compound Addition: Add the diluted Isoscabertopin or a vehicle control (e.g., DMSO) to the wells.

• Incubation: Incubate the plate at room temperature for the recommended time (typically 30-60 minutes).

• Detection: Add a detection reagent that measures the remaining ATP (e.g., using a luciferase-based system) or the phosphorylated substrate (e.g., using a specific antibody).

• Data Analysis: Calculate the percent inhibition for each concentration and determine the IC50 value for each kinase.

Cytotoxicity Assay (MTT Assay)

Objective: To assess the effect of Isoscabertopin on cell viability and determine its cytotoxic concentration (CC50).

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of Isoscabertopin for 24-72 hours. Include a vehicle control (DMSO) and a positive control for cytotoxicity (e.g., staurosporine).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol (B130326) with HCl) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a wavelength of 570 nm.

• Data Analysis: Normalize the absorbance values to the vehicle control and plot the dose-response curve to calculate the CC50.

Western Blot for Signaling Pathway Analysis

Objective: To investigate the effect of Isoscabertopin on the phosphorylation status of key proteins in a specific signaling pathway (e.g., NF-κB or MAPK).

Methodology:

• Cell Treatment and Lysis: Treat cells with Isoscabertopin at various concentrations and time points. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane and incubate with primary antibodies against the phosphorylated and total forms of the proteins of interest.

• Detection: Incubate with HRP-conjugated secondary antibodies and visualize the bands using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Visualizations

Caption: Workflow for identifying and mitigating off-target effects.

Caption: Simplified NF-κB signaling pathway.

Caption: Simplified MAPK/ERK signaling pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. icr.ac.uk [icr.ac.uk]
• 5. Cytotoxicity Assays | Thermo Fisher Scientific - SG [thermofisher.com]

Isoscabertopin Dose-Response Curve Optimization: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for optimizing dose-response experiments with Isoscabertopin. The information is presented in a question-and-answer format to directly address common challenges and inquiries.

Frequently Asked Questions (FAQs)

Q1: What is a recommended starting concentration range for Isoscabertopin in a preliminary cytotoxicity assay?

A1: For initial range-finding experiments with a novel compound like Isoscabertopin, it is advisable to use a broad concentration range. A common starting point is a serial dilution from 100 µM down to 0.1 µM. This wide range helps to identify the approximate IC50 value, which can then be used to define a narrower, more focused concentration range for subsequent, more detailed experiments.

Q2: How do I select an appropriate cell line for my Isoscabertopin dose-response study?

A2: The choice of cell line should be guided by your research question. Isoscabertopin is noted for its anti-tumor activities.[1] Therefore, selecting a panel of cancer cell lines relevant to your cancer type of interest would be a logical starting point. It may also be beneficial to include a non-cancerous cell line to assess for general cytotoxicity and to determine a potential therapeutic window.

Q3: What are the essential controls to include in my dose-response experiment?

A3: To ensure the validity of your results, the following controls are essential:

• Vehicle Control: Cells treated with the same concentration of the solvent (e.g., DMSO) used to dissolve the Isoscabertopin. This accounts for any effects of the solvent on cell viability.

• Untreated Control: Cells that are not exposed to either Isoscabertopin or the vehicle. This represents 100% cell viability.

• Positive Control: A well-characterized cytotoxic compound to confirm that the assay is working correctly.

• Blank Control: Wells containing only cell culture medium without cells to provide a background reading for the plate reader.

Q4: How long should I expose the cells to Isoscabertopin?

A4: The incubation time will depend on the cell line's doubling time and the expected mechanism of action of the compound. A standard starting point is to test multiple time points, such as 24, 48, and 72 hours.[2] This will help you to determine if the cytotoxic effect is time-dependent.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
High variability between replicate wells.	Inconsistent cell seeding, improper mixing of reagents, edge effects on the microplate.	Ensure a homogenous cell suspension before seeding. Pipette carefully and mix reagents thoroughly. Consider not using the outer wells of the plate to avoid edge effects.
No dose-dependent effect observed.	Isoscabertopin concentration is too low or too high, incorrect incubation time, cell line is resistant.	Test a broader range of concentrations. Perform a time-course experiment. Try a different cell line that may be more sensitive.
IC50 value seems too high/low compared to similar compounds.	Differences in experimental protocols (cell density, incubation time), cell line-specific responses.	Standardize your protocol with those reported in the literature for similar compounds. Test the compound in multiple cell lines to understand the spectrum of its activity.
Inconsistent results between experiments.	Variation in cell passage number, reagent quality, incubation conditions.	Use cells within a consistent and low passage number range. Ensure all reagents are within their expiration dates and stored correctly. Maintain consistent incubator conditions (temperature, CO2, humidity).

Experimental Protocols

Detailed methodologies are crucial for reproducible cytotoxicity studies. Below are protocols for three common assays used to generate dose-response data.

MTT Assay for Cell Viability

This assay measures the metabolic activity of cells, which is an indicator of cell viability.[3]

Materials:

• Isoscabertopin stock solution (in a suitable solvent like DMSO)

• Target cancer cell line

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS)[3]

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)[3]

• 96-well flat-bottom plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 1 × 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator.[3]

• Compound Treatment: Prepare serial dilutions of Isoscabertopin in culture medium. Remove the old medium and add 100 µL of the diluted compound solutions to the respective wells.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well to achieve a final concentration of 0.45 mg/mL.[4]

• Incubation: Incubate for 1 to 4 hours at 37°C, allowing viable cells to reduce the MTT to formazan (B1609692) crystals.[4]

• Solubilization: Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[4]

• Absorbance Measurement: Mix thoroughly and measure the absorbance at a wavelength of 570 nm using a microplate reader.

Sulforhodamine B (SRB) Assay

This assay measures the total protein content of viable cells.[2]

Procedure:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.[2]

• Cell Fixation: Gently remove the culture medium and add 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well. Incubate at 4°C for 1 hour.

• Washing: Wash the plates five times with slow-running tap water and allow them to air dry.

• SRB Staining: Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Removal of Unbound Dye: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound SRB.[2] Allow the plates to air dry.

• Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well.[2]

• Absorbance Measurement: Measure the absorbance at 540 nm using a microplate reader.[2]

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay measures the release of LDH from damaged cells, an indicator of cytotoxicity.

Procedure:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Supernatant Collection: After incubation, carefully collect 50 µL of the cell culture supernatant from each well and transfer it to a new 96-well plate.

• LDH Reaction: Add 50 µL of the LDH reaction mixture (from a commercially available kit) to each well containing the supernatant.[3]

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[3]

• Stop Reaction: Add 50 µL of stop solution (if provided in the kit) to each well.[3]

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.[3]

Data Presentation

The results of dose-response experiments are typically summarized by calculating the IC50 value, which is the concentration of a drug that is required for 50% inhibition in vitro.[5]

Table 1: Illustrative IC50 Values (µM) of Isoscabertopin in Various Cancer Cell Lines

Cell Line	Cancer Type	24 hours	48 hours	72 hours
MCF-7	Breast Cancer	25.3	15.8	9.7
A549	Lung Cancer	32.1	21.4	14.2
HCT116	Colon Cancer	18.9	11.5	7.3
HeLa	Cervical Cancer	28.5	19.8	12.6

Note: The data presented in this table is for illustrative purposes only and does not represent actual experimental results.

Experimental Workflow and Signaling Pathways

The following diagrams illustrate a typical experimental workflow for dose-response curve optimization and potential signaling pathways that may be affected by Isoscabertopin, based on studies of similar compounds like Deoxyelephantopin and Isodeoxyelephantopin.[6]

Caption: General experimental workflow for Isoscabertopin dose-response analysis.

Potential Signaling Pathways

While the specific signaling pathways affected by Isoscabertopin require further investigation, related compounds are known to influence the NF-κB and MAPK pathways.[6]

Caption: Potential inhibition of the NF-κB signaling pathway by Isoscabertopin.

Caption: Potential activation of the MAPK signaling pathway by Isoscabertopin.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. A statistical framework for assessing pharmacological responses and biomarkers using uncertainty estimates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to the Anti-Cancer Activities of Isoscabertopin and Deoxyelephantopin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the anti-cancer properties of two sesquiterpene lactones, Isoscabertopin and Deoxyelephantopin (B1239436), isolated from Elephantopus scaber L. While extensive research has elucidated the multi-faceted anti-cancer mechanisms of Deoxyelephantopin, data on Isoscabertopin remains limited, preventing a direct, comprehensive comparison. This document summarizes the available experimental data, details relevant methodologies, and visualizes the key signaling pathways modulated by Deoxyelephantopin.

Introduction

Isoscabertopin and Deoxyelephantopin are naturally occurring sesquiterpene lactones that have garnered interest for their potential as anti-tumor agents. Deoxyelephantopin, in particular, has been the subject of numerous studies investigating its efficacy and molecular mechanisms against a wide range of cancers. Research indicates that Deoxyelephantopin exerts its anti-cancer effects through the induction of apoptosis, cell cycle arrest, and the inhibition of key oncogenic signaling pathways.

Information regarding the anti-cancer activity of Isoscabertopin is sparse. One study has suggested that its in vitro anti-tumor effects are relatively weak compared to Deoxyelephantopin and other related compounds.[1] Further research is required to fully characterize the anti-cancer potential of Isoscabertopin.

Cytotoxicity Comparison

Quantitative data on the cytotoxic effects of Isoscabertopin is not widely available in the current literature. In contrast, the 50% inhibitory concentration (IC50) of Deoxyelephantopin has been determined in a variety of cancer cell lines.

Table 1: IC50 Values of Deoxyelephantopin in Human Cancer Cell Lines

Cancer Type	Cell Line	IC50 (µg/mL)	Incubation Time (h)
Lung Adenocarcinoma	A549	12.287	48
Colorectal Carcinoma	HCT116	0.73 ± 0.01	72
Nasopharyngeal Carcinoma	CNE	Not specified	Not specified
Breast Cancer	T47D	1.86	48
Chronic Myeloid Leukemia	K562	4.02	48
Oral Cancer	KB	3.35	48
Fibrosarcoma	L-929	2.7	72
Glioma	U87	Not specified	Not specified

Note: A study on sesquiterpene lactones from Elephantopus scaber reported that Isoscabertopin exhibited weaker inhibitory effects on SMMC-7721 (hepatocellular carcinoma), Caco-2 (colorectal adenocarcinoma), and HeLa (cervical cancer) cell lines compared to Deoxyelephantopin, though specific IC50 values were not provided.[1]

Mechanisms of Anti-Cancer Action: Deoxyelephantopin

Deoxyelephantopin has been shown to induce cancer cell death and inhibit tumor growth through several interconnected mechanisms.

Induction of Apoptosis

Deoxyelephantopin is a potent inducer of apoptosis in various cancer cells.[2][3][4] This programmed cell death is initiated through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. Key molecular events include:

• Activation of Caspases: Deoxyelephantopin treatment leads to the activation of initiator caspases (caspase-8 and caspase-9) and executioner caspases (caspase-3 and caspase-7).[2]

• Mitochondrial Dysfunction: It can cause the loss of mitochondrial membrane potential and the release of cytochrome c into the cytosol.[2]

• Modulation of Bcl-2 Family Proteins: Deoxyelephantopin can alter the expression of Bcl-2 family proteins, leading to a pro-apoptotic state.[5]

• PARP Cleavage: Activation of caspases results in the cleavage of poly(ADP-ribose) polymerase (PARP), a hallmark of apoptosis.[2]

Deoxyelephantopin-Induced Apoptosis Pathways

Cell Cycle Arrest

Deoxyelephantopin has been observed to arrest the cell cycle at the G2/M phase in several cancer cell lines.[2][4] This is achieved by modulating the expression of key cell cycle regulatory proteins, such as cyclins and cyclin-dependent kinases (CDKs).

Inhibition of Key Signaling Pathways

Deoxyelephantopin has been shown to modulate several signaling pathways that are often dysregulated in cancer.

The Nuclear Factor-kappa B (NF-κB) pathway is a critical regulator of inflammation, cell survival, and proliferation, and its constitutive activation is common in many cancers. Deoxyelephantopin has been demonstrated to inhibit the NF-κB signaling pathway.[5][6] This inhibition is associated with decreased phosphorylation and degradation of IκBα, which prevents the nuclear translocation of the active p50/p65 NF-κB complex.[5]

Inhibition of NF-κB Pathway by Deoxyelephantopin

The Mitogen-Activated Protein Kinase (MAPK) and Phosphatidylinositol 3-kinase (PI3K)/Akt pathways are crucial for cell growth, survival, and proliferation. Deoxyelephantopin has been shown to modulate these pathways to induce apoptosis.[2][7][8] Specifically, it can inhibit the phosphorylation of ERK1/2 (a pro-survival signal) while increasing the phosphorylation of JNK and p38 (pro-apoptotic signals).[2][9] Furthermore, it can inhibit the PI3K/Akt/mTOR signaling cascade.[2][5][9]

Modulation of MAPK and PI3K/Akt Pathways by Deoxyelephantopin

Experimental Protocols

The following are generalized protocols for key experiments used to evaluate the anti-cancer activity of compounds like Deoxyelephantopin.

MTT Assay for Cell Viability

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., Deoxyelephantopin) and a vehicle control (e.g., DMSO) for a specified duration (e.g., 24, 48, 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized detergent) to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Annexin V/Propidium Iodide (PI) Staining for Apoptosis

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment and Harvesting: Treat cells with the test compound and a vehicle control. After the incubation period, harvest both adherent and floating cells.

• Cell Washing: Wash the cells with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide (PI).

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Western Blotting for Signaling Protein Expression

This technique is used to detect changes in the expression and phosphorylation status of specific proteins.

• Protein Extraction: Treat cells with the test compound, then lyse the cells in a suitable buffer to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE: Separate the protein samples by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane with a blocking agent (e.g., non-fat milk or BSA) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein (e.g., cleaved caspase-3, phospho-Akt, etc.).

• Secondary Antibody Incubation: Wash the membrane and incubate it with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Add a chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Conclusion

The available scientific literature provides substantial evidence for the potent anti-cancer activity of Deoxyelephantopin, which is mediated through the induction of apoptosis, cell cycle arrest, and the inhibition of critical pro-survival signaling pathways such as NF-κB, MAPK, and PI3K/Akt. In contrast, there is a significant lack of data on the anti-cancer properties of Isoscabertopin. While preliminary findings suggest it may be less potent than Deoxyelephantopin, further rigorous investigation is necessary to elucidate its cytotoxic potential and underlying mechanisms of action. A direct and meaningful comparison of the anti-cancer activities of Isoscabertopin and Deoxyelephantopin is not possible at this time. Future research should focus on characterizing the bioactivity of Isoscabertopin to determine its potential as a therapeutic agent and to enable a comprehensive comparative analysis with other related sesquiterpene lactones.

References

• 1. Antitumor activities of the four sesquiterpene lactones from Elephantopus scaber L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Molecular mechanisms of anticancer activity of deoxyelephantopin in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Deoxyelephantopin, a novel naturally occurring phytochemical impairs growth, induces G2/M arrest, ROS-mediated apoptosis and modulates lncRNA expression against uterine leiomyoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. scholars.hkbu.edu.hk [scholars.hkbu.edu.hk]
• 8. Inhibition of the PI3K/AKT signaling pathway contributes to the anti-renal cell carcinoma effects of deoxyelephantopin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Deoxyelephantopin and Isodeoxyelephantopin as Potential Anticancer Agents with Effects on Multiple Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Isoscabertopin and Other Sesquiterpene Lactones in Cancer Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Isoscabertopin with other notable sesquiterpene lactones, focusing on their anti-cancer properties and mechanisms of action. Due to the limited availability of direct quantitative data for Isoscabertopin, this guide leverages data from closely related sesquiterpene lactones isolated from the same plant, Elephantopus scaber, namely Deoxyelephantopin and Scabertopin, as valuable surrogates for comparative analysis. This approach is based on their structural similarities and shared biological context. We will also compare these with two other well-studied sesquiterpene lactones, Parthenolide and Dehydrocostus lactone.

Quantitative Comparison of Cytotoxic Activity

The anti-proliferative activity of sesquiterpene lactones is a key indicator of their potential as anti-cancer agents. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a compound required to inhibit the growth of 50% of a cell population, are presented below for various cancer cell lines.

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
Scabertopin	J82	Bladder Cancer	~20 (24h), ~18 (48h)	[1]
T24	Bladder Cancer	~20 (24h), ~18 (48h)	[1]
RT4	Bladder Cancer	~20 (24h), ~18 (48h)	[1]
5637	Bladder Cancer	~20 (24h), ~18 (48h)	[1]
SV-HUC-1 (normal)	Urothelial	59.42 (24h), 55.84 (48h)	[1]
Deoxyelephantopin	A549	Lung Adenocarcinoma	12.287 µg/mL (~35.7 µM)	[2]
A375LM5	Melanoma	5.3	[3]
Parthenolide	A549	Lung Carcinoma	4.3	[3]
TE671	Medulloblastoma	6.5	[3]
HT-29	Colon Adenocarcinoma	7.0	[3]
SiHa	Cervical Cancer	8.42	[4]
MCF-7	Breast Cancer	9.54	[4]
GLC-82	Non-small Cell Lung Cancer	6.07	[5]
Dehydrocostus lactone	A549	Lung Cancer	~2 (24h), ~1 (48h)	[6]
H460	Lung Cancer	~2 (24h), ~1 (48h)	[6]
HCC70	Breast Cancer	1.11	[7]
MCF-7	Breast Cancer	24.70	[7]

Note: The IC50 value for Deoxyelephantopin was converted from µg/mL to µM for better comparison, assuming a molecular weight of approximately 344.4 g/mol .

Mechanistic Insights: Targeting Key Signaling Pathways

Sesquiterpene lactones exert their anti-cancer effects through the modulation of critical signaling pathways that regulate cell survival, proliferation, and apoptosis. The NF-κB and STAT3 pathways are two of the most significant targets.

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a crucial regulator of inflammation and cell survival, and its constitutive activation is a hallmark of many cancers. Several sesquiterpene lactones, including Deoxyelephantopin, have been shown to inhibit this pathway.[8] This inhibition prevents the translocation of NF-κB into the nucleus, thereby downregulating the expression of anti-apoptotic and pro-proliferative genes.

NF-κB Inhibition by Sesquiterpene Lactones

Modulation of the STAT3 Signaling Pathway

The STAT3 signaling pathway is another critical regulator of cell growth, differentiation, and survival. Its aberrant activation is frequently observed in various cancers. Deoxyelephantopin has been shown to decrease the expression of phosphorylated STAT3 (p-STAT3), indicating an inhibitory effect on this pathway.[8]

References

• 1. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jcimjournal.com [jcimjournal.com]
• 3. mdpi.com [mdpi.com]
• 4. Sesquiterpene Lactones Isolated from Elephantopus scaber L. Inhibits Human Lymphocyte Proliferation and the Growth of Tumour Cell Lines and Induces Apoptosis In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Isodeoxyelephantopin from Elephantopus scaber (Didancao) induces cell cycle arrest and caspase-3-mediated apoptosis in breast carcinoma T47D cells and lung carcinoma A549 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Deoxyelephantopin and Isodeoxyelephantopin as Potential Anticancer Agents with Effects on Multiple Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Anti-Tumor Effects of Isoscabertopin and its Congeners In Vivo: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Isoscabertopin, a sesquiterpene lactone isolated from Elephantopus scaber L., has demonstrated notable anti-tumor activities.[1] This guide provides a comparative analysis of the in vivo anti-tumor effects of Isoscabertopin and its closely related compounds, deoxyelephantopin (B1239436) (DET) and isodeoxyelephantopin (B1158786) (IDET), against standard chemotherapeutic agents. Due to the limited availability of direct in vivo data for Isoscabertopin, this guide leverages the more extensive research on DET and IDET as a proxy to evaluate the potential of this class of compounds.

Comparative Efficacy of Sesquiterpene Lactones and Standard Chemotherapies

The following tables summarize the in vivo anti-tumor efficacy of deoxyelephantopin (DET) and isodeoxyelephantopin (IDET) in comparison to standard chemotherapy agents in various cancer models.

Table 1: Comparison of Anti-Tumor Efficacy in Breast Cancer Models

Compound/Drug	Animal Model	Cancer Cell Line	Dosage	Tumor Growth Inhibition	Survival Time	Citation(s)
Deoxyelephantopin (DET)	BALB/c mice	TS/A (mammary adenocarcinoma)	Pretreatment	99% reduction in tumor size	Median survival prolonged to 56 days	[2][3]
Paclitaxel	BALB/c mice	TS/A (mammary adenocarcinoma)	Pretreatment	68% reduction in tumor size	Median survival prolonged to 37 days	[2][3]
Isodeoxyelephantopin (IDET) + Paclitaxel	Nude mice	Triple-Negative Breast Cancer (TNBC)	Not specified	Enhanced anti-tumor activity of paclitaxel	Not specified	[4]

Table 2: Comparison of Anti-Tumor Efficacy in Pancreatic Cancer Models

Compound/Drug	Animal Model	Cancer Cell Line	Dosage	Tumor Growth Inhibition	Key Findings	Citation(s)
Deoxyelephantopin (DET)	Not specified	Pancreatic Cancer	Not specified	Significant	Downregulates linc00511 expression	[5]
Gemcitabine	Standard of care	Pancreatic Cancer	Varies	Varies	Used as monotherapy or in combination	[6][7][8][9][10]
FOLFIRINOX	Standard of care	Pancreatic Cancer	Varies	Varies	Combination chemotherapy	[6][7]

Table 3: Comparison of Anti-Tumor Efficacy in Other Cancer Models

Compound/Drug	Animal Model	Cancer Cell Line	Dosage	Tumor Growth Inhibition	Key Findings	Citation(s)
Isodeoxyelephantopin (ESI) + Cisplatin	Nude mice	HCT116 (colon cancer)	Not specified	Significantly suppressed tumor growth	Enhanced cisplatin-induced cytotoxicity	[11]
Deoxyelephantopin (DET)	NOD SCID mice	GL-261 (glioblastoma)	Not specified	Significantly inhibited tumor growth	Improved survival rates	[12]
Deoxyelephantopin (DET)	Nude mice	HeLa (cervical cancer)	Not specified	Inhibited tumor activity	Not specified	[3]
Scabertopin-7 (derivative)	Not specified	Non-small cell lung cancer	Not specified	Inhibited cell growth	Increased Bax expression and reduced Ki-67 positive cells	[13]

Signaling Pathways and Mechanisms of Action

Isoscabertopin and its related compounds exert their anti-tumor effects through the modulation of multiple signaling pathways.

One study on scabertopin (B1632464) (Isoscabertopin) in bladder cancer cells indicated that it inhibits the FAK/PI3K/Akt signaling pathway, which is crucial for cell survival and proliferation.[14] This pathway is a key regulator of cellular processes, and its inhibition can lead to decreased tumor cell growth and survival.[15][16][17][18]

Isoscabertopin inhibits the FAK/PI3K/Akt signaling pathway.

Deoxyelephantopin (DET) has been shown to suppress the activation of NF-κB, a key transcription factor involved in inflammation, cell survival, and proliferation.[1][19][20][21][22] By inhibiting the NF-κB pathway, DET can reduce the expression of genes that promote tumor growth and metastasis.

Deoxyelephantopin inhibits the NF-κB signaling pathway.

Isodeoxyelephantopin (IDET) has been found to block the phosphorylation of STAT3, a transcription factor that is often constitutively activated in cancer cells and plays a critical role in tumor progression.[4][23][24] Inhibition of STAT3 signaling can lead to decreased cell proliferation and survival.[25]

Isodeoxyelephantopin blocks STAT3 phosphorylation.

Experimental Protocols

The following is a generalized experimental workflow for in vivo tumor xenograft studies, based on common practices.[26][27][28][29][30][31][32][33]

A typical workflow for in vivo tumor xenograft experiments.

1. Cell Culture and Preparation:

• Cancer cell lines (e.g., MDA-MB-231 for breast cancer, HCT116 for colon cancer) are cultured in appropriate media (e.g., DMEM or RPMI-1640) supplemented with fetal bovine serum and antibiotics.[29]

• Cells are harvested during the logarithmic growth phase, washed, and resuspended in a suitable buffer like PBS or HBSS, sometimes mixed with Matrigel to enhance tumor formation.[26][30]

2. Animal Handling and Tumor Implantation:

• Immunocompromised mice (e.g., nude or NOD/SCID) are typically used for xenograft models.[12][27]

• A specific number of cancer cells (e.g., 5-10 x 10⁶ cells) are subcutaneously injected into the flank of each mouse.[31]

3. Tumor Monitoring and Treatment:

• Tumor growth is monitored regularly by measuring the length and width of the tumor with calipers.[31]

• When tumors reach a predetermined size (e.g., 100-200 mm³), mice are randomized into treatment and control groups.[29][31]

• The investigational drug (e.g., Isoscabertopin or its analogs) and control vehicle are administered according to the study design (e.g., intraperitoneal injection, oral gavage).

4. Data Collection and Analysis:

• Tumor volumes and body weights are measured throughout the study to assess efficacy and toxicity.

• At the end of the experiment, tumors are excised, weighed, and may be used for further analysis such as histology, immunohistochemistry, or Western blotting to evaluate molecular markers.

Conclusion

While direct in vivo data for Isoscabertopin is still emerging, the extensive research on its congeners, deoxyelephantopin and isodeoxyelephantopin, provides compelling evidence for the anti-tumor potential of this class of sesquiterpene lactones. Their ability to modulate key cancer-related signaling pathways, such as NF-κB and STAT3, and their efficacy in various preclinical cancer models, often comparable or superior to standard chemotherapeutic agents, underscore their promise as novel anti-cancer drug candidates. Further in vivo studies specifically on Isoscabertopin are warranted to fully elucidate its therapeutic potential and mechanisms of action.

References

• 1. Potential of Bioactive Compound from Elephantopus scaber Linn. LEAF as Anti-Cancer Through in Silico Test [jmchemsci.com]
• 2. Deoxyelephantopin, a novel multifunctional agent, suppresses mammary tumour growth and lung metastasis and doubles survival time in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Deoxyelephantopin, a novel multifunctional agent, suppresses mammary tumour growth and lung metastasis and doubles survival time in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Isodeoxyelephantopin Promotes Cell Death in Triple‐Negative Breast Cancer by Blocking STAT3 Phosphorylation and Enhancing the Effectiveness of Paclitaxel - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. droracle.ai [droracle.ai]
• 7. Chemotherapy for pancreatic cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Chemotherapy for Pancreatic Cancer | American Cancer Society [cancer.org]
• 9. hopkinsmedicine.org [hopkinsmedicine.org]
• 10. Chemotherapy for pancreatic cancer | Macmillan Cancer Support [macmillan.org.uk]
• 11. Isodeoxyelephantopin Inactivates Thioredoxin Reductase 1 and Activates ROS-Mediated JNK Signaling Pathway to Exacerbate Cisplatin Effectiveness in Human Colon Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. FAK inhibition disrupts a β5 integrin signaling axis controlling anchorage-independent ovarian carcinoma growth - PMC [pmc.ncbi.nlm.nih.gov]
• 16. PI3K/Akt signalling pathway and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. PI3K-Independent AKT Activation in Cancers: A Treasure Trove for Novel Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 18. youtube.com [youtube.com]
• 19. mdpi.com [mdpi.com]
• 20. Deoxyelephantopin and Isodeoxyelephantopin as Potential Anticancer Agents with Effects on Multiple Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Molecular mechanisms of anticancer activity of deoxyelephantopin in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Deoxyelephantopin and Isodeoxyelephantopin as Potential Anticancer Agents with Effects on Multiple Signaling Pathways [mdpi.com]
• 24. Deoxyelephantopin and Its Isomer Isodeoxyelephantopin: Anti-Cancer Natural Products with Multiple Modes of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 25. A novel platinum compound inhibits constitutive Stat3 signaling and induces cell cycle arrest and apoptosis of malignant cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. inmuno-oncologia.ciberonc.es [inmuno-oncologia.ciberonc.es]
• 27. Establishment of in-vivo tumor xenograft experiments [bio-protocol.org]
• 28. Optimal design for informative protocols in xenograft tumor growth inhibition experiments in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 29. benchchem.com [benchchem.com]
• 30. In vivo tumor models | Transgenic, Knockout, and Tumor Model Center | Stanford Medicine [med.stanford.edu]
• 31. benchchem.com [benchchem.com]
• 32. benchchem.com [benchchem.com]
• 33. mdpi.com [mdpi.com]

Isoscabertopin: Uncharted Territory in Synergistic Drug Combinations

A comprehensive review of scientific literature reveals a significant gap in the understanding of the synergistic potential of isoscabertopin (B1632435), a natural compound with known anti-tumor properties. To date, no published studies have investigated the effects of combining isoscabertopin with other therapeutic agents.

Isoscabertopin, a sesquiterpene lactone isolated from the plant Elephantopus scaber, has been identified as a compound with anti-tumor activities[1]. The plant itself has a history in traditional medicine for treating various ailments, and its extracts have been explored for anti-inflammatory, antiviral, and cytotoxic effects[2]. However, research into the specific biological mechanisms of isoscabertopin remains limited. One study noted that isoscabertopin did not exhibit antioxidant activity, distinguishing it from other compounds found in Elephantopus scaber[2].

Despite the preliminary interest in its anti-tumor properties, the scientific community has not yet explored whether isoscabertopin's efficacy can be enhanced when used in combination with other drugs. The concept of synergistic combination therapy is a cornerstone of modern cancer treatment, aiming to improve therapeutic outcomes, reduce dosages to minimize toxicity, and overcome drug resistance. Such studies typically involve detailed experimental protocols to determine the nature of the drug interaction, often quantified by a Combination Index (CI), where a value less than 1 indicates synergy.

The absence of such studies for isoscabertopin means that there is no data available to create comparison guides, detail experimental methodologies for synergistic assays, or map the signaling pathways that might be co-regulated by isoscabertopin in conjunction with another drug.

For researchers, scientists, and drug development professionals, this represents an unexplored avenue of investigation. The potential for isoscabertopin to act synergistically with existing chemotherapeutic agents or targeted therapies remains an open question. Future research would need to focus on:

• In vitro studies: Initial screening of isoscabertopin in combination with a panel of standard-of-care cancer drugs across various cancer cell lines. Key experiments would include cell viability assays (e.g., MTT or CellTiter-Glo) to determine IC50 values for the individual agents and their combinations.

• Mechanism of Action: Elucidation of the specific cellular pathways affected by isoscabertopin. Understanding its mechanism is crucial for rationally designing combination therapies.

• In vivo studies: Should in vitro synergy be observed, subsequent studies in animal models would be necessary to validate these findings and assess the safety and efficacy of the combination.

Until such foundational research is conducted and published, a guide on the synergistic effects of isoscabertopin cannot be compiled. The field awaits the first researchers to systematically investigate the combinatorial potential of this natural compound.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Bioactivities of Compounds from Elephantopus scaber, an Ethnomedicinal Plant from Southwest China - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Isoscabertopin and Parthenolide: A Guide for Researchers

An objective analysis of two prominent sesquiterpene lactones, this guide provides a comparative overview of Isoscabertopin and Parthenolide for researchers, scientists, and drug development professionals. This document summarizes their mechanisms of action, presents available quantitative data on their biological activities, and details the experimental protocols for key assays.

Introduction

Isoscabertopin and Parthenolide are both sesquiterpene lactones, a class of naturally occurring compounds known for their diverse biological activities. Parthenolide, isolated from feverfew (Tanacetum parthenium), is extensively studied for its anti-inflammatory and anti-cancer properties. Isoscabertopin, derived from Elephantopus scaber, is also recognized for its potential anti-tumor and anti-inflammatory effects, though it is less characterized. This guide provides a head-to-head comparison to aid researchers in evaluating these two compounds for their studies.

Data Presentation: Quantitative Comparison

A direct quantitative comparison is challenging due to the limited availability of specific IC50 values for Isoscabertopin in the public domain. The following tables summarize the available experimental data for Parthenolide and related compounds from Elephantopus scaber to provide a contextual reference.

Table 1: Cytotoxicity (IC50 Values)

Compound	Cell Line	Assay	IC50 (µM)	Citation
Parthenolide	SiHa (Cervical Cancer)	MTT	8.42 ± 0.76
MCF-7 (Breast Cancer)	MTT	9.54 ± 0.82
GLC-82 (Lung Cancer)	MTT	6.07 ± 0.45
A549 (Lung Cancer)	MTT	15.38 ± 1.13
PC-9 (Lung Cancer)	MTT	15.36 ± 4.35
H1650 (Lung Cancer)	MTT	9.88 ± 0.09
H1299 (Lung Cancer)	MTT	12.37 ± 1.21
Isoscabertopin	-	-	Data Not Available

Table 2: Inhibition of NF-κB and STAT3 Signaling

Compound	Target/Assay	IC50 (µM)	Citation
Parthenolide	IL-6-induced STAT3 phosphorylation	4.804
JAK2 Kinase Activity	3.937
NF-κB Reporter Assay (HEK Blue™)	Significant inhibition at 15, 50, and 70 µM	[1]
Deoxyelephantopin	NF-κB Inhibition (QSAR Prediction)	59.10	[2][3]
Isodeoxyelephantopin	NF-κB Inhibition (QSAR Prediction)	62.03	[2][3]
Isoscabertopin	NF-κB Inhibition	Data Not Available
Isoscabertopin	STAT3 Inhibition	Data Not Available

*Note: Deoxyelephantopin and Isodeoxyelephantopin are structurally related sesquiterpene lactones isolated from Elephantopus scaber. The presented IC50 values for NF-κB inhibition are based on Quantitative Structure-Activity Relationship (QSAR) model predictions and not direct experimental determination.[2][3]

Mechanism of Action

Both Parthenolide and Isoscabertopin belong to the sesquiterpene lactone class and are believed to exert their biological effects through the alkylation of nucleophilic sites on target proteins, primarily via their α,β-unsaturated carbonyl groups. Their primary mechanisms of action revolve around the inhibition of key inflammatory and cell survival signaling pathways.

Parthenolide

Parthenolide is a well-documented inhibitor of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[4] It can directly interact with and inhibit the IκB kinase (IKK) complex, preventing the phosphorylation and subsequent degradation of IκBα. This action blocks the nuclear translocation of the p65 subunit of NF-κB, thereby inhibiting the transcription of pro-inflammatory and anti-apoptotic genes.

Furthermore, Parthenolide has been shown to inhibit the STAT3 (Signal Transducer and Activator of Transcription 3) signaling pathway by covalently targeting and inhibiting Janus kinases (JAKs).[5] This prevents the phosphorylation of STAT3, its dimerization, and nuclear translocation, leading to the downregulation of STAT3-dependent gene expression. The induction of apoptosis by Parthenolide is a consequence of the inhibition of these pro-survival pathways and the generation of reactive oxygen species (ROS).

Isoscabertopin

While specific mechanistic studies on Isoscabertopin are limited, its structural similarity to other sesquiterpene lactones from Elephantopus scaber, such as Deoxyelephantopin and Isodeoxyelephantopin, suggests a similar mechanism of action. Extracts of Elephantopus scaber containing Isoscabertopin have been shown to possess anti-inflammatory properties by inhibiting NF-κB signaling.[1] It is plausible that Isoscabertopin also targets the NF-κB and potentially the STAT3 pathways to induce its anti-tumor and anti-inflammatory effects. However, direct experimental evidence and quantitative data are needed to confirm these hypotheses.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Inhibition of the NF-κB signaling pathway.

Caption: Inhibition of the JAK/STAT3 signaling pathway.

Caption: Workflow for in vitro compound evaluation.

Experimental Protocols

Cytotoxicity Assay (MTT Assay)

Objective: To determine the concentration of the compound that inhibits cell growth by 50% (IC50).

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of Isoscabertopin or Parthenolide for 24, 48, or 72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: Calculate the IC50 value by plotting the percentage of cell viability against the compound concentration and fitting the data to a sigmoidal dose-response curve.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

Objective: To quantify the percentage of apoptotic and necrotic cells after compound treatment.

Protocol:

• Cell Treatment: Treat cells with the desired concentrations of Isoscabertopin or Parthenolide for a specified time.

• Cell Harvesting: Harvest the cells by trypsinization (for adherent cells) and centrifugation.[6]

• Washing: Wash the cells twice with cold PBS.[6]

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer.[6]

• Staining: Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension and incubate for 15 minutes at room temperature in the dark.[6][7]

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.[6]

NF-κB Reporter Assay

Objective: To measure the inhibitory effect of the compounds on NF-κB transcriptional activity.

Protocol:

• Cell Transfection: Co-transfect cells (e.g., HEK293T) with an NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase) for normalization.

• Compound Treatment: After 24 hours, treat the cells with different concentrations of Isoscabertopin or Parthenolide for 1-2 hours.

• Stimulation: Stimulate the cells with an NF-κB activator, such as TNF-α (10-20 ng/mL), for 6-8 hours.[8][9]

• Cell Lysis: Lyse the cells using a passive lysis buffer.[9]

• Luciferase Assay: Measure the firefly and Renilla luciferase activities using a luminometer and a dual-luciferase reporter assay system.[9]

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Calculate the percentage of inhibition relative to the stimulated control.

STAT3 Inhibition Assay (Western Blot for Phospho-STAT3)

Objective: To determine the effect of the compounds on the phosphorylation of STAT3.

Protocol:

• Cell Treatment: Treat cells with various concentrations of Isoscabertopin or Parthenolide for the desired time.

• Stimulation: For the last 15-30 minutes of treatment, stimulate the cells with a cytokine like IL-6 (e.g., 20 ng/mL) to induce STAT3 phosphorylation.[10]

• Cell Lysis: Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies against phospho-STAT3 (Tyr705) and total STAT3.[11][12] A loading control antibody (e.g., β-actin or GAPDH) should also be used.

• Detection: Incubate with HRP-conjugated secondary antibodies and visualize the bands using an ECL substrate.

• Densitometry: Quantify the band intensities and normalize the phospho-STAT3 signal to the total STAT3 and loading control signals.[11]

Conclusion

Parthenolide is a well-characterized sesquiterpene lactone with demonstrated inhibitory effects on the NF-κB and STAT3 signaling pathways, supported by a substantial body of quantitative data. In contrast, while Isoscabertopin shows promise as an anti-inflammatory and anti-tumor agent, there is a significant lack of publicly available quantitative data to facilitate a direct head-to-head comparison with Parthenolide. The data on related compounds from Elephantopus scaber suggest that Isoscabertopin may also act via NF-κB inhibition, but further experimental validation is crucial. This guide provides researchers with the available comparative data and detailed protocols to enable further investigation into the therapeutic potential of both Isoscabertopin and Parthenolide.

References

• 1. Synergistic modulation of proinflammatory mediators and cytokines in lipopolysaccharide-activated RAW 264.7 macrophages: The therapeutic potential of Elephantopus scaber and Sauropus androgynus ethanol extract - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. indigobiosciences.com [indigobiosciences.com]
• 5. researchgate.net [researchgate.net]
• 6. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. benchchem.com [benchchem.com]
• 9. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 [moleculardevices.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Western Blot for Detecting Phosphorylated STAT3 [bio-protocol.org]

A Comparative Analysis of Isoscabertopin's Anti-Cancer Activity

For Immediate Release

AUSTIN, Texas – December 3, 2025 – A comprehensive analysis of experimental data on Isoscabertopin, a sesquiterpene lactone extracted from the medicinal plant Elephantopus scaber, reveals its potential as a promising anti-cancer agent. This comparison guide provides researchers, scientists, and drug development professionals with a detailed overview of its efficacy, mechanism of action, and relevant experimental protocols, benchmarked against other sesquiterpene lactones and a standard chemotherapeutic drug.

Isoscabertopin is part of a class of compounds known for their anti-tumor properties. Experimental evidence suggests that its therapeutic effects are mediated through the induction of programmed cell death (apoptosis) and the inhibition of key inflammatory signaling pathways that are often dysregulated in cancer.

Comparative Cytotoxicity

To contextualize the anti-cancer potential of Isoscabertopin, this guide presents a comparative summary of the half-maximal inhibitory concentration (IC50) values for closely related sesquiterpene lactones, Deoxyelephantopin and Parthenolide, alongside the widely used chemotherapy drug, Doxorubicin. While specific IC50 values for Isoscabertopin are not yet widely published, the data for Deoxyelephantopin, also isolated from Elephantopus scaber, provides a strong indication of its likely efficacy.

Compound	Cell Line	Cancer Type	IC50 (µM)
Deoxyelephantopin	HCT 116	Colorectal Carcinoma	~21.7
K562	Chronic Myeloid Leukemia	~11.7
KB	Oral Carcinoma	~9.7
T47D	Breast Cancer	~5.4
Parthenolide	A549	Lung Carcinoma	4.3
TE671	Medulloblastoma	6.5
HT-29	Colon Adenocarcinoma	7.0
SiHa	Cervical Cancer	8.42
MCF-7	Breast Cancer	9.54
Doxorubicin	A549	Lung Carcinoma	1.50
HeLa	Cervical Cancer	1.00
LNCaP	Prostate Cancer	0.25
PC3	Prostate Cancer	8.00
MCF-7	Breast Cancer	2.50
HepG2	Hepatocellular Carcinoma	12.2

Note: IC50 values are dependent on the specific experimental conditions and cell lines used.

Mechanism of Action: Inducing Apoptosis and Inhibiting NF-κB

The primary mechanism through which Isoscabertopin and related sesquiterpene lactones are believed to exert their anti-cancer effects is by inducing apoptosis and inhibiting the NF-κB signaling pathway.

Apoptosis Induction: Apoptosis is a natural and controlled process of cell death that is often evaded by cancer cells. Isoscabertopin is thought to trigger this process through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. This leads to the activation of a cascade of enzymes called caspases, which ultimately dismantle the cell.

NF-κB Inhibition: The NF-κB pathway plays a crucial role in inflammation, cell survival, and proliferation. In many cancers, this pathway is constitutively active, promoting tumor growth and resistance to therapy. Isoscabertopin is hypothesized to inhibit this pathway by preventing the degradation of IκBα, an inhibitory protein. This keeps NF-κB sequestered in the cytoplasm, preventing it from translocating to the nucleus and activating pro-survival genes.

Experimental Protocols

To facilitate further research and validation of Isoscabertopin's therapeutic potential, detailed protocols for key experimental assays are provided below.

Cell Viability Assay (MTT Assay)

This assay is used to determine the cytotoxic effects of a compound on cancer cells.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with varying concentrations of Isoscabertopin or comparator compounds for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This assay is used to quantify the percentage of apoptotic and necrotic cells.

• Cell Treatment: Treat cells with the desired concentration of Isoscabertopin for the indicated time.

• Cell Harvesting: Harvest the cells by trypsinization and wash them with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

Western Blot Analysis for NF-κB Pathway

This technique is used to detect changes in the protein levels of key components of the NF-κB pathway.

• Protein Extraction: Treat cells with Isoscabertopin and then lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each sample using a BCA assay.

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., p65, IκBα, phospho-IκBα) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Visualizing the Pathways

To further elucidate the proposed mechanisms of action, the following diagrams illustrate the key signaling pathways involved.

Experimental workflow for evaluating Isoscabertopin.

Proposed apoptotic signaling pathway of Isoscabertopin.

Proposed NF-κB inhibition pathway by Isoscabertopin.

This guide serves as a foundational resource for the scientific community to build upon. Further in-depth studies are warranted to fully elucidate the specific molecular targets and clinical potential of Isoscabertopin in cancer therapy.

Isoscabertopin and its Analogs: A Comparative Guide to Cancer Cell Selectivity

For Researchers, Scientists, and Drug Development Professionals

The quest for novel anticancer agents with high efficacy against tumor cells while exhibiting minimal toxicity to normal, healthy cells is a paramount objective in modern drug discovery. Sesquiterpene lactones, a class of naturally occurring compounds, have garnered significant attention for their potent cytotoxic effects against various cancer types. Isoscabertopin (B1632435), a sesquiterpene lactone isolated from the medicinal plant Elephantopus scaber, belongs to this promising class of molecules. This guide provides a comparative analysis of the selectivity of isoscabertopin and its close structural analogs—scabertopin, deoxyelephantopin, and isodeoxyelephantopin (B1158786)—for cancer cells over normal cells, supported by available experimental data.

Comparative Cytotoxicity Analysis

The therapeutic potential of an anticancer agent is often evaluated by its selectivity index (SI), which is the ratio of its cytotoxicity towards normal cells to its cytotoxicity towards cancer cells. A higher SI value indicates greater selectivity for cancer cells and suggests a wider therapeutic window. While specific comparative data for isoscabertopin is limited in the current literature, studies on its closely related analogs provide valuable insights into the potential selectivity of this compound class.

The following table summarizes the 50% inhibitory concentration (IC50) values of scabertopin, deoxyelephantopin, and isodeoxyelephantopin against various cancer cell lines and their corresponding effects on normal cell lines.

Compound	Cancer Cell Line	Cancer Type	IC50 (µM)	Normal Cell Line	Effect on Normal Cells	Selectivity Insight
Scabertopin	J82	Bladder Cancer	~20 (24h)	SV-HUC-1 (Human Ureteral Epithelial)	IC50: 59.42 µM (24h)	Higher IC50 in normal cells suggests selectivity.[1]
T24	Bladder Cancer	~20 (24h)
RT4	Bladder Cancer	~20 (24h)
5637	Bladder Cancer	~20 (24h)
Deoxyelephantopin	A549	Lung Adenocarcinoma	12.287 µg/mL	Normal Human Lymphocytes	No toxicity observed.	High selectivity observed.
Isodeoxyelephantopin	Breast Cancer Cells	Breast Cancer	Not specified	Normal Human Lymphocytes	Less toxic to lymphocytes.	Exhibits cancer-specific cytotoxicity.[2]

Mechanisms of Action: A Two-Pronged Attack on Cancer Cells

The selectivity of sesquiterpene lactones like isoscabertopin and its analogs is believed to stem from their ability to preferentially induce apoptosis (programmed cell death) in cancer cells through distinct molecular mechanisms.

Induction of Apoptosis via Reactive Oxygen Species (ROS) Generation

Cancer cells often exhibit a higher basal level of reactive oxygen species (ROS) compared to normal cells, making them more susceptible to further ROS-induced stress. Sesquiterpene lactones exploit this vulnerability by elevating intracellular ROS levels, pushing the cancer cells beyond a critical threshold and triggering the intrinsic pathway of apoptosis.

Caption: ROS-Mediated Apoptosis Pathway.

Inhibition of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a crucial regulator of cell survival, proliferation, and inflammation. In many cancers, this pathway is constitutively active, promoting cancer cell survival and resistance to therapy. Sesquiterpene lactones, through their α-methylene-γ-lactone moiety, can inhibit the NF-κB pathway. This inhibition sensitizes cancer cells to apoptotic signals and reduces the expression of genes involved in cell survival and proliferation.

Caption: Inhibition of the NF-κB Signaling Pathway.

Experimental Protocols

The evaluation of cytotoxicity and the determination of IC50 values are commonly performed using the MTT assay.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay Protocol

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• 96-well microtiter plates

• Cancer and normal cell lines

• Complete cell culture medium

• Isoscabertopin or its analogs (dissolved in a suitable solvent, e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count the cells.

  • Seed the cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compound (Isoscabertopin or analogs) in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of the test compound.

  • Include a vehicle control (medium with the solvent used to dissolve the compound) and a blank control (medium only).

  • Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition and Incubation:

  • After the incubation period, add 10-20 µL of MTT solution to each well.

  • Incubate the plate for another 2-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 5-15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration compared to the vehicle control.

  • Plot a dose-response curve (percentage of cell viability vs. compound concentration).

  • Determine the IC50 value, which is the concentration of the compound that causes 50% inhibition of cell growth.

Conclusion

While direct comparative data for isoscabertopin remains to be fully elucidated, the available evidence for its structural analogs—scabertopin, deoxyelephantopin, and isodeoxyelephantopin—strongly supports the potential for this class of sesquiterpene lactones to exhibit selective cytotoxicity against cancer cells. Their mechanisms of action, involving the induction of ROS-mediated apoptosis and the inhibition of the pro-survival NF-κB pathway, provide a solid rationale for their anticancer properties. Further research focusing on the direct comparison of isoscabertopin's effects on a broader panel of cancer and normal cell lines is warranted to fully establish its therapeutic potential.

References

• 1. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isodeoxyelephantopin, a Sesquiterpene Lactone Induces ROS Generation, Suppresses NF-κB Activation, Modulates LncRNA Expression and Exhibit Activities Against Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Uncharted: Proper Disposal of Isoscabertopin

For researchers, scientists, and drug development professionals, the integrity of the research environment is paramount. A critical, yet often overlooked, aspect of maintaining this integrity is the proper disposal of chemical compounds. This guide provides a comprehensive, step-by-step operational plan for the safe disposal of Isoscabertopin, a compound for which detailed public safety and disposal data is limited. In the absence of specific degradation and toxicity data, a conservative approach, treating Isoscabertopin as hazardous waste, is essential to ensure personnel safety and environmental protection.

Core Principle: Precautionary Hazardous Waste Management

Given the lack of a comprehensive Safety Data Sheet (SDS) detailing specific hazards and disposal instructions for Isoscabertopin, it must be handled as a hazardous substance.[1][2] This precautionary principle ensures the highest level of safety. All materials contaminated with Isoscabertopin, including solids, solutions, and labware, must be segregated and disposed of through a licensed hazardous waste management service.[3] Sink or drain disposal is strictly prohibited.[3]

Quantitative Data Summary

Characteristic	EPA Hazardous Waste Code	Description	Relevance to Isoscabertopin Disposal
Ignitability	D001	Liquids with a flash point < 60°C, non-liquids that can cause fire, ignitable compressed gases, and oxidizers.[4][5][6]	The flammability of Isoscabertopin is unknown. Assume it may be ignitable and keep it away from heat and open flames.
Corrosivity	D002	Aqueous wastes with a pH ≤ 2 or ≥ 12.5, or liquids that can corrode steel.[4][5]	The corrosive properties of Isoscabertopin are not specified. Solutions should be handled as potentially corrosive.
Reactivity	D003	Wastes that are unstable, react with water, can generate toxic gases, or are capable of detonation.[4][5]	The reactivity of Isoscabertopin is unknown. Avoid mixing with incompatible materials.
Toxicity	D004 - D043	Harmful if ingested or absorbed. Can leach from waste and pollute groundwater.[4][6]	The toxicological profile of Isoscabertopin is not well-documented. Assume it is toxic and handle with appropriate personal protective equipment.

Experimental Protocols for Safe Disposal

The following protocols provide detailed methodologies for the proper disposal of Isoscabertopin in various forms.

1. Disposal of Solid Isoscabertopin Waste

Solid waste includes the pure compound, contaminated personal protective equipment (PPE), and absorbent materials from spill cleanups.

• Container Selection: Use a chemically compatible, leak-proof container with a secure lid. The original product container is a suitable choice if it remains in good condition.[3]

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," "Isoscabertopin," and the approximate quantity.[3]

• Storage: Store the sealed container in a designated hazardous waste accumulation area. This area should be secure, well-ventilated, and away from incompatible materials.[2][3]

• Disposal: Arrange for pickup and disposal by your institution's licensed hazardous waste management service.

2. Disposal of Isoscabertopin Solutions and Contaminated Labware

This protocol covers aqueous and solvent-based solutions containing Isoscabertopin, as well as contaminated labware.

• Waste Collection: Collect all solutions containing Isoscabertopin in a designated, sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams unless compatibility is confirmed.[2]

• Container Rinsing: The first rinse of any container that held Isoscabertopin with a suitable solvent (e.g., ethanol, acetone) must be collected and disposed of as hazardous liquid waste.[3] Subsequent rinses may be managed as non-hazardous waste, pending institutional guidelines.

• Labware Decontamination: Reusable labware should be triple-rinsed with an appropriate solvent. The first two rinsates must be collected as hazardous waste. The third rinsate can typically be disposed of as non-hazardous waste.

3. Spill Cleanup Protocol

In the event of a spill, immediate and proper cleanup is crucial.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

• Liquid Spills: Use absorbent pads to contain and soak up the liquid. Place all used absorbent materials into a sealed container for hazardous waste disposal.[3]

• Solid Spills: Carefully sweep or scoop the solid material into a designated hazardous waste container. Avoid creating dust.

• Surface Decontamination: Clean the spill area with a suitable solvent or detergent solution. All cleaning materials must be disposed of as hazardous waste.[3]

• Ventilation: Ensure the area is well-ventilated during and after the cleanup process.[3]

Mandatory Visualizations

To further clarify the disposal workflow, the following diagrams have been generated.

Caption: Workflow for the segregation and disposal of Isoscabertopin waste.

Caption: Step-by-step procedure for Isoscabertopin spill cleanup.

By adhering to these rigorous disposal protocols, laboratories can ensure a safe working environment and maintain compliance with environmental regulations, thereby building a foundation of trust and responsibility in their scientific endeavors.

References

• 1. Isoscabertopin Safety Data Sheets(SDS) lookchem [lookchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. epa.gov [epa.gov]
• 5. dtsc.ca.gov [dtsc.ca.gov]
• 6. Hazardous Waste Determination | Healthcare Environmental Resource Center (HERC) [hercenter.org]

Essential Safety and Logistical Information for Handling Isoscabertopin

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial, immediate safety and logistical guidance for the handling and disposal of Isoscabertopin. By following these procedural steps, you can ensure a safe laboratory environment and maintain the integrity of your research. This information is intended to supplement, not replace, a thorough review of the specific Safety Data Sheet (SDS) for Isoscabertopin and your institution's safety protocols.

Hazard Identification and Risk Assessment

Key Potential Hazards:

• Cytotoxicity: As an anti-tumor agent, Isoscabertopin is designed to be toxic to cells.

• Skin Sensitization and Irritation: Common among sesquiterpene lactones.[2][3][4]

• Respiratory Irritation: Possible if the compound is aerosolized.

• Unknown Long-term Effects: Due to limited toxicological data.

Personal Protective Equipment (PPE)

The consistent and correct use of PPE is the primary barrier against exposure. The following table summarizes the minimum PPE requirements for handling Isoscabertopin.

Activity	Gloves	Gown	Eye/Face Protection	Respiratory Protection
Unpacking & Storage	Double-gloving with chemotherapy-tested nitrile gloves.	Disposable, fluid-resistant gown.	Safety glasses with side shields.	Not generally required, unless packaging is damaged.
Preparation & Handling (in a ventilated enclosure)	Double-gloving with chemotherapy-tested nitrile gloves.	Disposable, fluid-resistant gown with long sleeves and closed front.	Safety glasses with side shields or a face shield.[5]	Not generally required within a certified biological safety cabinet or fume hood.[6]
Waste Disposal	Double-gloving with chemotherapy-tested nitrile gloves.	Disposable, fluid-resistant gown.	Safety glasses with side shields or a face shield.	Not required if handling sealed waste containers.

• Note: All PPE should be removed before leaving the designated work area to prevent the spread of contamination.[7]

Engineering Controls

Engineering controls are essential for minimizing the risk of exposure to Isoscabertopin.

Control Measure	Description	Purpose
Biological Safety Cabinet (BSC) or Fume Hood	A Class II, Type B2 BSC is preferred for handling cytotoxic agents.[5][6] A certified chemical fume hood is also acceptable.	Provides a contained workspace to prevent the escape of hazardous aerosols and powders.[5][6]
Ventilation	Work in a well-ventilated area, preferably with negative pressure relative to surrounding areas.	Prevents the accumulation of hazardous vapors or dust in the laboratory.[5]
Designated Work Area	Establish a clearly marked area for handling Isoscabertopin.	Confines the potential for contamination to a specific, controlled space.

Operational Plan: Step-by-Step Handling Procedures

This section provides a procedural workflow for handling Isoscabertopin from receipt to disposal.

References

• 1. Cytotoxic Drug Dispersal, Cytotoxic Safety, and Cytotoxic Waste Management: Practices and Proposed India-specific Guidelines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Allergy to Sesquiterpene Lactone or Compositae | Allergy Advice - BSCA [cutaneousallergy.org]
• 3. escd.org [escd.org]
• 4. Sesquiterpene lactones: adverse health effects and toxicity mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]